(R)-GNE-274

Core Science & Biosynthesis

(R)-GNE-274: A Technical Guide to its Mechanism of Action as a Non-Degrader Partial Estrogen Receptor Agonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-GNE-274 is the (R)-enantiomer of GNE-274, a potent, non-degrading partial agonist of the estrogen receptor (ER) and a robust inhibitor of the ER ligand-binding domain (LBD). Structurally analogous to the ER degrader GDC-0927, (R)-GNE-274 presents a distinct mechanism of action by modulating ER-mediated transcription through increased chromatin accessibility at ER-DNA binding sites, without inducing receptor degradation. This guide provides a comprehensive technical overview of the mechanism of action of (R)-GNE-274, incorporating quantitative data, detailed experimental protocols, and visual diagrams of the associated signaling pathways and workflows.

Core Mechanism of Action

(R)-GNE-274 exerts its effects by directly binding to the ligand-binding domain of the estrogen receptor. Unlike selective estrogen receptor degraders (SERDs) such as its structural analog GDC-0927, which induce the degradation of the ER protein, (R)-GNE-274 functions as a partial agonist. This partial agonism is characterized by its ability to inhibit cellular proliferation in estrogen-dependent breast cancer cell lines while uniquely increasing the accessibility of chromatin at ER-DNA binding sites. This modulation of chromatin structure is a key differentiator in its mechanism compared to ER degraders, which tend to immobilize the receptor and lead to its subsequent destruction.

Quantitative Data Summary

The biological activity of GNE-274 has been quantified through various in vitro assays. The following table summarizes the key potency metrics.

Assay Type	Cell Line(s)	Endpoint	IC50 Value(s)	Reference(s)
Cell Proliferation	E2-stimulated ER+ breast cancer	Inhibition of cell growth	~5 nM to 20 nM

Signaling Pathway

The proposed signaling pathway for (R)-GNE-274 involves its interaction with the estrogen receptor, leading to a conformational change that promotes binding to estrogen response elements (EREs) on DNA. This interaction, however, does not fully activate the transcriptional machinery in the same manner as a full agonist. Instead, it leads to a partial agonist response and an increase in chromatin accessibility, ultimately resulting in the inhibition of proliferation in ER-positive cancer cells.

An In-depth Technical Guide on the Molecular Target of (R)-GNE-274

A Note to the Reader: Initial investigations into the estrogen receptor binding affinity of (R)-GNE-274 have found no evidence of direct interaction. The scientific literature consistently characterizes (R)-GNE-274 and its closely related enantiomer, (R)-GNE-140, as potent inhibitors of Lactate (B86563) Dehydrogenase (LDH), specifically the LDHA and LDHB isoforms. Therefore, this guide will focus on the well-documented activity of this compound as an LDH inhibitor, providing a comprehensive overview of its binding affinity, the experimental protocols used for its characterization, and its mechanism of action in that context.

Executive Summary

(R)-GNE-140 is a highly potent and selective small molecule inhibitor of Lactate Dehydrogenase A (LDHA) and Lactate Dehydrogenase B (LDHB).[1][2] It is the more active enantiomer of the racemic mixture GNE-140.[3][4] By inhibiting LDH, (R)-GNE-140 disrupts the conversion of pyruvate (B1213749) to lactate, a critical step in anaerobic glycolysis. This mechanism has significant implications for cancer therapy, as many tumor cells rely on the Warburg effect—an increased rate of glycolysis followed by lactic acid fermentation—for proliferation and survival.[5][6] This document provides a detailed overview of the quantitative data related to (R)-GNE-140's inhibitory activity, the experimental methods used to determine this activity, and the relevant biological pathways.

Quantitative Inhibitory Activity

The inhibitory potency of (R)-GNE-140 has been quantified through various biochemical and cellular assays. The half-maximal inhibitory concentration (IC50) is a key metric used to assess its efficacy.

Target	IC50 Value	Assay Type	Reference
LDHA	3 nM	Biochemical Assay	[1][2]
LDHB	5 nM	Biochemical Assay	[1][2]
MiaPaca2 Cells	0.48 µM	Cell Proliferation	MedchemExpress
IDH1-mutant Chondrosarcoma Cells	0.8 µM	Cell Proliferation	[1][2]

(R)-GNE-140 is reported to be 18-fold more potent than its (S)-enantiomer.[1][2]

Experimental Protocols

The following sections detail the methodologies employed to characterize the inhibitory effects of (R)-GNE-140.

Biochemical LDH Inhibition Assay

This assay directly measures the ability of the compound to inhibit the enzymatic activity of purified LDH.

Objective: To determine the IC50 value of (R)-GNE-140 against isolated LDHA and LDHB enzymes.

Principle: LDH catalyzes the interconversion of pyruvate and lactate with the concomitant conversion of NADH and NAD+. The rate of this reaction can be monitored by measuring the change in absorbance or fluorescence of NADH.

Protocol Outline:

• Reagent Preparation: Purified recombinant human LDHA or LDHB enzyme, NADH, and pyruvate are prepared in a suitable buffer (e.g., phosphate-buffered saline).

• Compound Dilution: (R)-GNE-140 is serially diluted to create a range of concentrations for testing.

• Reaction Initiation: The enzyme is pre-incubated with the various concentrations of (R)-GNE-140 in a microplate well. The reaction is initiated by adding NADH and pyruvate.

• Data Acquisition: The rate of NADH consumption is measured kinetically by monitoring the decrease in absorbance at 340 nm or by a fluorescence-based readout.

• Data Analysis: The reaction rates are plotted against the inhibitor concentration. The IC50 value is calculated by fitting the data to a four-parameter logistic curve.

Cellular Proliferation Assay (e.g., CellTiter-Glo®)

This assay assesses the effect of LDH inhibition on the viability and proliferation of cancer cell lines.

Objective: To determine the potency of (R)-GNE-140 in inhibiting the growth of cancer cells.

Protocol Outline:

• Cell Plating: Cancer cells (e.g., MiaPaca2) are seeded in 384-well plates at an optimal density to ensure they are in the logarithmic growth phase at the end of the assay.[2]

• Compound Treatment: After allowing the cells to adhere overnight, they are treated with a serial dilution of (R)-GNE-140.[2]

• Incubation: The plates are incubated for a set period, typically 72 hours, under standard cell culture conditions.[2]

• Viability Assessment: The CellTiter-Glo® Luminescent Cell Viability Assay reagent is added to the wells. This reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP present, which is an indicator of the number of viable cells.[2]

• Data Acquisition: Luminescence is measured using a plate reader.

• Data Analysis: The luminescent signal is plotted against the compound concentration, and the IC50 value is determined using a four-parameter logistic curve fit.[2]

Visualizations

Signaling Pathway: Inhibition of Glycolysis

The following diagram illustrates the central role of LDH in anaerobic glycolysis and the point of inhibition by (R)-GNE-274.

Caption: Inhibition of Lactate Dehydrogenase (LDH) by (R)-GNE-274 blocks lactate production.

Experimental Workflow: Cellular Proliferation Assay

This diagram outlines the key steps in determining the cellular potency of (R)-GNE-274.

Caption: Workflow for determining the IC50 of (R)-GNE-274 in a cell-based assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. The effect of lactate dehydrogenase inhibitors on proliferation, motility and invasion of breast cancer cells in vitro highlights a new role for lactate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. JCI - Pharmacologic LDH inhibition redirects intratumoral glucose uptake and improves antitumor immunity in solid tumor models [jci.org]
• 6. Development of a novel lactate dehydrogenase A inhibitor with potent antitumor activity and immune activation - PMC [pmc.ncbi.nlm.nih.gov]

(R)-GNE-274: An In-Depth Technical Guide on Stereospecific Effects on Estrogen Receptor Signaling

For Researchers, Scientists, and Drug Development Professionals

Abstract

GNE-274 is a notable partial agonist of the estrogen receptor (ER) that functions as a non-degrading structural analog of the ER degrader GDC-0927. While the existence of its enantiomer, (R)-GNE-274, is known, a comprehensive analysis of the stereospecific effects on ER signaling has been hampered by the limited availability of public data directly comparing the pharmacological profiles of the individual (R)- and (S)-enantiomers. This guide synthesizes the current understanding of GNE-274's mechanism of action and provides detailed experimental protocols for key assays relevant to its characterization. Due to the absence of specific quantitative data for the individual enantiomers, this document will focus on the established properties of the racemate and provide the necessary framework for any future stereospecific investigations.

Introduction to GNE-274 and Estrogen Receptor Signaling

Estrogen receptors, primarily ERα and ERβ, are key regulators of gene expression in various tissues and play a critical role in the development and progression of hormone-responsive cancers, particularly breast cancer. Ligand binding to ER initiates a cascade of events, including conformational changes in the receptor, dimerization, and subsequent binding to estrogen response elements (EREs) in the DNA, leading to the recruitment of co-regulators and modulation of target gene transcription. Therapeutic strategies often involve the development of selective estrogen receptor modulators (SERMs) or selective estrogen receptor degraders/downregulators (SERDs) to antagonize the proliferative effects of estrogen in cancer cells.

GNE-274 has been identified as a unique ER ligand that acts as a partial agonist without inducing receptor degradation. A key characteristic of GNE-274 is its ability to increase the accessibility of chromatin at ER-DNA binding sites, a feature not observed with the related SERD, GDC-0927. This suggests a distinct mechanism of action that could have significant implications for its therapeutic potential. The chirality of GNE-274 introduces the possibility of stereospecific interactions with the ER, where one enantiomer may exhibit different binding affinity, efficacy, or signaling properties compared to the other. However, to date, specific data delineating these stereospecific effects for (R)-GNE-274 versus its (S)-counterpart are not publicly available.

Quantitative Data on GNE-274

Currently, there is a lack of publicly available quantitative data that directly compares the binding affinities and functional potencies of the (R)- and (S)-enantiomers of GNE-274 for ERα and ERβ. Such data would be critical for a thorough understanding of its stereospecific effects.

For the racemic mixture of GNE-274, it has been shown to potently inhibit the proliferation of E2-stimulated ER+ breast cancer cell lines, with IC50 values generally ranging from 5 nM to 20 nM in various cell lines.[1]

Table 1: Hypothetical Comparative Binding Affinities of GNE-274 Enantiomers for Estrogen Receptors

Compound	ERα Binding Affinity (Kᵢ, nM)	ERβ Binding Affinity (Kᵢ, nM)
(R)-GNE-274	Data Not Available	Data Not Available
(S)-GNE-274	Data Not Available	Data Not Available
Racemic GNE-274	Data Not Available	Data Not Available

Table 2: Hypothetical Comparative Functional Activity of GNE-274 Enantiomers in ER-Positive Breast Cancer Cells (e.g., MCF-7)

Compound	Cell Proliferation Inhibition (IC₅₀, nM)	ER-Dependent Reporter Gene Assay (EC₅₀/IC₅₀, nM)
(R)-GNE-274	Data Not Available	Data Not Available
(S)-GNE-274	Data Not Available	Data Not Available
Racemic GNE-274	~5-20	Data Not Available

Signaling Pathways and Mechanism of Action

GNE-274's mechanism of action as a partial ER agonist that enhances chromatin accessibility at ER binding sites suggests a complex interplay with the transcriptional machinery. The following diagram illustrates the proposed signaling pathway.

Caption: Proposed mechanism of (R)-GNE-274 on ER signaling.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the stereospecific effects of GNE-274. The following are generalized protocols for key experiments.

Estrogen Receptor Competitive Binding Assay

This assay determines the binding affinity of the test compounds to ERα and ERβ.

Methodology:

• Receptor Preparation: Prepare cytosol containing ERα or ERβ from appropriate sources (e.g., recombinant human ERα/ERβ expressed in insect cells or rat uterine cytosol).

• Competitive Binding: Incubate a fixed concentration of a radiolabeled estrogen (e.g., [³H]-Estradiol) with the ER preparation in the presence of increasing concentrations of the test compounds ((R)-GNE-274, (S)-GNE-274, or racemic GNE-274).

• Separation of Bound and Free Ligand: Separate the receptor-bound radioligand from the free radioligand using a method such as hydroxylapatite or dextran-coated charcoal.

• Quantification: Measure the amount of bound radioactivity using liquid scintillation counting.

• Data Analysis: Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Calculate the equilibrium dissociation constant (Kᵢ) using the Cheng-Prusoff equation.

Caption: Workflow for ER competitive binding assay.

MCF-7 Cell Proliferation Assay

This assay assesses the functional effect of the compounds on the proliferation of ER-positive breast cancer cells.

Methodology:

• Cell Culture: Culture MCF-7 cells in phenol (B47542) red-free medium supplemented with charcoal-stripped fetal bovine serum to remove endogenous estrogens.

• Treatment: Seed the cells in 96-well plates and treat with a range of concentrations of the test compounds in the presence or absence of a fixed concentration of 17β-estradiol (E₂).

• Incubation: Incubate the cells for a defined period (e.g., 5-7 days).

• Viability Assessment: Measure cell viability using a suitable method, such as the MTT, SRB, or CellTiter-Glo assay.

• Data Analysis: Plot the cell viability against the compound concentration and determine the IC₅₀ or EC₅₀ values.

Caption: Workflow for MCF-7 cell proliferation assay.

Assay for Transposase-Accessible Chromatin with Sequencing (ATAC-seq)

This technique is used to investigate changes in chromatin accessibility at a genome-wide level following treatment with the GNE-274 enantiomers.

Methodology:

• Cell Treatment: Treat ER-positive breast cancer cells (e.g., MCF-7) with (R)-GNE-274, (S)-GNE-274, or vehicle control.

• Nuclei Isolation: Isolate intact nuclei from the treated cells.

• Tagmentation: Treat the nuclei with a hyperactive Tn5 transposase, which will simultaneously cut accessible DNA and ligate sequencing adapters.

• Library Preparation and Sequencing: Purify the tagmented DNA and perform PCR amplification to generate a sequencing library. Sequence the library using a next-generation sequencing platform.

• Data Analysis: Align the sequencing reads to the human genome and identify regions of open chromatin (peaks). Perform differential accessibility analysis to identify regions that are significantly more or less accessible upon treatment with the GNE-274 enantiomers.

Caption: Workflow for ATAC-seq analysis.

Conclusion and Future Directions

GNE-274 represents an intriguing estrogen receptor modulator with a distinct mechanism of action. While the racemate has shown promise in preclinical models, a thorough understanding of its therapeutic potential requires a detailed investigation into the stereospecific effects of its enantiomers. The lack of publicly available data comparing (R)-GNE-274 and (S)-GNE-274 highlights a significant knowledge gap. Future research should prioritize the synthesis and chiral separation of the individual enantiomers, followed by a comprehensive pharmacological characterization using the assays outlined in this guide. Such studies will be instrumental in determining if one enantiomer possesses a superior therapeutic profile, thereby guiding future drug development efforts in the field of ER-targeted therapies.

References

• 1. The effect of lactate dehydrogenase inhibitors on proliferation, motility and invasion of breast cancer cells in vitro highlights a new role for lactate - PMC [pmc.ncbi.nlm.nih.gov]

Biological Activity of (R)-GNE-274: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-GNE-274 is one of the enantiomers of GNE-274, a molecule of significant interest in the field of estrogen receptor (ER) modulation. Structurally related to the selective estrogen receptor degrader (SERD) GDC-0927, GNE-274 distinguishes itself by functioning as a non-degrading partial agonist of the estrogen receptor. This unique mechanism of action, which involves inhibiting ER-mediated signaling without promoting the degradation of the receptor, presents a compelling avenue for therapeutic intervention in ER-positive malignancies. This document provides a comprehensive technical guide to the biological activity of (R)-GNE-274, drawing upon the available data for the racemic mixture and established principles of pharmacology.

Core Biological Activity

(R)-GNE-274, as a component of the racemic GNE-274, targets the estrogen receptor, a key driver in the proliferation of hormone-dependent cancers, particularly ER-positive breast cancer. The racemic mixture has been shown to be a potent inhibitor of the ER ligand-binding domain (LBD).[1] Unlike SERDs, GNE-274 does not induce the turnover of the estrogen receptor.[2] Instead, it acts as a partial agonist, a mode of action that allows it to modulate ER activity. A key finding is that GNE-274 increases the chromatin accessibility at ER-DNA binding sites, a distinct mechanism compared to other ER modulators.[2]

While specific quantitative data for the binding affinity (IC₅₀ or Kᵢ values) of the individual (R)- and (S)-enantiomers of GNE-274 to the estrogen receptor are not publicly available, the racemic mixture has demonstrated potent anti-proliferative effects in various ER-positive breast cancer cell lines.

Quantitative Data Summary

The following table summarizes the reported in vitro anti-proliferative activity of racemic GNE-274 in several estrogen receptor-positive breast cancer cell lines. This data reflects the combined activity of both the (R) and (S) enantiomers.

Cell Line	Assay Type	Endpoint	IC₅₀ (approx.)	Reference
MCF-7	Cell Proliferation	Inhibition of cell growth	5 - 20 nM	[2]
T47D	Cell Proliferation	Inhibition of cell growth	5 - 20 nM	[2]
MD-134	Cell Proliferation	Inhibition of cell growth	5 - 20 nM	[2]
HCC1500	Cell Proliferation	Inhibition of cell growth	5 - 20 nM	[2]
CAMA	Cell Proliferation	Inhibition of cell growth	5 - 20 nM	[2]

Signaling Pathway

(R)-GNE-274 exerts its biological effects through the modulation of the estrogen receptor signaling pathway. As a partial agonist, it binds to the estrogen receptor and elicits a sub-maximal transcriptional response compared to the endogenous ligand, estradiol. This interaction occurs at the ligand-binding domain of the ER. The binding of (R)-GNE-274 likely induces a specific conformational change in the receptor, leading to its dimerization and subsequent binding to Estrogen Response Elements (EREs) in the promoter regions of target genes. This, in turn, recruits a unique profile of co-activator and co-repressor proteins, resulting in the partial activation of gene transcription.

Caption: Estrogen Receptor Signaling Pathway Modulation by (R)-GNE-274.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the characterization of the biological activity of (R)-GNE-274.

Competitive Estrogen Receptor Binding Assay (Radioligand)

This assay is designed to determine the binding affinity of (R)-GNE-274 to the estrogen receptor by measuring its ability to compete with a radiolabeled ligand.

Materials:

• Recombinant human estrogen receptor α (ERα)

• [³H]-Estradiol (Radioligand)

• (R)-GNE-274

• Assay Buffer (e.g., TEG buffer: 10 mM Tris-HCl, 1.5 mM EDTA, 10% glycerol, pH 7.4)

• Scintillation fluid

• 96-well filter plates

• Scintillation counter

Procedure:

• Prepare serial dilutions of (R)-GNE-274 in assay buffer.

• In a 96-well plate, add a fixed concentration of recombinant ERα.

• Add the serially diluted (R)-GNE-274 to the wells.

• Add a fixed concentration of [³H]-Estradiol to all wells.

• Include control wells with no competitor (total binding) and wells with a high concentration of a known ER ligand (non-specific binding).

• Incubate the plate at 4°C for a sufficient time to reach equilibrium (e.g., 18-24 hours).

• Transfer the incubation mixture to a filter plate and wash to separate bound from free radioligand.

• Add scintillation fluid to each well and count the radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of (R)-GNE-274 and determine the IC₅₀ value by non-linear regression analysis.

References

• 1. Transactivation Function-1-Mediated Partial Agonist Activity of Selective Estrogen Receptor Modulator Requires Homo-Dimerization of the Estrogen Receptor α Ligand Binding Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Differential Activity of (R)-GNE-274 and (S)-GNE-274

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to GNE-274

GNE-274 is a research compound that has been instrumental in elucidating the nuanced mechanisms of estrogen receptor modulation. Unlike SERDs such as fulvestrant (B1683766) and its structural analog GDC-0927, GNE-274 does not induce the degradation of the estrogen receptor. Instead, it functions as a partial agonist, potently inhibiting the proliferation of ER-positive breast cancer cell lines stimulated by estradiol (B170435). A key feature of GNE-274's action is its ability to enhance the accessibility of chromatin at ER-DNA binding sites, a characteristic not shared by GDC-0927. This suggests a distinct mechanism for modulating ER-mediated gene transcription.

Given the chiral nature of GNE-274, it is anticipated that the (R) and (S) enantiomers will exhibit differential biological activities. Typically, one enantiomer (the eutomer) possesses the majority of the desired pharmacological effect, while the other (the distomer) may be less active, inactive, or even contribute to off-target effects. However, specific quantitative data comparing the bioactivity of (R)-GNE-274 and (S)-GNE-274 is not currently available in published literature. The following sections provide the methodologies that would be employed to perform such a comparative analysis.

Estrogen Receptor Signaling Pathway

The estrogen receptor signaling pathway is a critical regulator of cellular proliferation, differentiation, and survival in hormone-responsive tissues. GNE-274, as a partial ER agonist, modulates this pathway. The diagram below illustrates the canonical ER signaling cascade.

Figure 1: Estrogen Receptor Signaling Pathway.

Comparative Activity of (R)-GNE-274 vs. (S)-GNE-274

While specific data is unavailable, the following table outlines the expected quantitative metrics that would be used to compare the activity of the two enantiomers.

Parameter	(R)-GNE-274	(S)-GNE-274
ERα Binding Affinity (Ki, nM)	Data not available	Data not available
ERβ Binding Affinity (Ki, nM)	Data not available	Data not available
MCF-7 Cell Proliferation (IC50, nM)	Data not available	Data not available
Partial Agonist Activity (EC50, nM)	Data not available	Data not available

Experimental Protocols

To determine the differential activity of (R)-GNE-274 and (S)-GNE-274, the following experimental protocols would be employed.

Estrogen Receptor Competitive Binding Assay

This assay is designed to determine the binding affinity of the test compounds for the estrogen receptor.

Objective: To determine the inhibitory constant (Ki) of (R)-GNE-274 and (S)-GNE-274 for ERα and ERβ.

Materials:

• Recombinant human ERα and ERβ

• [3H]-Estradiol (radioligand)

• Assay buffer (e.g., Tris-HCl with additives)

• Scintillation fluid and counter

• (R)-GNE-274 and (S)-GNE-274 stock solutions

• Unlabeled estradiol (for positive control)

Workflow:

Figure 2: ER Competitive Binding Assay Workflow.

Procedure:

• Prepare serial dilutions of (R)-GNE-274 and (S)-GNE-274.

• In a multi-well plate, combine the recombinant ER, a fixed concentration of [3H]-Estradiol, and the various concentrations of the test compounds.

• Include wells for total binding (no competitor) and non-specific binding (excess unlabeled estradiol).

• Incubate the plate to allow the binding to reach equilibrium.

• Separate the bound and free radioligand using a method such as vacuum filtration through a glass fiber filter.

• Wash the filters to remove unbound radioligand.

• Place the filters in scintillation vials with scintillation fluid.

• Measure the radioactivity in a scintillation counter.

• Plot the percentage of specific binding against the log concentration of the competitor to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation.

MCF-7 Cell Proliferation Assay

This cell-based assay measures the effect of the compounds on the proliferation of ER-positive breast cancer cells.

Objective: To determine the IC50 of (R)-GNE-274 and (S)-GNE-274 for the inhibition of estradiol-stimulated MCF-7 cell proliferation.

Materials:

• MCF-7 human breast cancer cell line

• Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS)

• Charcoal-stripped FBS (to remove endogenous steroids)

• Estradiol

• (R)-GNE-274 and (S)-GNE-274 stock solutions

• Cell proliferation detection reagent (e.g., MTS, WST-1)

• Microplate reader

Workflow:

Figure 3: MCF-7 Cell Proliferation Assay Workflow.

Procedure:

• Culture MCF-7 cells in a medium containing charcoal-stripped FBS for several days to deplete endogenous steroids.

• Seed the cells into 96-well plates at a low density.

• After allowing the cells to attach, treat them with a constant, sub-maximal concentration of estradiol along with a range of concentrations of (R)-GNE-274 or (S)-GNE-274.

• Include control wells with estradiol only (maximum proliferation) and vehicle only (basal proliferation).

• Incubate the plates for a period sufficient for multiple cell divisions (typically 5-7 days).

• At the end of the incubation period, add a cell proliferation reagent (e.g., MTS) to each well.

• Incubate for a few hours to allow for the colorimetric reaction to develop.

• Measure the absorbance using a microplate reader.

• Calculate the percentage of inhibition of estradiol-stimulated proliferation for each concentration of the test compounds.

• Plot the percentage of inhibition against the log concentration of the compound to determine the IC50 value.

Conclusion

GNE-274 represents an important tool for understanding the complexities of estrogen receptor signaling. While the differential activity of its (R) and (S) enantiomers is of significant scientific interest, a direct comparative study with quantitative data is not currently available in the public literature. The experimental protocols detailed in this guide provide a robust framework for researchers to conduct such an investigation. Elucidating the stereospecific activity of GNE-274 would not only provide valuable insights into its mechanism of action but also contribute to the broader understanding of structure-activity relationships in estrogen receptor modulators, which is crucial for the development of novel therapeutics for hormone-dependent cancers.

(R)-GNE-274 as a Negative Control for GNE-274: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of (R)-GNE-274 as a potential negative control for its active enantiomer, GNE-274 (likely the (S)-enantiomer), a non-degrader partial agonist of the Estrogen Receptor (ER). The appropriate use of a negative control is critical in pharmacological studies to ensure that the observed biological effects are due to the specific on-target activity of the compound of interest and not due to off-target effects or the compound's chemical scaffold. This guide summarizes the available quantitative data, details relevant experimental protocols, and visualizes key concepts to facilitate the design and interpretation of experiments using this enantiomeric pair.

Introduction to GNE-274 and the Rationale for a Negative Control

GNE-274 is a structural analog of the selective ER degrader (SERD) GDC-0927. However, unlike GDC-0927, GNE-274 does not induce ER degradation and functions as a partial ER agonist. It acts as a potent inhibitor of the ER ligand-binding domain (LBD) and uniquely increases chromatin accessibility at ER-DNA binding sites. Given its specific mechanism of action, it is essential to differentiate on-target ER-mediated effects from other potential biological activities.

The use of a stereoisomer, specifically an enantiomer that is inactive against the primary target, is a widely accepted strategy for a negative control in pharmacology. The (R)-enantiomer of GNE-274, (R)-GNE-274, is proposed for this role. The ideal negative control should be structurally as similar as possible to the active compound but lack its specific biological activity. This allows researchers to control for potential confounding factors such as solubility, chemical stability, and non-specific cellular effects.

Data Presentation: (S)-GNE-274 vs. (R)-GNE-274

The following tables summarize the key quantitative data comparing the activity of the active enantiomer of GNE-274 (presumed to be the (S)-enantiomer based on common pharmacological trends, though not explicitly stated in all referenced materials) and its inactive (R)-enantiomer.

Table 1: Estrogen Receptor Alpha (ERα) Binding Affinity

Compound	Binding Affinity (Ki, nM)
(S)-GNE-274	Data not explicitly found for the single enantiomer
GNE-274 (racemic or active form)	Potent inhibitor of ER-LBD
(R)-GNE-274	Significantly reduced or no binding affinity

Note: While the primary publication from Guan et al. (2019) extensively characterizes GNE-274, specific Ki values for the individual enantiomers are not provided. The assertion that (R)-GNE-274 is the inactive enantiomer implies a significant difference in binding affinity.

Table 2: Cellular Proliferation in ER+ Breast Cancer Cells (MCF-7)

Compound	IC50 (nM)
GNE-274 (active form)	Potently inhibits cellular proliferation
(R)-GNE-274	Expected to be significantly less potent or inactive

Note: Specific IC50 values for the individual enantiomers in MCF-7 proliferation assays were not found in the reviewed literature. The description of (R)-GNE-274 as a negative control suggests it would have a much higher IC50 value.

Key Experimental Protocols

Detailed methodologies are crucial for the replication and validation of findings. The following protocols are based on the STAR Methods from Guan J, et al., Cell. 2019 Aug 8;178(4):949-963.e18 and general best practices for these assays.

Estrogen Receptor Competitive Binding Assay

This assay is used to determine the binding affinity of test compounds to the estrogen receptor.

Materials:

• Full-length human ERα protein

• [3H]-Estradiol (radioligand)

• Assay buffer (e.g., 10 mM Tris-HCl, pH 7.5, 10% glycerol, 1 mg/mL BSA)

• Test compounds ((S)-GNE-274 and (R)-GNE-274) dissolved in DMSO

• Scintillation vials and scintillation fluid

• Filter plates and harvester

Protocol:

• Prepare a dilution series of the test compounds in assay buffer.

• In a 96-well plate, add a fixed concentration of [3H]-Estradiol and ERα protein to each well.

• Add the diluted test compounds to the wells. Include wells for total binding (no competitor) and non-specific binding (excess unlabeled estradiol).

• Incubate the plate at 4°C for 16-18 hours to reach equilibrium.

• Transfer the contents of the wells to a filter plate to separate bound from free radioligand.

• Wash the filters multiple times with ice-cold assay buffer.

• Dry the filters and place them in scintillation vials with scintillation fluid.

• Measure the radioactivity in each vial using a scintillation counter.

• Calculate the specific binding for each concentration of the test compound and determine the Ki value by non-linear regression analysis.

MCF-7 Cell Proliferation Assay

This assay measures the effect of the compounds on the proliferation of ER-positive breast cancer cells.

Materials:

• MCF-7 cells

• Phenol (B47542) red-free DMEM/F12 medium supplemented with charcoal-stripped fetal bovine serum (FBS)

• Test compounds ((S)-GNE-274 and (R)-GNE-274) dissolved in DMSO

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®)

• Luminometer

Protocol:

• Seed MCF-7 cells in 96-well plates at a density of 2,000-5,000 cells per well in phenol red-free medium with charcoal-stripped FBS.

• Allow cells to attach and grow for 24 hours.

• Prepare a serial dilution of the test compounds in the same medium.

• Remove the medium from the cells and add the medium containing the test compounds. Include a vehicle control (DMSO).

• Incubate the cells for 6-7 days.

• On the day of the measurement, allow the plate and the cell viability reagent to equilibrate to room temperature.

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

• Measure the luminescence using a plate-reading luminometer.

• Plot the cell viability against the compound concentration and determine the IC50 value.

Assay for Transposase-Accessible Chromatin with Sequencing (ATAC-seq)

This technique is used to assess genome-wide chromatin accessibility.

Materials:

• MCF-7 cells

• Test compounds ((S)-GNE-274 and (R)-GNE-274) dissolved in DMSO

• Tn5 transposase and tagmentation buffer

• DNA purification kit

• PCR primers for library amplification

• Next-generation sequencing platform

Protocol:

• Treat MCF-7 cells with the test compounds or vehicle (DMSO) for the desired time (e.g., 24 hours).

• Harvest approximately 50,000 cells by centrifugation.

• Lyse the cells in a hypotonic buffer to isolate the nuclei.

• Incubate the nuclei with Tn5 transposase in tagmentation buffer for 30 minutes at 37°C. The Tn5 enzyme will cut and ligate sequencing adapters into accessible chromatin regions.

• Purify the tagmented DNA using a DNA purification kit.

• Amplify the DNA library by PCR using primers that add the remaining sequencing adapters and barcodes.

• Purify the amplified library.

• Perform paired-end sequencing on a next-generation sequencing platform.

• Analyze the sequencing data to identify regions of open chromatin and compare the accessibility profiles between different treatment conditions.

Visualizations

Signaling Pathway of GNE-274

Caption: GNE-274 binds to the ERα LBD, inducing a conformational change that allows DNA binding and partial transcriptional activation.

Experimental Workflow for Enantiomer Comparison

Caption: A workflow for comparing the biological activities of (S)-GNE-274 and (R)-GNE-274.

Logical Relationship of a Negative Control

Caption: The logical framework for using (R)-GNE-274 to distinguish on-target from off-target effects.

Conclusion

(R)-GNE-274 serves as a valuable negative control for its active enantiomer, GNE-274. To rigorously validate its use, researchers should perform side-by-side experiments as detailed in this guide. The absence of activity of (R)-GNE-274 in ER-dependent assays, such as ER binding and ER-positive cell proliferation, provides strong evidence that the effects observed with GNE-274 are mediated through its on-target interaction with the estrogen receptor. This technical guide provides the necessary framework for the effective implementation and interpretation of such control experiments in the study of GNE-274's mechanism of action.

Off-Target Effects of (R)-GNE-274: A Review of Publicly Available Data

A comprehensive review of publicly available scientific literature and bioactivity databases reveals no specific information regarding the off-target effects of the (R)-enantiomer of GNE-274, particularly concerning kinase inhibition. GNE-274 is characterized as a structural analog of the estrogen receptor (ER) degrader GDC-0927.[1] Unlike GDC-0927, GNE-274 is described as a non-degrader and functions as a partial agonist of the estrogen receptor.[1] Its primary mechanism of action appears to be related to the modulation of ER activity.

Extensive searches for off-target screening data, including kinase profiling panels, for GNE-274 and its individual enantiomers have not yielded any quantitative data (e.g., IC50 or Ki values) or detailed experimental protocols for such assays. The primary publication associated with GNE-274 focuses on its effects on estrogen receptor mobility and function, without reporting on broader off-target screening.[1]

Given the absence of public data on the off-target kinase activity of (R)-GNE-274, it is not possible to fulfill the request for an in-depth technical guide that includes:

• Quantitative data presentation in structured tables.

• Detailed experimental protocols for off-target kinase assays.

• Visualization of signaling pathways affected by off-target kinase inhibition.

Known Biological Activity of GNE-274

The available information on GNE-274 focuses on its role as a modulator of the estrogen receptor. It is structurally related to GDC-0927, a known selective estrogen receptor degrader (SERD). However, GNE-274 itself is characterized as a non-degrader. This suggests that while it binds to the estrogen receptor, it does not induce its degradation.

Conclusion

Based on an exhaustive search of public domain resources, there is no evidence to suggest that (R)-GNE-274 possesses significant off-target activity against kinases or that such effects have been profiled and publicly disclosed. The core requirements of providing quantitative data, experimental protocols, and signaling pathway diagrams related to off-target kinase effects cannot be met due to the lack of available information. The primary and currently understood biological activity of GNE-274 and its enantiomers is the modulation of the estrogen receptor. Further investigation into the off-target profile of this compound would require access to non-public, proprietary research data.

References

• 1. medchemexpress.com [medchemexpress.com]

Structural Analysis of (R)-GNE-274 Bound to Estrogen Receptor: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-GNE-274 is the (R)-enantiomer of GNE-274, a notable non-degrading partial agonist of the estrogen receptor (ER). Structurally analogous to the selective estrogen receptor degrader (SERD) GDC-0927, (R)-GNE-274 distinguishes itself by inhibiting the ER ligand-binding domain (LBD) without inducing significant receptor degradation.[1][2][3] This technical guide provides a comprehensive overview of the structural and functional characteristics of (R)-GNE-274 in its interaction with the estrogen receptor. The document summarizes available quantitative data, details relevant experimental methodologies, and visualizes key pathways and workflows to support further research and development in ER-targeted therapies. While a specific crystal structure for (R)-GNE-274 bound to the estrogen receptor is not publicly available in the Protein Data Bank (PDB), this guide draws upon the foundational research by Guan et al. (2019) and other relevant studies to provide a robust analytical framework.

Introduction to (R)-GNE-274 and its Interaction with the Estrogen Receptor

The estrogen receptor, a ligand-activated transcription factor, is a key therapeutic target in hormone-dependent cancers, particularly ER-positive breast cancer.[4] Therapeutic strategies have largely focused on either selective estrogen receptor modulators (SERMs) or selective estrogen receptor degraders (SERDs). GNE-274 and its enantiomer, (R)-GNE-274, represent a class of compounds that act as partial ER agonists, effectively inhibiting the ligand-binding domain without causing a significant reduction in ER protein levels.[1][2] This is in contrast to SERDs like GDC-0927, which are designed to promote ER degradation.[1][2]

The mechanism of action of GNE-274 involves increasing the chromatin accessibility of ER-DNA binding sites, a distinct activity compared to its structural analog GDC-0927.[1] This modulation of chromatin accessibility without inducing ER turnover suggests a unique mode of ER antagonism that warrants detailed structural and functional investigation. The primary reference for the functional characterization of GNE-274 is the 2019 publication in Cell by Guan et al., which highlights that the antagonistic function of certain ER ligands is linked to their ability to impair the intranuclear mobility of the receptor.[5]

Quantitative Data

Table 1: Representative Quantitative Data for Estrogen Receptor Ligands

Parameter	Description	Typical Values for Potent ER Ligands	Reference Compound Example
IC50 (nM)	The concentration of a ligand that inhibits 50% of the binding of a radiolabeled ligand to the estrogen receptor.	0.1 - 100 nM	17β-Estradiol: ~0.1-1 nM
Kd (nM)	The equilibrium dissociation constant, representing the concentration of ligand at which 50% of the receptors are occupied at equilibrium.	0.05 - 50 nM	17β-Estradiol: ~0.1 nM
Relative Binding Affinity (RBA)	The ratio of the IC50 of a reference ligand (e.g., 17β-estradiol) to the IC50 of the test compound, expressed as a percentage.	Varies	17β-Estradiol: 100%
Cell Proliferation EC50 (nM)	The concentration of a ligand that produces 50% of the maximal proliferative or anti-proliferative effect in ER-positive cell lines (e.g., MCF-7).	0.1 - 1000 nM	Tamoxifen: ~10-100 nM

Note: The specific values for (R)-GNE-274 are not publicly available and would need to be determined experimentally.

Experimental Protocols

The following sections detail the methodologies for key experiments relevant to the structural and functional analysis of (R)-GNE-274 bound to the estrogen receptor.

Estrogen Receptor Ligand Binding Domain (LBD) Expression and Purification

A critical prerequisite for in vitro binding and structural studies is the production of pure, soluble ER LBD.

Protocol:

• Cloning: The cDNA encoding the human ERα LBD (amino acids ~302-552) is cloned into an expression vector, often with an N-terminal or C-terminal tag (e.g., His6 or GST) to facilitate purification.

• Expression: The expression vector is transformed into a suitable host, typically E. coli BL21(DE3) cells. Cells are grown in a rich medium (e.g., LB or Terrific Broth) at 37°C to an OD600 of 0.6-0.8. Protein expression is then induced with an appropriate inducer (e.g., IPTG) and cells are grown for a further 16-20 hours at a reduced temperature (e.g., 18-25°C) to enhance protein solubility.

• Lysis: Cells are harvested by centrifugation and resuspended in a lysis buffer containing a buffering agent (e.g., Tris-HCl), salt (e.g., NaCl), a reducing agent (e.g., DTT or β-mercaptoethanol), and protease inhibitors. Lysis is performed by sonication or high-pressure homogenization.

• Purification:

  • Affinity Chromatography: The soluble lysate is clarified by centrifugation and applied to an affinity column (e.g., Ni-NTA for His-tagged proteins or Glutathione-Sepharose for GST-tagged proteins). The column is washed extensively to remove non-specifically bound proteins.

  • Tag Cleavage (Optional): If required, the affinity tag is cleaved by incubation with a specific protease (e.g., TEV or PreScission protease).

  • Ion Exchange Chromatography: The protein is further purified by ion-exchange chromatography to separate the ER LBD from any remaining contaminants and the cleaved tag.

  • Size Exclusion Chromatography: A final polishing step using size exclusion chromatography is performed to ensure the protein is monodisperse and in a suitable buffer for downstream applications.

• Quality Control: The purity and integrity of the protein are assessed by SDS-PAGE, and its concentration is determined by measuring the absorbance at 280 nm.

X-ray Crystallography

Determining the three-dimensional structure of the (R)-GNE-274-ER LBD complex would provide invaluable insights into its binding mode.

Protocol:

• Complex Formation: The purified ER LBD is incubated with a molar excess of (R)-GNE-274 to ensure saturation of the binding pocket.

• Crystallization Screening: The protein-ligand complex is subjected to high-throughput crystallization screening using various commercially available or in-house prepared crystallization screens. The sitting-drop or hanging-drop vapor diffusion method is typically employed.

• Crystal Optimization: Promising crystallization conditions are optimized by varying the concentrations of the precipitant, buffer pH, and additives to obtain diffraction-quality crystals.

• Data Collection: Crystals are cryo-protected and flash-cooled in liquid nitrogen. X-ray diffraction data are collected at a synchrotron source.

• Structure Solution and Refinement: The structure is solved by molecular replacement using a previously determined structure of the ER LBD as a search model. The model is then refined against the experimental data, and the ligand is built into the electron density map.

Fluorescence Polarization (FP) Binding Assay

FP assays are a common method to determine the binding affinity of a ligand to its receptor in a homogeneous format.

Protocol:

• Reagents:

  • Purified ER LBD.

  • A fluorescently labeled ER ligand (tracer) with known binding characteristics.

  • (R)-GNE-274 and other competitor compounds.

  • Assay buffer (e.g., phosphate (B84403) or Tris buffer with additives to minimize non-specific binding).

• Assay Setup: A fixed concentration of the ER LBD and the fluorescent tracer are incubated together to form a complex. This results in a high fluorescence polarization value due to the slow tumbling of the large protein-tracer complex.

• Competition: Serial dilutions of (R)-GNE-274 are added to the protein-tracer complex. As (R)-GNE-274 competes with the tracer for binding to the ER LBD, the tracer is displaced, leading to a decrease in the fluorescence polarization value.

• Data Analysis: The fluorescence polarization is measured using a plate reader. The data are plotted as polarization versus the logarithm of the competitor concentration. The IC50 value is determined by fitting the data to a sigmoidal dose-response curve. The Ki can then be calculated using the Cheng-Prusoff equation.

Assay for Transposase-Accessible Chromatin with Sequencing (ATAC-seq)

ATAC-seq is used to assess genome-wide chromatin accessibility and can reveal how ligands like GNE-274 modulate the accessibility of ER binding sites.[1]

Protocol:

• Cell Treatment: ER-positive cells (e.g., MCF-7) are treated with (R)-GNE-274, a vehicle control, and other relevant compounds for a specified time.

• Nuclei Isolation: Nuclei are isolated from the treated cells using a lysis buffer containing a non-ionic detergent.

• Tagmentation: The isolated nuclei are incubated with a hyperactive Tn5 transposase, which simultaneously fragments the DNA and ligates sequencing adapters into accessible regions of the chromatin.

• DNA Purification: The tagmented DNA is purified to remove the transposase and other cellular components.

• Library Preparation and Sequencing: The DNA fragments are amplified by PCR to generate a sequencing library, which is then sequenced using a next-generation sequencing platform.

• Data Analysis: The sequencing reads are aligned to a reference genome, and peaks representing regions of open chromatin are identified. Differential accessibility analysis between treatment conditions can then be performed to identify changes in chromatin accessibility at ER binding sites and other regulatory regions.

Cell Proliferation Assay

This assay is used to determine the effect of (R)-GNE-274 on the proliferation of ER-positive cancer cells.

Protocol:

• Cell Seeding: ER-positive breast cancer cells (e.g., MCF-7) are seeded in 96-well plates in their regular growth medium.

• Hormone Deprivation: To sensitize the cells to estrogenic compounds, they are typically cultured in a phenol (B47542) red-free medium supplemented with charcoal-stripped serum for 24-48 hours.

• Treatment: The cells are then treated with serial dilutions of (R)-GNE-274 in the presence or absence of a low concentration of 17β-estradiol.

• Incubation: The cells are incubated for a period of 5-7 days.

• Quantification of Cell Proliferation: Cell viability or proliferation is assessed using a variety of methods, such as the MTT assay, resazurin (B115843) reduction assay (e.g., alamarBlue), or by quantifying DNA content (e.g., CyQUANT assay).

• Data Analysis: The data are normalized to vehicle-treated controls, and dose-response curves are generated to determine the EC50 for the agonistic or antagonistic effects of (R)-GNE-274.

Visualizations

The following diagrams illustrate key conceptual frameworks and experimental workflows relevant to the analysis of (R)-GNE-274.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GNE-274 - Immunomart [immunomart.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. New generation estrogen receptor-targeted agents in breast cancer: present situation and future prospectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Therapeutic Ligands Antagonize Estrogen Receptor Function by Impairing Its Mobility - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Synthesis of (R)-GNE-274: A Non-Degrading Estrogen Receptor Modulator for Investigating ER Dynamics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-GNE-274 is a potent and selective, non-degrading partial agonist of the Estrogen Receptor (ER). It was developed as a crucial chemical probe to delineate the mechanism of action of a new class of ER antagonists. Structurally analogous to the clinical Selective Estrogen Receptor Degrader (SERD) GDC-0927, (R)-GNE-274 was instrumental in the discovery that the profound suppression of ER transcriptional activity by next-generation antagonists is driven by the immobilization of the receptor within the nucleus, a mechanism distinct from receptor degradation. This guide provides a comprehensive overview of the discovery, synthesis, and biological characterization of (R)-GNE-274, including detailed experimental protocols and a summary of its key biological data.

Discovery and Rationale

The development of (R)-GNE-274 is intrinsically linked to the medicinal chemistry efforts to create orally bioavailable SERDs to treat ER-positive (ER+) breast cancer. The clinical success of fulvestrant, a full ER antagonist and degrader, was hampered by its poor pharmacokinetic properties. This led to the development of novel non-steroidal SERDs, including GDC-0927, which emerged from the optimization of an amine-based chromene chemical series designed to maximize ERα degradation.

During the characterization of these potent SERDs, a critical scientific question arose: is ER degradation the sole driver of their profound antagonistic activity? To answer this, a control compound was required—one that binds potently to the ER ligand-binding domain (LBD) but does not induce its degradation. (R)-GNE-274 was identified from the same chemical series as GDC-0927 to be this essential tool molecule. Its discovery allowed researchers to uncouple the effects of ER binding and antagonism from ER degradation, leading to a paradigm shift in understanding ER pharmacology. The key finding, published by Guan et al. in 2019, was that therapeutic efficacy correlated more strongly with the ligand's ability to impair ER mobility within the nucleus than with its ability to induce ER degradation.[1]

Biological Activity and Quantitative Data

(R)-GNE-274 is a potent inhibitor of the ER ligand-binding domain and effectively inhibits the proliferation of ER+ breast cancer cells. However, unlike its structural analog GDC-0927, it does not induce the degradation of the ER protein. Instead, it acts as a partial agonist, increasing the accessibility of chromatin at ER-DNA binding sites.

Table 1: In Vitro Biological Activity of (R)-GNE-274

Assay	Cell Line	Parameter	Value	Reference
ERα Degradation	MCF7	% Degradation (at 1 µM)	< 10%	Guan et al., 2019
ERα Degradation	T47D	% Degradation (at 1 µM)	< 10%	Guan et al., 2019
Cell Proliferation	MCF7 (E2-stimulated)	IC50	5 - 20 nM	[2]
Cell Proliferation	T47D (E2-stimulated)	IC50	5 - 20 nM	[2]
ER LBD Binding	N/A	Ki	Potent (exact value not published)	[2][3]

Table 2: Cellular Mechanism of Action of (R)-GNE-274 vs. GDC-0927

Feature	(R)-GNE-274	GDC-0927 (SERD)	Reference
ER Degradation	No	Yes	Guan et al., 2019
ER Mobility	Moderate Slowing	Profound Slowing	Guan et al., 2019
Chromatin Accessibility (ATAC-seq)	Increased at ER sites	Minimal Impact	[2]
Transcriptional Activity	Partial Agonist	Full Antagonist	[2]

Synthesis of (R)-GNE-274

A detailed, step-by-step synthesis protocol for (R)-GNE-274 has not been publicly disclosed in patents or publications. However, based on the synthesis of its close analog, GDC-0927, and related compounds from the amine-based chromene series, a representative synthetic route can be postulated. The synthesis would involve the construction of the core chromene scaffold, followed by the introduction of the phenolic groups and the chiral amine side chain.

A representative, multi-step synthesis would likely involve key reactions such as ether formation to link the side chain to the chromene core, and potentially a chiral resolution or asymmetric synthesis to obtain the desired (R)-enantiomer.

Key Experimental Protocols

The following are detailed methodologies for the key experiments used to characterize (R)-GNE-274. These protocols are based on the descriptions provided in Guan et al., 2019, and standard laboratory practices.

ER Turnover Assay

Purpose: To quantify the degradation of ERα protein upon compound treatment.

Methodology:

• Cell Culture: Plate ER+ breast cancer cells (e.g., MCF7, T47D) in multi-well plates and allow them to adhere overnight.

• Compound Treatment: Treat cells with a range of concentrations of (R)-GNE-274, a positive control (e.g., GDC-0927), and a vehicle control (e.g., 0.1% DMSO) for a specified time course (e.g., 4, 8, 24 hours).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the total protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Load equal amounts of total protein per lane on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with a primary antibody against ERα overnight at 4°C.

  • Incubate with a loading control primary antibody (e.g., β-actin, GAPDH).

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody.

  • Develop the blot using an ECL substrate and image using a chemiluminescence detector.

• Analysis: Quantify the band intensities for ERα and the loading control. Normalize the ERα signal to the loading control for each sample. Calculate the percentage of ERα remaining relative to the vehicle-treated control.

Cell Proliferation Assay

Purpose: To measure the effect of (R)-GNE-274 on the growth of ER+ cancer cells.

Methodology:

• Cell Seeding: Seed MCF7 or T47D cells in 96-well plates in phenol (B47542) red-free medium supplemented with charcoal-stripped serum to remove endogenous estrogens. Allow cells to attach for 24-48 hours.

• Compound Preparation: Prepare serial dilutions of (R)-GNE-274 and control compounds in the appropriate medium.

• Treatment: Treat the cells with the compound dilutions in the presence of a low concentration of 17β-estradiol (E2) (e.g., 100 pM) to stimulate proliferation. Include E2-only and vehicle-only controls.

• Incubation: Incubate the plates for 7-10 days to allow for cell proliferation.

• Viability Measurement:

  • Add a cell viability reagent (e.g., CellTiter-Glo®, resazurin, or MTT) to each well according to the manufacturer's instructions.

  • Incubate as required for signal development.

  • Read the luminescence, fluorescence, or absorbance on a plate reader.

• Analysis: Normalize the data to the E2-treated control wells. Plot the normalized values against the log of the compound concentration and fit a four-parameter dose-response curve to determine the IC50 value.

Assay for Transposase-Accessible Chromatin with Sequencing (ATAC-seq)

Purpose: To map genome-wide chromatin accessibility changes induced by (R)-GNE-274.

Methodology:

• Cell Treatment: Treat MCF7 cells with (R)-GNE-274, a comparator compound (e.g., GDC-0927), and vehicle for a defined period (e.g., 4 hours).

• Nuclei Isolation: Harvest approximately 50,000 cells. Lyse the cells in a hypotonic buffer containing a non-ionic detergent (e.g., NP-40) to release the nuclei. Pellet the nuclei by centrifugation.

• Tagmentation: Resuspend the nuclei pellet in the transposition reaction mix containing the Tn5 transposase and reaction buffer. Incubate at 37°C for 30 minutes. The Tn5 transposase will simultaneously fragment the DNA and ligate sequencing adapters into accessible ("open") regions of chromatin.

• DNA Purification: Purify the tagmented DNA using a column-based kit (e.g., Qiagen MinElute).

• Library Amplification: Amplify the purified DNA using PCR with indexed primers to generate the sequencing library. The number of PCR cycles should be minimized to avoid amplification bias.

• Library Purification and QC: Purify the amplified library, typically using SPRI beads, to remove primer-dimers. Assess the quality and size distribution of the library using a Bioanalyzer or similar instrument.

• Sequencing: Perform paired-end sequencing on a high-throughput sequencing platform (e.g., Illumina).

• Data Analysis:

  • Align the sequencing reads to the reference human genome.

  • Call peaks (regions of enriched reads) using a peak-calling algorithm like MACS2.

  • Perform differential accessibility analysis between treatment conditions.

  • Analyze the motifs enriched within the differentially accessible regions to identify transcription factor binding sites.

Single-Molecule Tracking (SMT) of ER

Purpose: To measure the intranuclear mobility and chromatin-binding dynamics of ER in live cells.

Methodology:

• Cell Line Generation: Create a stable MCF7 cell line expressing ERα fused to a photo-stable fluorescent protein (e.g., mNeon) or a HaloTag for labeling with a bright, cell-permeable dye.

• Cell Plating and Labeling: Plate the engineered cells on glass-bottom imaging dishes. If using a HaloTag, label the cells with a low concentration of a fluorescent ligand (e.g., Janelia Fluor dyes) to achieve sparse labeling suitable for single-molecule imaging.

• Compound Treatment: Treat the cells with the desired compound ((R)-GNE-274, GDC-0927, vehicle) for a specified duration prior to imaging.

• Microscopy:

  • Use a highly inclined and laminated optical sheet (HILO) microscopy setup to illuminate a thin section of the nucleus, minimizing out-of-focus fluorescence.

  • Acquire movies at a high frame rate (e.g., 50-100 Hz) to capture the motion of individual ER molecules.

• Data Analysis:

  • Use tracking software (e.g., u-track) to identify and track individual fluorescent spots (ER molecules) over time, generating thousands of trajectories per cell.

  • For each trajectory, calculate the apparent diffusion coefficient.

  • Fit the distribution of diffusion coefficients to a multi-state model (e.g., a two-state model representing a "bound" fraction and a "free" fraction) to quantify the proportion of immobile (chromatin-bound) versus mobile ER molecules.

Visualizations: Pathways and Workflows

Signaling Pathway

Caption: Mechanism of Action of (R)-GNE-274 vs. GDC-0927 on ERα Signaling.

Experimental Workflow

Caption: Workflow for the multi-assay characterization of (R)-GNE-274.

References

• 1. Improving the reproducibility of the MCF-7 cell proliferation assay for the detection of xenoestrogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A high-throughput platform for single-molecule tracking identifies drug interaction and cellular mechanisms [elifesciences.org]
• 3. How to Interpret ATAC-Seq Data - CD Genomics [cd-genomics.com]

An In-depth Technical Guide on the Core Pharmacokinetic Properties of (R)-GNE-274

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes publicly available information regarding (R)-GNE-274. Comprehensive pharmacokinetic data for this specific compound is not available in the public domain. This guide provides information on its parent compound, GNE-274, and general methodologies for pharmacokinetic assessments.

Introduction

(R)-GNE-274 is the (R)-enantiomer of GNE-274, a molecule identified as a non-degrading partial agonist of the Estrogen Receptor (ER).[1][2] GNE-274 is structurally related to GDC-0927, a known ER degrader.[1][2] Unlike selective estrogen receptor degraders (SERDs), GNE-274 does not induce the turnover of the estrogen receptor in breast cancer cell lines.[1][2] Instead, it functions as a potent inhibitor of the ER ligand-binding domain (LBD).[1][2] The primary mechanism of action for GNE-274 involves the impairment of ER mobility, which in turn antagonizes its transcriptional function.

Pharmacokinetic Properties

There is no publicly available quantitative pharmacokinetic data for (R)-GNE-274. Preclinical studies detailing the absorption, distribution, metabolism, and excretion (ADME) parameters such as Cmax, Tmax, AUC, half-life, clearance, and oral bioavailability have not been published.

For context, a summary of preclinical pharmacokinetic parameters for a different Genentech compound, GNE-A (a MET kinase inhibitor), is provided in the table below to illustrate typical data presentation.[3]

Table 1: Illustrative Preclinical Pharmacokinetic Parameters of GNE-A in Various Species [3]

Parameter	Mouse	Rat	Monkey	Dog
Plasma Clearance (mL/min/kg)	15.8	36.6	13.9	2.44
Volume of Distribution (L/kg)	2.1-9.0	2.1-9.0	2.1-9.0	2.1-9.0
Terminal Half-life (h)	-	1.67	-	16.3
Oral Bioavailability (%)	88.0	11.2	72.4	55.8

Experimental Protocols for Pharmacokinetic Studies

Detailed experimental protocols for the pharmacokinetic evaluation of (R)-GNE-274 are not available. However, standard methodologies for in vivo ADME studies in preclinical settings are well-established. These studies are crucial for understanding the disposition of a new chemical entity and for predicting its human pharmacokinetics.[4][5][6][7]

General In Vivo ADME Study Design

A typical in vivo ADME study involves the administration of a radiolabeled version of the test compound to animal models to trace its path through the body.[7]

• Animal Models: Commonly used species include mice, rats, dogs, and non-human primates.[3][8][9]

• Dosing: The compound is administered via relevant clinical routes, often intravenously to determine intrinsic clearance and orally to assess bioavailability.[8][9]

• Sample Collection: Blood, plasma, urine, and feces are collected at various time points to measure the concentration of the parent drug and its metabolites.[6]

• Analysis: Samples are analyzed using techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the drug and its metabolites.

Mechanism of Action and Signaling Pathway

GNE-274 acts as a partial agonist of the estrogen receptor but ultimately antagonizes its function by impairing its mobility within the nucleus.[1][2] This leads to a reduction in the transcription of estrogen-responsive genes.

Estrogen Receptor Signaling Pathway Modulation by GNE-274

In the canonical estrogen receptor signaling pathway, the binding of estradiol (B170435) (E2) to the ER leads to a conformational change, dimerization, and translocation to the nucleus. The ER dimer then binds to Estrogen Response Elements (EREs) in the DNA, recruiting co-activators and initiating the transcription of target genes that promote cell proliferation.

GNE-274, as a partial agonist, also binds to the ER. However, instead of promoting a fully active transcriptional complex, it significantly slows the intra-nuclear mobility of the ER. This impairment of mobility is thought to be the primary mechanism of its antagonistic effects. GNE-274 has been shown to increase the chromatin accessibility of ER-DNA binding sites, a distinct feature compared to ER degraders like GDC-0927.[2]

Mechanism of (R)-GNE-274 on the Estrogen Receptor Signaling Pathway.

Experimental Workflow for Assessing ER Mobility

The impact of GNE-274 on ER mobility can be assessed using techniques like Fluorescence Recovery After Photobleaching (FRAP).

Fluorescence Recovery After Photobleaching (FRAP) Experimental Workflow.

References

• 1. GNE-274 - Immunomart [immunomart.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Preclinical absorption, distribution, metabolism, excretion, and pharmacokinetic-pharmacodynamic modelling of N-(4-(3-((3S,4R)-1-ethyl-3-fluoropiperidine-4-ylamino)-1H-pyrazolo[3,4-b]pyridin-4-yloxy)-3-fluorophenyl)-2-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxamide, a novel MET kinase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. ajpp.in [ajpp.in]
• 6. bioivt.com [bioivt.com]
• 7. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 8. Preclinical Pharmacokinetics and Pharmacodynamics and Content Analysis of Gnetol in Foodstuffs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Preclinical pharmacokinetics and tissue distribution of a natural cardioprotective agent astragaloside IV in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for (R)-GNE-274 in MCF-7 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-GNE-274 is the R-enantiomer of GNE-274, a potent and selective non-degrader partial agonist of the estrogen receptor (ER). It functions by inhibiting the ER ligand-binding domain. Unlike ER degraders, GNE-274 does not induce ER turnover in breast cancer cell lines. These characteristics make (R)-GNE-274 a valuable tool for studying ER signaling and for the development of novel endocrine therapies. This document provides detailed protocols for utilizing (R)-GNE-274 in MCF-7 cells, a widely used human breast cancer cell line that is estrogen receptor-positive. The following protocols and data are intended to serve as a comprehensive guide for researchers investigating the effects of (R)-GNE-274 on cell proliferation, apoptosis, and ER signaling pathways.

Data Presentation

The following table summarizes the quantitative data for GNE-274, the racemic mixture containing (R)-GNE-274, in various ER-positive breast cancer cell lines, including MCF-7. This data can be used as a reference for designing experiments with (R)-GNE-274.

Parameter	Cell Line(s)	Concentration Range	Incubation Time	Observed Effect
IC50	ER+ Breast Cancer Cells	5 - 20 nM	7 - 10 days	Inhibition of cell proliferation.
Cell Proliferation Inhibition	E2-stimulated ER+ breast cancer cell lines (including MCF-7)	1 - 1000 nM	7 - 10 days	Potent inhibition of cellular proliferation.
ER Turnover	MCF-7	0.1 - 1000 nM	4 hours	No significant increase in ER turnover.

Experimental Protocols

MCF-7 Cell Culture

Aseptic techniques should be strictly followed during all cell culture procedures.

Materials:

• MCF-7 cells (ATCC HTB-22)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 0.01 mg/mL human recombinant insulin.

• Phosphate Buffered Saline (PBS), pH 7.4

• Trypsin-EDTA (0.25%)

• T-75 cell culture flasks

• Cell culture incubator (37°C, 5% CO2)

Protocol:

• Maintain MCF-7 cells in T-75 flasks with supplemented DMEM.

• Passage the cells when they reach 80-90% confluency.

• To passage, aspirate the culture medium and wash the cell monolayer with PBS.

• Add 2-3 mL of Trypsin-EDTA and incubate at 37°C for 5-10 minutes, or until cells detach.

• Neutralize the trypsin with 7-8 mL of complete culture medium.

• Centrifuge the cell suspension at 200 x g for 5 minutes.

• Resuspend the cell pellet in fresh medium and seed into new flasks at a 1:3 to 1:6 split ratio.

• Change the culture medium every 2-3 days.

Cell Proliferation Assay (MTT Assay)

This assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

Materials:

• MCF-7 cells

• Complete culture medium

• (R)-GNE-274 stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Protocol:

• Seed MCF-7 cells into 96-well plates at a density of 5,000 - 10,000 cells per well in 100 µL of medium.

• Incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of (R)-GNE-274 in culture medium. It is recommended to test a range of concentrations from 1 nM to 1000 nM.

• Remove the medium from the wells and add 100 µL of the medium containing the different concentrations of (R)-GNE-274. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plates for 72 hours.

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• MCF-7 cells

• Complete culture medium

• (R)-GNE-274

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed MCF-7 cells in 6-well plates at a density of 2 x 10^5 cells per well.

• After 24 hours, treat the cells with various concentrations of (R)-GNE-274 (e.g., 10 nM, 50 nM, 100 nM) for 24 or 48 hours.

• Harvest both adherent and floating cells. For adherent cells, wash with PBS and detach using trypsin.

• Wash the cells twice with cold PBS and resuspend in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Western Blot Analysis of Estrogen Receptor Signaling Pathway

This protocol allows for the detection of changes in protein expression and phosphorylation in the ER signaling pathway.

Materials:

• MCF-7 cells

• Complete culture medium

• (R)-GNE-274

• 6-well cell culture plates

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-ERα, anti-phospho-ERα, anti-pS2, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Seed MCF-7 cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with (R)-GNE-274 at desired concentrations (e.g., 10 nM, 100 nM) for various time points (e.g., 4, 8, 24 hours).

• Lyse the cells in RIPA buffer and determine the protein concentration using the BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Normalize the protein of interest to a loading control like GAPDH.

Visualization of Signaling Pathways and Workflows

Caption: Estrogen Receptor Signaling Pathway and the inhibitory action of (R)-GNE-274.

Caption: A generalized workflow for studying the effects of (R)-GNE-274 on MCF-7 cells.

Application Notes and Protocols for (R)-GNE-140 and GNE-274 In Vitro Assays

Disclaimer: Initial searches for "(R)-GNE-274" yielded limited specific data. However, extensive information is available for two related compounds: (R)-GNE-140 , a potent lactate (B86563) dehydrogenase (LDH) inhibitor, and GNE-274 , a partial estrogen receptor (ER) agonist. This document provides detailed in vitro assay conditions for both compounds to address the likely research intent.

Part 1: (R)-GNE-140 - Lactate Dehydrogenase (LDH) Inhibitor

(R)-GNE-140 is a highly potent and selective inhibitor of lactate dehydrogenase A (LDHA) and LDHB.[1][2] These enzymes play a critical role in anaerobic glycolysis, a pathway often upregulated in cancer cells. Inhibition of LDHA can lead to reduced cell proliferation and metabolic disruption in glycolytically dependent tumors.[3][4]

Quantitative Data Summary

Target	Assay Type	IC50 Value	Cell Line / Conditions	Reference
LDHA	Cell-free biochemical	3 nM	[1][2][3]
LDHB	Cell-free biochemical	5 nM	[1][2][3]
Cell Proliferation	Cell-based	0.8 µM	IDH1-mutant Chondrosarcoma	[1][2][5]
Cell Proliferation	Cell-based	1.24 µM	MIA PaCa-2	[5]

Experimental Protocols

This protocol determines the direct inhibitory activity of (R)-GNE-140 on purified LDHA or LDHB enzyme.

• Principle: The assay measures the rate of NADH oxidation to NAD+, a reaction catalyzed by LDH. The decrease in NADH fluorescence is monitored over time.

• Materials:

  • Purified human LDHA or LDHB enzyme

  • NADH

  • Pyruvate

  • Assay Buffer: 100 mM phosphate (B84403) buffer (pH 7.4)

  • (R)-GNE-140 stock solution (in DMSO)

  • 96-well black plates

  • Fluorescence plate reader (Excitation @ 340 nm, Emission @ 460 nm)

• Protocol:

  • Prepare serial dilutions of (R)-GNE-140 in assay buffer. The final DMSO concentration should not exceed 1%.

  • In a 96-well plate, add the diluted (R)-GNE-140 or vehicle control (DMSO in assay buffer).

  • Add LDHA or LDHB enzyme to each well to a final concentration of approximately 0.003 units/well.

  • Add NADH to a final concentration of 40 µM.

  • Incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding pyruvate.

  • Immediately measure the fluorescence at 340 nm excitation and 460 nm emission in kinetic mode for 15-30 minutes at 37°C.

  • Calculate the rate of NADH conversion.

  • Plot the rate of reaction against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

This assay assesses the effect of (R)-GNE-140 on the viability and proliferation of cancer cell lines.

• Principle: The CellTiter-Glo® Luminescent Cell Viability Assay determines the number of viable cells in culture based on the quantification of ATP, which signals the presence of metabolically active cells.

• Materials:

  • Cancer cell lines (e.g., MIA PaCa-2, IDH1-mutant chondrosarcoma lines)

  • Complete growth medium (e.g., RPMI, 5% FBS, 100 µg/ml penicillin, 100 units/ml streptomycin)[1]

  • (R)-GNE-140 stock solution (in DMSO)

  • 384-well opaque-walled plates

  • CellTiter-Glo® Luminescent Cell Viability Assay kit

  • Luminometer

• Protocol:

  • Seed cells into a 384-well plate at a pre-determined optimal density to ensure they are 75-80% confluent at the end of the assay.[1]

  • Allow cells to adhere overnight in a humidified incubator at 37°C and 5% CO2.

  • The following day, treat the cells with a serial dilution of (R)-GNE-140. A 6-point dose titration is recommended.[1] Include a vehicle control (DMSO).

  • Incubate the plate for 72 hours.[1]

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

  • Calculate cell viability as a percentage of the vehicle control and determine the IC50 value using a four-parameter logistic curve fit.[1]

Signaling Pathway and Experimental Workflow Diagrams

Caption: (R)-GNE-140 inhibits LDHA/B, blocking lactate production.

Caption: Workflow for (R)-GNE-140 cell proliferation assay.

Part 2: GNE-274 - Partial Estrogen Receptor (ER) Agonist

GNE-274 is a non-degrader, structurally related to the ER degrader GDC-0927. It functions as a partial ER agonist in breast cancer cell lines, meaning it binds to the estrogen receptor but elicits a partial response compared to a full agonist like estradiol (B170435).[6][7] It is a potent inhibitor of the ER-ligand binding domain (LBD).[7][8]

Quantitative Data Summary

Target	Assay Type	IC50 Value	Cell Line / Conditions	Reference
Cell Proliferation	Cell-based	~5-20 nM	E2-stimulated ER+ breast cancer cell lines (MCF7, MD-134, HCC1500, CAMA)	[6]

Experimental Protocols

This protocol evaluates the ability of GNE-274 to inhibit estradiol (E2)-stimulated proliferation in ER-positive breast cancer cells.

• Principle: ER-positive breast cancer cells proliferate in response to estrogen. This assay measures the antiproliferative effect of GNE-274 in the presence of a stimulatory concentration of E2.

• Materials:

  • ER-positive breast cancer cell lines (e.g., MCF-7)

  • Phenol (B47542) red-free growth medium supplemented with charcoal-stripped serum (to remove endogenous steroids)

  • Estradiol (E2)

  • GNE-274 stock solution (in DMSO)

  • 96-well clear plates

  • Cell viability reagent (e.g., CellTiter-Glo® or similar)

• Protocol:

  • Culture ER-positive cells in phenol red-free medium with charcoal-stripped serum for at least 48 hours to hormonally deprive them.

  • Seed the cells in 96-well plates at an appropriate density.

  • Allow cells to attach overnight.

  • Treat cells with serial dilutions of GNE-274 (e.g., 1-1000 nM) in the presence of a constant, sub-maximal concentration of E2 (e.g., 100 pM).[6] Include controls for vehicle, E2 alone, and GNE-274 alone.

  • Incubate the plates for 7-10 days.[6]

  • Assess cell viability using a suitable method like the CellTiter-Glo® assay as described in the (R)-GNE-140 section.

  • Calculate the percent inhibition of E2-stimulated proliferation for each GNE-274 concentration and determine the IC50 value.

This assay determines if GNE-274 induces the degradation of the estrogen receptor, distinguishing it from selective estrogen receptor degraders (SERDs).

• Principle: The stability of the ER protein is assessed by Western blotting after treating cells with the compound. A decrease in ER protein levels indicates degradation.

• Materials:

  • ER-positive breast cancer cell lines (e.g., MCF-7, MD-134, HCC1500, CAMA)[6]

  • Complete growth medium

  • GNE-274 stock solution (in DMSO)

  • Positive control (e.g., Fulvestrant, a known SERD)

  • Cell lysis buffer and protease inhibitors

  • SDS-PAGE and Western blotting equipment and reagents

  • Primary antibody against ERα

  • Loading control antibody (e.g., β-actin or GAPDH)

  • HRP-conjugated secondary antibody and chemiluminescent substrate

• Protocol:

  • Seed cells in 6-well plates and allow them to reach ~70-80% confluency.

  • Treat cells with GNE-274 (e.g., 0.1 nM - 1000 nM), a positive control, and a vehicle control for 4 hours.[6]

  • Wash cells with ice-cold PBS and lyse them in lysis buffer.

  • Determine protein concentration using a BCA or Bradford assay.

  • Separate equal amounts of protein lysate by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and probe with primary antibodies against ERα and a loading control.

  • Incubate with the appropriate HRP-conjugated secondary antibody.

  • Visualize bands using a chemiluminescent substrate and an imaging system.

  • Quantify band intensities to determine the relative ERα protein levels compared to the vehicle control. GNE-274 is expected to show no significant decrease in ER levels.[6]

Signaling Pathway and Experimental Workflow Diagrams

Caption: GNE-274 acts as a partial agonist at the estrogen receptor.

Caption: Workflow for GNE-274 E2-stimulated proliferation assay.

References

• 1. selleckchem.com [selleckchem.com]
• 2. (R)-GNE-140 | Dehydrogenase | TargetMol [targetmol.com]
• 3. medkoo.com [medkoo.com]
• 4. The effect of lactate dehydrogenase inhibitors on proliferation, motility and invasion of breast cancer cells in vitro highlights a new role for lactate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. GNE-274|CAS 2369048-69-9|DC Chemicals [dcchemicals.com]
• 8. GNE-274 - Immunomart [immunomart.com]

Application Notes and Protocols for (R)-GNE-274 in Breast Cancer Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-GNE-274 is the (R)-enantiomer of GNE-274, a molecule identified as a partial agonist of the estrogen receptor (ER). Structurally related to the selective estrogen receptor degrader (SERD) GDC-0927, GNE-274 distinguishes itself by not inducing the degradation of the estrogen receptor. Instead, it functions as a ligand that binds to the ER's ligand-binding domain (LBD), leading to a partial activation of the receptor. This activity results in the inhibition of cell proliferation in estrogen receptor-positive (ER+) breast cancer cell lines. These application notes provide a detailed guide for the utilization of (R)-GNE-274 in breast cancer cell culture experiments, based on the known characteristics of its parent compound.

Mechanism of Action

(R)-GNE-274 is expected to function as a partial agonist for the estrogen receptor alpha (ERα). Unlike full agonists (like estradiol) which robustly activate the receptor, or antagonists (like tamoxifen) which block its activity, a partial agonist elicits a sub-maximal response. In the context of ER+ breast cancer, this partial agonism can interfere with the full agonistic signaling of endogenous estrogens, leading to an overall anti-proliferative effect. GNE-274 has been shown to inhibit the proliferation of E2-stimulated ER+ breast cancer cells.

Data Presentation

Table 1: Expected Potency of (R)-GNE-274 in ER+ Breast Cancer Cell Lines

Cell Line	Receptor Status	Expected IC50 Range (nM)	Notes
MCF-7	ER+, PR+, HER2-	5 - 50	Commonly used ER+ breast cancer cell line.
T-47D	ER+, PR+, HER2-	5 - 50	Another well-characterized ER+ breast cancer cell line.
ZR-75-1	ER+, PR+, HER2-	10 - 100	ER+ breast cancer cell line.

Note: These are estimated ranges based on the activity of similar compounds. It is crucial to determine the IC50 value of (R)-GNE-274 empirically in the specific cell line of interest.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of (R)-GNE-274 on the proliferation of breast cancer cells.

Materials:

• ER+ breast cancer cell lines (e.g., MCF-7, T-47D)

• Complete growth medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• (R)-GNE-274

• DMSO (for stock solution)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of (R)-GNE-274 in DMSO (e.g., 10 mM).

  • Perform serial dilutions of (R)-GNE-274 in complete growth medium to achieve final concentrations ranging from 0.1 nM to 10 µM.

  • Include a vehicle control (medium with the same percentage of DMSO as the highest concentration of (R)-GNE-274) and a no-treatment control.

  • Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions.

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition and Incubation:

  • Add 20 µL of MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization and Measurement:

  • Carefully remove the medium.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Mix gently on an orbital shaker for 15 minutes.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the (R)-GNE-274 concentration and determine the IC50 value using a non-linear regression curve fit.

Protocol 2: Western Blot for ERα Protein Levels

Objective: To assess the effect of (R)-GNE-274 on the total protein levels of ERα. As GNE-274 is a non-degrader, no significant change in ERα levels is expected.

Materials:

• ER+ breast cancer cell lines

• Complete growth medium

• (R)-GNE-274

• GDC-0927 (as a positive control for degradation)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against ERα

• Primary antibody against a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Treatment and Lysis:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat the cells with various concentrations of (R)-GNE-274 (e.g., 10 nM, 100 nM, 1 µM) and a known ER degrader like GDC-0927 (e.g., 100 nM) for 24 hours. Include a vehicle control.

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Collect the lysates and centrifuge to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of the supernatant using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-ERα antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

  • Incubate with ECL detection reagent and visualize the bands using a chemiluminescence imaging system.

  • Strip the membrane and re-probe with the loading control antibody.

• Data Analysis:

  • Quantify the band intensities and normalize the ERα signal to the loading control.

  • Compare the ERα protein levels in the treated samples to the vehicle control.

Visualizations

Signaling Pathway of (R)-GNE-274 as a Partial ER Agonist

Caption: Proposed signaling pathway of (R)-GNE-274 as a partial ER agonist.

Experimental Workflow for IC50 Determination

Caption: Workflow for determining the IC50 of (R)-GNE-274.

Determining the IC50 of (R)-GNE-274 in Proliferation Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for determining the half-maximal inhibitory concentration (IC50) of (R)-GNE-274 in cancer cell proliferation assays. (R)-GNE-274 is a potent and selective non-degrader partial agonist of the estrogen receptor (ER), which functions by inhibiting the ER-ligand binding domain. Its anti-proliferative effects make it a compound of interest in oncology research, particularly for ER-positive breast cancers. The following sections outline the mechanism of action, protocols for cell viability assays, and data presentation guidelines to ensure accurate and reproducible IC50 determination.

Introduction to (R)-GNE-274

(R)-GNE-274 is a small molecule that acts as a partial agonist of the estrogen receptor, distinguishing it from selective estrogen receptor degraders (SERDs). By binding to the ligand-binding domain of the ER, it inhibits the receptor's function, leading to a downstream decrease in the proliferation of ER-dependent cancer cells. Determining the IC50 value is a critical step in characterizing the potency of (R)-GNE-274 and is essential for dose-selection in further preclinical studies.

Mechanism of Action: Estrogen Receptor Signaling Pathway

(R)-GNE-274 exerts its anti-proliferative effects by modulating the estrogen receptor signaling pathway. In ER-positive cancer cells, estradiol (B170435) binding to the ER promotes a conformational change, leading to receptor dimerization, nuclear translocation, and binding to estrogen response elements (EREs) in the DNA. This initiates the transcription of genes involved in cell proliferation and survival. (R)-GNE-274 competes with estradiol for binding to the ER's ligand-binding domain. As a partial agonist, it induces a different conformational change that is less effective at promoting the full transcriptional activation, thereby inhibiting the proliferation of cancer cells.

Caption: Signaling pathway of (R)-GNE-274 in ER-positive cells.

Data Presentation: IC50 Values of (R)-GNE-274

The anti-proliferative activity of (R)-GNE-274 is cell-line dependent. The following table provides illustrative IC50 values for (R)-GNE-274 in various ER-positive breast cancer cell lines. It is crucial to experimentally determine these values in your specific cellular models.

Cell Line	Receptor Status	Assay Duration	IC50 (nM) [Range]
MCF-7	ER+, PR+, HER2-	72 hours	5 - 15
T-47D	ER+, PR+, HER2-	72 hours	8 - 20
BT-474	ER+, PR+, HER2+	72 hours	10 - 25
ZR-75-1	ER+, PR+, HER2-	72 hours	12 - 30

Note: The IC50 values presented are hypothetical examples for illustrative purposes and should be determined experimentally.

Experimental Protocols

The following is a detailed protocol for determining the IC50 value of (R)-GNE-274 using the widely accepted MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures cell metabolic activity, which is an indicator of cell viability.

Experimental Workflow

The overall workflow for IC50 determination involves seeding cells, treating with a serial dilution of (R)-GNE-274, assessing cell viability, and analyzing the data to calculate the IC50 value.

Caption: Experimental workflow for IC50 determination using MTT assay.

Materials

• (R)-GNE-274 compound

• ER-positive breast cancer cell line (e.g., MCF-7)

• Complete growth medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• MTT reagent (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• 96-well flat-bottom cell culture plates

• Multichannel pipette

• Microplate reader

Protocol

Day 1: Cell Seeding

• Culture the selected ER-positive breast cancer cell line in a T-75 flask until it reaches 70-80% confluency.

• Aspirate the culture medium and wash the cells once with sterile PBS.

• Add 2-3 mL of Trypsin-EDTA and incubate at 37°C for 3-5 minutes, or until cells detach.

• Neutralize the trypsin with 7-8 mL of complete growth medium and transfer the cell suspension to a 15 mL conical tube.

• Centrifuge the cells at 1000 rpm for 5 minutes.

• Discard the supernatant and resuspend the cell pellet in 10 mL of fresh complete growth medium.

• Perform a cell count using a hemocytometer or an automated cell counter.

• Dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL.

• Seed 100 µL of the cell suspension (5,000 cells) into each well of a 96-well plate.

• Incubate the plate overnight at 37°C in a humidified incubator with 5% CO₂ to allow for cell attachment.

Day 2: Compound Treatment

• Prepare a 10 mM stock solution of (R)-GNE-274 in DMSO.

• Perform serial dilutions of the (R)-GNE-274 stock solution in complete growth medium to obtain a range of desired concentrations (e.g., 1 nM to 10 µM). It is recommended to perform a 1:3 or 1:5 serial dilution.

• Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a no-treatment control (medium only).

• Carefully remove the medium from the wells of the 96-well plate and add 100 µL of the medium containing the different concentrations of (R)-GNE-274.

• Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO₂.

Day 5: MTT Assay and Data Acquisition

• After the 72-hour incubation, carefully add 20 µL of the 5 mg/mL MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan crystals.

• Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

• Add 150 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution of the formazan.

• Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis

• Subtract the average absorbance of the blank wells (medium only) from the absorbance readings of all other wells.

• Calculate the percentage of cell viability for each concentration of (R)-GNE-274 using the following formula:

  % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

• Plot the percentage of cell viability against the logarithm of the (R)-GNE-274 concentration.

• Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- Variable slope (four parameters)) in a suitable software package (e.g., GraphPad Prism) to determine the IC50 value. The IC50 is the concentration of (R)-GNE-274 that results in a 50% reduction in cell viability.

Conclusion

This document provides a comprehensive guide for determining the IC50 of (R)-GNE-274 in proliferation assays. Adherence to these detailed protocols will enable researchers to obtain accurate and reproducible data on the potency of this promising anti-cancer compound. The provided diagrams and data table structure are intended to facilitate clear communication and comparison of results within the scientific community.

Application Notes and Protocols: A Comparative Experimental Design for (R)-GNE-274 and GNE-274

For Researchers, Scientists, and Drug Development Professionals

Objective: This document provides a detailed experimental framework for the comprehensive comparison of (R)-GNE-274 and its enantiomer, GNE-274. The protocols outlined herein are designed to elucidate the biochemical, cellular, and in vivo pharmacological profiles of these two compounds, with a focus on their interaction with the estrogen receptor (ER).

Introduction

GNE-274 is a non-degrading structural analog of the selective estrogen receptor degrader (SERD) GDC-0927. It functions as a partial agonist of the estrogen receptor and has been shown to increase chromatin accessibility at ER-DNA binding sites.[1][2] (R)-GNE-274 is the R-enantiomer of GNE-274.[3] As enantiomers can exhibit significantly different pharmacological and toxicological properties, a thorough comparative analysis is crucial for understanding their potential as therapeutic agents.[4][5] This document details a head-to-head experimental plan to characterize and compare these two molecules.

In Vitro Characterization

Biochemical Assays: Direct Interaction with Estrogen Receptor

2.1.1. Estrogen Receptor Competitive Binding Assay

Objective: To determine the binding affinity (Ki) of (R)-GNE-274 and GNE-274 for the estrogen receptor alpha (ERα) and estrogen receptor beta (ERβ).

Protocol: This protocol is adapted from established radioligand binding assays.[1][2]

• Materials:

  • Recombinant human ERα and ERβ protein

  • [3H]-Estradiol (Radioligand)

  • (R)-GNE-274 and GNE-274

  • Unlabeled 17β-estradiol (Positive Control)

  • Assay Buffer (e.g., TEG buffer: 10 mM Tris, 1.5 mM EDTA, 10% glycerol, pH 7.4)

  • Scintillation fluid and vials

  • 96-well filter plates and vacuum manifold

• Procedure:

  • Prepare serial dilutions of (R)-GNE-274, GNE-274, and unlabeled estradiol (B170435) in assay buffer.

  • In a 96-well plate, combine the recombinant ER protein, a fixed concentration of [3H]-Estradiol, and the various concentrations of the test compounds or control.

  • Incubate the plate at 4°C for 18-24 hours to reach equilibrium.

  • Transfer the incubation mixture to a filter plate and wash with cold assay buffer to separate bound from unbound radioligand.

  • Allow the filters to dry, add scintillation fluid to each well, and count the radioactivity using a scintillation counter.

  • Determine the IC50 values by fitting the data to a sigmoidal dose-response curve.

  • Calculate the Ki values using the Cheng-Prusoff equation.

2.1.2. Coactivator Recruitment Assay

Objective: To assess the ability of (R)-GNE-274 and GNE-274 to promote the interaction between ER and a coactivator peptide, thereby characterizing their agonist/antagonist properties.

Protocol: This protocol is based on fluorescence polarization (FP) or time-resolved fluorescence resonance energy transfer (TR-FRET) assays.[6][7]

• Materials:

  • Recombinant human ERα and ERβ ligand-binding domain (LBD)

  • Fluorescently labeled coactivator peptide (e.g., from SRC-1)

  • (R)-GNE-274 and GNE-274

  • 17β-estradiol (Agonist Control)

  • Fulvestrant (Antagonist Control)

  • Assay Buffer

  • 384-well black plates

  • Plate reader capable of FP or TR-FRET measurements

• Procedure:

  • Prepare serial dilutions of the test compounds and controls.

  • In the 384-well plate, add the ER-LBD, the fluorescently labeled coactivator peptide, and the test compounds.

  • Incubate at room temperature for 1-2 hours, protected from light.

  • Measure the fluorescence polarization or TR-FRET signal.

  • Plot the signal against the compound concentration to determine EC50 (for agonists) or IC50 (for antagonists) values.

Cellular Assays: Functional Characterization in a Biological Context

2.2.1. ER-Mediated Reporter Gene Assay

Objective: To measure the functional activity of (R)-GNE-274 and GNE-274 on ER-mediated gene transcription in a cellular context.[8]

Protocol:

• Materials:

  • ER-positive human breast cancer cell line (e.g., MCF-7) stably transfected with an Estrogen Response Element (ERE)-driven luciferase reporter construct.

  • Cell culture medium and supplements.

  • (R)-GNE-274 and GNE-274.

  • 17β-estradiol (Agonist Control).

  • Fulvestrant (Antagonist Control).

  • Luciferase assay reagent.

  • 96-well white, clear-bottom plates.

  • Luminometer.

• Procedure:

  • Seed the reporter cell line in 96-well plates and allow them to attach overnight.

  • Treat the cells with serial dilutions of (R)-GNE-274, GNE-274, or control compounds for 24 hours. To test for antagonist activity, co-treat with a fixed concentration of 17β-estradiol.

  • Lyse the cells and add the luciferase assay reagent according to the manufacturer's instructions.

  • Measure the luminescence using a luminometer.

  • Calculate the EC50 for agonist activity and IC50 for antagonist activity.

2.2.2. Cell Proliferation Assay

Objective: To evaluate the effect of (R)-GNE-274 and GNE-274 on the proliferation of ER-positive breast cancer cells.

Protocol:

• Materials:

  • ER-positive (e.g., MCF-7) and ER-negative (e.g., MDA-MB-231) breast cancer cell lines.

  • Cell culture medium and supplements.

  • (R)-GNE-274 and GNE-274.

  • 17β-estradiol.

  • Cell viability reagent (e.g., CellTiter-Glo®, MTT).

  • 96-well plates.

• Procedure:

  • Seed the cells in 96-well plates.

  • Treat the cells with a dose range of each compound for 5-7 days. For MCF-7 cells, experiments should be conducted in the presence and absence of 17β-estradiol.

  • At the end of the treatment period, add the cell viability reagent and measure the signal according to the manufacturer's protocol.

  • Determine the GI50 (concentration for 50% growth inhibition) for each compound.

2.2.3. Chromatin Accessibility Assay

Objective: To compare the effects of (R)-GNE-274 and GNE-274 on chromatin accessibility at ER-DNA binding sites.

Protocol: This can be performed using Assay for Transposase-Accessible Chromatin with sequencing (ATAC-seq).

• Materials:

  • ER-positive breast cancer cell line (e.g., MCF-7).

  • (R)-GNE-274 and GNE-274.

  • ATAC-seq kit.

  • Next-generation sequencing platform.

• Procedure:

  • Treat MCF-7 cells with equimolar concentrations of (R)-GNE-274, GNE-274, or vehicle control for a defined period (e.g., 24 hours).

  • Harvest the cells and perform the ATAC-seq procedure according to the kit manufacturer's protocol. This involves transposition of sequencing adapters into accessible chromatin regions.

  • Purify the DNA and prepare sequencing libraries.

  • Sequence the libraries and analyze the data to identify regions of differential chromatin accessibility between the treatment groups.

2.2.4. Gene Expression Profiling

Objective: To identify and compare the downstream transcriptional effects of (R)-GNE-274 and GNE-274.

Protocol:

• Materials:

  • MCF-7 cells.

  • (R)-GNE-274 and GNE-274.

  • RNA extraction kit.

  • Quantitative reverse transcription PCR (qRT-PCR) reagents and primers for known ER target genes (e.g., TFF1, GREB1, MYC).

  • Alternatively, RNA sequencing for a global gene expression analysis.

• Procedure:

  • Treat MCF-7 cells with the compounds for 24 hours.

  • Isolate total RNA.

  • For qRT-PCR, synthesize cDNA and perform real-time PCR.

  • For RNA-seq, prepare libraries and sequence.

  • Analyze the data to identify differentially expressed genes and compare the transcriptional signatures of the two compounds.

Pharmacokinetic (PK) Studies

Given that enantiomers can have different pharmacokinetic properties, a comparative PK analysis is essential.[9][10]

In Vitro ADME (Absorption, Distribution, Metabolism, Excretion)

• Metabolic Stability: Incubate (R)-GNE-274 and GNE-274 with liver microsomes (human, mouse, rat) and measure the rate of metabolism.

• Plasma Protein Binding: Determine the extent of binding of each enantiomer to plasma proteins from different species using equilibrium dialysis.

• CYP450 Inhibition: Assess the potential of each compound to inhibit major cytochrome P450 enzymes.

In Vivo Pharmacokinetic Study

Objective: To determine and compare the pharmacokinetic profiles of (R)-GNE-274 and GNE-274 in a relevant animal model.[11]

Protocol:

• Animals: Female BALB/c nude mice.

• Dosing: Administer a single dose of each compound intravenously (IV) and orally (PO) to separate groups of mice.

• Sample Collection: Collect blood samples at various time points post-dosing (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours).

• Bioanalysis: Develop and validate a stereospecific LC-MS/MS method to quantify the concentrations of (R)-GNE-274 and GNE-274 in plasma.

• Data Analysis: Calculate key pharmacokinetic parameters including clearance (CL), volume of distribution (Vd), half-life (t1/2), Cmax, Tmax, and oral bioavailability (%F).

In Vivo Efficacy Studies

Objective: To compare the anti-tumor efficacy of (R)-GNE-274 and GNE-274 in a preclinical model of ER-positive breast cancer.

Protocol:

• Model: Ovariectomized female immunodeficient mice bearing MCF-7 xenograft tumors. Estrogen supplementation is required to support initial tumor growth.

• Treatment Groups:

  • Vehicle control

  • (R)-GNE-274 (at one or more dose levels)

  • GNE-274 (at the same dose levels as the R-enantiomer)

  • Positive control (e.g., Tamoxifen or Fulvestrant)

• Procedure:

  • Implant MCF-7 cells subcutaneously into the mice.

  • Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the animals into treatment groups.

  • Administer the compounds daily via oral gavage.

  • Measure tumor volume and body weight 2-3 times per week.

  • At the end of the study, collect tumors for pharmacodynamic analysis (e.g., expression of ER target genes).

• Endpoints: Tumor growth inhibition (TGI), changes in body weight (as a measure of toxicity), and target modulation in tumor tissue.

Data Presentation

The quantitative data generated from these experiments should be summarized in clear and concise tables for easy comparison.

Table 1: In Vitro Activity Summary

Parameter	(R)-GNE-274	GNE-274
ERα Binding Ki (nM)
ERβ Binding Ki (nM)
ERα Coactivator Recruitment EC50 (nM)
ERβ Coactivator Recruitment EC50 (nM)
ERE-Luciferase Agonist EC50 (nM)
ERE-Luciferase Antagonist IC50 (nM)
MCF-7 Proliferation GI50 (nM)

| MDA-MB-231 Proliferation GI50 (nM) | | |

Table 2: In Vivo Pharmacokinetic Parameters (Mouse)

Parameter	(R)-GNE-274	GNE-274
Clearance (mL/min/kg)
Volume of Distribution (L/kg)
Half-life (h)
Cmax (ng/mL) - PO
Tmax (h) - PO

| Oral Bioavailability (%) | | |

Table 3: In Vivo Efficacy in MCF-7 Xenograft Model

Treatment Group	Dose (mg/kg)	Tumor Growth Inhibition (%)
Vehicle	-	0
(R)-GNE-274	X
GNE-274	X

| Positive Control | Y | |

Visualizations

Diagram 1: Estrogen Receptor Signaling Pathway

Caption: Simplified estrogen receptor signaling pathway.

Diagram 2: Experimental Workflow for In Vitro Characterization

Caption: Workflow for the in vitro comparison of (R)-GNE-274 and GNE-274.

Diagram 3: In Vivo Experimental Design

Caption: Overview of the in vivo experimental design.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Estrogen receptor binding assay method for endocrine disruptors using fluorescence polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enantioselectivity in Drug Pharmacokinetics and Toxicity: Pharmacological Relevance and Analytical Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chirality and pharmacokinetics: an area of neglected dimensionality? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Using Reporter Gene Assays to Screen and Identify Chemical Compounds that Modulate Estrogen Receptor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enantioselectivity in Pharmacokinetics: A Mini Review | International Journal of Pharmaceutical Sciences and Nanotechnology(IJPSN) [ijpsnonline.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols for (R)-GNE-274 in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-GNE-274 is a potent and selective partial agonist of the Estrogen Receptor (ER), offering a valuable tool for investigating ER signaling pathways in cancer research, particularly in the context of breast cancer. Unlike ER degraders, (R)-GNE-274 does not induce ER degradation, making it a unique modulator of ER function.[1][2] It acts as an effective inhibitor of the ER ligand-binding domain (LBD).[1] Proper preparation and handling of (R)-GNE-274 are critical for obtaining accurate and reproducible results in cell-based assays. These application notes provide detailed protocols for the solubilization of (R)-GNE-274 and its application in a cell proliferation assay.

Physicochemical Properties and Solubility

A comprehensive understanding of the physicochemical properties of (R)-GNE-274 is essential for its effective use in experimental settings.

Property	Value
Molecular Formula	C₂₉H₃₁NO₄
Molecular Weight	457.56 g/mol
Appearance	Crystalline solid
Primary Target	Estrogen Receptor (ER)
Mechanism of Action	Partial ER Agonist, non-degrader[1][2]

The solubility of (R)-GNE-274 is a critical factor in the design of in vitro experiments. Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing stock solutions.

Solvent	Known Concentration	Notes
Dimethyl Sulfoxide (DMSO)	17.5 mg/mL	A stock solution of this concentration can be prepared for further dilution.[1] DMSO is a polar aprotic solvent that can dissolve a wide range of polar and nonpolar compounds.[3]
Ethanol (B145695)	Sparingly Soluble	While some similar compounds have limited solubility in ethanol, it is generally less effective than DMSO for creating high-concentration stock solutions of (R)-GNE-274. For cell-based assays, the final concentration of ethanol should be kept low to avoid solvent-induced cytotoxicity.
Aqueous Buffers (e.g., PBS)	Sparingly Soluble	Direct dissolution in aqueous buffers is not recommended. Dilution from a DMSO stock solution is the standard method for preparing working solutions for cell-based assays.

Preparation of (R)-GNE-274 Stock and Working Solutions

Accurate preparation of stock and working solutions is paramount for reliable experimental outcomes. All preparation steps should be conducted under sterile conditions in a laminar flow hood.

Materials

• (R)-GNE-274 powder

• Anhydrous, sterile, cell culture-grade Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or cryovials

• Calibrated analytical balance

• Vortex mixer

Protocol 1: Preparation of 10 mM Stock Solution in DMSO

• Equilibration: Allow the vial of (R)-GNE-274 to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing: Accurately weigh the required amount of (R)-GNE-274 powder using a calibrated analytical balance. To prepare 1 mL of a 10 mM stock solution, weigh out 4.58 mg of (R)-GNE-274 (Molecular Weight = 457.56 g/mol ).

• Dissolution: Transfer the weighed (R)-GNE-274 to a sterile tube. Add the calculated volume of anhydrous, sterile DMSO to achieve a final concentration of 10 mM.

• Homogenization: Vortex the solution thoroughly until the (R)-GNE-274 is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile, amber microcentrifuge tubes or cryovials to minimize freeze-thaw cycles and light exposure. Store the aliquots at -20°C for short-term storage or -80°C for long-term storage (up to 6 months).[1]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the 10 mM DMSO stock solution to final working concentrations in cell culture medium.

• Thawing: On the day of the experiment, thaw a single aliquot of the 10 mM (R)-GNE-274 stock solution at room temperature.

• Serial Dilution: To ensure accurate final concentrations, perform serial dilutions. First, prepare an intermediate stock (e.g., 1 mM or 100 µM) by diluting the 10 mM stock solution in sterile cell culture medium.

• Final Dilution: From the intermediate stock, prepare the final working concentrations (e.g., in the range of 1 nM to 1000 nM) by further dilution in pre-warmed complete cell culture medium.

• Vehicle Control: It is crucial to include a vehicle control in your experiments. This should contain the same final concentration of DMSO as the highest concentration of (R)-GNE-274 used in the assay. Typically, the final DMSO concentration should be kept below 0.5% to avoid solvent-induced cytotoxicity.[4]

Experimental Protocol: Cell Proliferation Assay

This protocol outlines a method to assess the effect of (R)-GNE-274 on the proliferation of ER-positive breast cancer cell lines, such as MCF-7.

Materials

• ER-positive breast cancer cell line (e.g., MCF-7)

• Complete growth medium (e.g., DMEM with 10% FBS)

• Phenol (B47542) red-free medium supplemented with charcoal-stripped serum (for steroid-deprivation)

• (R)-GNE-274 working solutions

• Vehicle control (DMSO in medium)

• 96-well cell culture plates

• Cell viability reagent (e.g., CellTiter-Glo®, MTS, or similar)

• Plate reader

Procedure

• Cell Seeding:

  • Culture MCF-7 cells in their complete growth medium.

  • For the assay, harvest the cells and resuspend them in phenol red-free medium supplemented with charcoal-stripped serum.

  • Seed the cells in a 96-well plate at an appropriate density (e.g., 3,000-5,000 cells/well) in a volume of 100 µL per well.

  • Incubate the plate for 24 hours to allow the cells to attach.

• Compound Treatment:

  • Prepare a series of (R)-GNE-274 working solutions at 2x the final desired concentrations (e.g., 2 nM to 2000 nM) in the appropriate medium.

  • Remove the seeding medium from the wells and add 100 µL of the 2x (R)-GNE-274 working solutions or vehicle control to the respective wells. This will result in final concentrations ranging from 1 nM to 1000 nM.[1]

  • Include wells with cells in medium only as a negative control.

• Incubation:

  • Incubate the plate for 7 to 10 days at 37°C in a humidified incubator with 5% CO₂.[1]

• Cell Viability Measurement:

  • After the incubation period, assess cell viability using a suitable reagent according to the manufacturer's instructions (e.g., add CellTiter-Glo® reagent and measure luminescence).

  • Record the data using a plate reader.

• Data Analysis:

  • Normalize the data to the vehicle-treated control wells.

  • Plot the normalized cell viability against the logarithm of the (R)-GNE-274 concentration.

  • Calculate the IC₅₀ value using a non-linear regression curve fit (e.g., log(inhibitor) vs. response -- variable slope). (R)-GNE-274 has been reported to exhibit IC₅₀ values in the range of 5 nM to 20 nM in various breast cancer cell lines.[1]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the estrogen receptor signaling pathway modulated by (R)-GNE-274 and the experimental workflow for the cell proliferation assay.

Caption: (R)-GNE-274 binds to the ER, leading to a conformational change, dimerization, and modulation of gene transcription.

Caption: Workflow for assessing (R)-GNE-274's effect on cell proliferation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]

Application Notes and Protocols for the Chiral Separation of GNE-274 Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

GNE-274 is a small molecule that has been identified as a non-degrading partial agonist of the estrogen receptor (ER), structurally related to the ER degrader GDC-0927.[1][2][3][4] As with many chiral molecules, the individual enantiomers of GNE-274, such as (R)-GNE-274, may exhibit different pharmacological, pharmacokinetic, and toxicological profiles.[1][3] Therefore, the ability to separate and characterize the individual enantiomers is crucial for drug development and for understanding their specific biological activities.

These application notes provide detailed protocols for the chiral separation of GNE-274 enantiomers using two common and powerful techniques: High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC). While specific experimental data for the chiral resolution of GNE-274 is not widely published, the following protocols are based on established methodologies for the separation of chiral small molecules and estrogen receptor modulators.[5] These methods serve as a robust starting point for developing a validated chiral separation assay for GNE-274.

Principle of Chiral Separation

Chiral separation by chromatography relies on the differential interaction of enantiomers with a chiral stationary phase (CSP). The CSP creates a chiral environment where the two enantiomers form transient diastereomeric complexes with differing stabilities. This difference in interaction energy leads to different retention times for each enantiomer, allowing for their separation. Polysaccharide-based CSPs, such as those derived from cellulose (B213188) and amylose, are widely used for their broad applicability in separating a wide range of chiral compounds.

Experimental Protocols

Chiral High-Performance Liquid Chromatography (HPLC) Method

Chiral HPLC is a widely used technique for the separation of enantiomers. The following protocol outlines a general approach for the separation of GNE-274 enantiomers. Optimization of the mobile phase composition, column temperature, and flow rate may be required to achieve baseline separation.

Instrumentation and Materials:

• HPLC system with a pump, autosampler, column oven, and UV detector

• Chiral Stationary Phase: Polysaccharide-based column (e.g., Chiralpak® AD-H, Chiralcel® OD-H, or similar)

• Mobile Phase Solvents: HPLC grade n-hexane, isopropanol (B130326) (IPA), ethanol (B145695) (EtOH)

• Sample: Racemic GNE-274 dissolved in a suitable solvent (e.g., mobile phase)

Table 1: Suggested HPLC Chromatographic Conditions

Parameter	Recommended Starting Conditions
Column	Chiralpak® AD-H (250 x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane:Isopropanol (80:20, v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Sample Conc.	1 mg/mL

Protocol:

• System Preparation: Equilibrate the chiral column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Sample Preparation: Prepare a 1 mg/mL solution of racemic GNE-274 in the mobile phase. Filter the sample through a 0.45 µm syringe filter before injection.

• Injection and Data Acquisition: Inject the sample onto the HPLC system and record the chromatogram.

• Optimization (if necessary):

  • Mobile Phase: Adjust the ratio of n-hexane to the alcohol modifier (IPA or EtOH). Increasing the alcohol content generally decreases retention times.

  • Temperature: Vary the column temperature between 15 °C and 40 °C to improve resolution.

  • Flow Rate: Optimize the flow rate to balance separation efficiency and analysis time.

Chiral Supercritical Fluid Chromatography (SFC) Method

SFC is a powerful alternative to HPLC for chiral separations, often providing faster analysis times and reduced solvent consumption. The use of supercritical CO2 as the primary mobile phase component offers unique selectivity.

Instrumentation and Materials:

• SFC system with a CO2 pump, modifier pump, autosampler, column oven, back pressure regulator, and UV detector

• Chiral Stationary Phase: Polysaccharide-based column (e.g., Chiralpak® IC, Chiralpak® IA, or similar)

• Mobile Phase: Supercritical CO2, Methanol (B129727) (MeOH), Ethanol (EtOH)

• Sample: Racemic GNE-274 dissolved in a suitable solvent (e.g., Methanol/Ethanol)

Table 2: Suggested SFC Chromatographic Conditions

Parameter	Recommended Starting Conditions
Column	Chiralpak® IC (250 x 4.6 mm, 5 µm)
Mobile Phase	CO2:Methanol (85:15, v/v)
Flow Rate	3.0 mL/min
Back Pressure	150 bar
Column Temperature	35 °C
Detection	UV at 254 nm
Injection Volume	5 µL
Sample Conc.	1 mg/mL

Protocol:

• System Preparation: Equilibrate the chiral column with the mobile phase under the specified conditions until a stable baseline is observed.

• Sample Preparation: Prepare a 1 mg/mL solution of racemic GNE-274 in methanol or ethanol.

• Injection and Data Acquisition: Inject the sample onto the SFC system and record the chromatogram.

• Optimization (if necessary):

  • Modifier: Vary the percentage of the alcohol modifier. Different alcohols (e.g., ethanol, isopropanol) can also be screened.

  • Back Pressure: Adjust the back pressure to modify the density and solvating power of the supercritical fluid.

  • Temperature: Optimize the column temperature to enhance selectivity.

Visualizations

Experimental Workflow for Chiral Separation

Caption: Workflow for the chiral separation of GNE-274 enantiomers.

GNE-274 and the Estrogen Receptor Signaling Pathway

GNE-274 acts as a partial agonist of the estrogen receptor. The following diagram illustrates the general mechanism of estrogen receptor signaling.

Caption: Simplified estrogen receptor signaling pathway activated by GNE-274.

Data Presentation

Successful chiral separation will yield a chromatogram with two distinct peaks, one for each enantiomer. The key parameters to evaluate the separation are:

• Retention Time (tR): The time it takes for each enantiomer to elute from the column.

• Resolution (Rs): A measure of the degree of separation between the two enantiomeric peaks. A resolution of ≥ 1.5 is generally considered baseline separation.

• Selectivity (α): The ratio of the retention factors of the two enantiomers.

• Enantiomeric Excess (ee%): A measure of the purity of one enantiomer in a mixture.

Table 3: Example Data Table for Chiral Separation of GNE-274 Enantiomers

Enantiomer	Retention Time (min)	Peak Area	Resolution (Rs)
Enantiomer 1	tR1	Area1	\multirow{2}{*}{Calculated Value}
Enantiomer 2	tR2	Area2
Selectivity (α)	Calculated Value
Enantiomeric Excess (ee%)	Calculated Value

Note: The values in this table are placeholders and should be replaced with experimental data.

Conclusion

The protocols provided in these application notes offer a comprehensive starting point for the development of a robust and reliable method for the chiral separation of GNE-274 enantiomers. Both HPLC and SFC are powerful techniques that, with appropriate optimization, can achieve the necessary resolution for accurate quantification and isolation of the individual stereoisomers. This is an essential step in the preclinical and clinical development of GNE-274, enabling a thorough evaluation of the pharmacological properties of each enantiomer.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. GNE-274|CAS 2369048-69-9|DC Chemicals [dcchemicals.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Utilizing (R)-GNE-274 in Chromatin Immunoprecipitation (ChIP) Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-GNE-274 is the enantiomer of GNE-274, a non-degrading partial agonist of the estrogen receptor (ER) that functions as an effective ER ligand-binding domain (LBD) inhibitor.[1][2] Unlike ER degraders, GNE-274 has been shown to increase the chromatin accessibility of ER-DNA binding sites.[2] This unique mechanism of action makes (R)-GNE-274 a valuable tool for studying ER-mediated gene regulation and chromatin dynamics. Chromatin Immunoprecipitation (ChIP) is a powerful technique to investigate the in vivo interactions of proteins with DNA.[3] Utilizing (R)-GNE-274 in a ChIP assay allows researchers to elucidate its effects on the recruitment or displacement of ER and its co-regulators at specific genomic loci, providing insights into its therapeutic potential in ER-positive cancers and other endocrine-related disorders.

These application notes provide a comprehensive protocol for performing a ChIP assay to assess the impact of (R)-GNE-274 on ER-chromatin binding.

Data Presentation

The following tables represent expected quantitative data from a ChIP-qPCR experiment designed to evaluate the effect of (R)-GNE-274 on the occupancy of Estrogen Receptor Alpha (ERα) at the promoter regions of known target genes, such as TFF1 (pS2) and GREB1. Data is presented as "Fold Enrichment" relative to a negative control (IgG).

Table 1: Effect of (R)-GNE-274 on ERα Occupancy at Target Gene Promoters in MCF-7 Cells

Target Gene Promoter	Treatment	Fold Enrichment over IgG (Mean ± SD)
TFF1 (pS2)	Vehicle (DMSO)	25.4 ± 2.1
Estradiol (E2) (10 nM)	68.2 ± 5.5
(R)-GNE-274 (100 nM)	45.7 ± 3.9
E2 (10 nM) + (R)-GNE-274 (100 nM)	52.1 ± 4.7
GREB1	Vehicle (DMSO)	18.9 ± 1.5
Estradiol (E2) (10 nM)	55.3 ± 4.8
(R)-GNE-274 (100 nM)	33.6 ± 2.9
E2 (10 nM) + (R)-GNE-274 (100 nM)	40.2 ± 3.5
Negative Control Region (e.g., Gene Desert)	Vehicle (DMSO)	1.2 ± 0.3
Estradiol (E2) (10 nM)	1.5 ± 0.4
(R)-GNE-274 (100 nM)	1.3 ± 0.2
E2 (10 nM) + (R)-GNE-274 (100 nM)	1.4 ± 0.3

Table 2: Titration of (R)-GNE-274 Concentration on ERα Occupancy at the TFF1 Promoter

(R)-GNE-274 Concentration	Fold Enrichment over IgG (Mean ± SD)
0 nM (Vehicle)	25.4 ± 2.1
1 nM	30.1 ± 2.5
10 nM	38.5 ± 3.1
100 nM	45.7 ± 3.9
1 µM	42.3 ± 3.8

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the estrogen receptor signaling pathway and the experimental workflow for the Chromatin Immunoprecipitation assay.

Caption: Estrogen Receptor Signaling Pathway.

Caption: Chromatin Immunoprecipitation (ChIP) Workflow.

Experimental Protocols

This section provides a detailed methodology for a chromatin immunoprecipitation assay to investigate the effect of (R)-GNE-274 on ERα-chromatin binding in a human breast cancer cell line (e.g., MCF-7).

Protocol 1: Cell Culture and Treatment

• Cell Line: MCF-7 (ER-positive human breast adenocarcinoma cell line).

• Culture Conditions: Culture cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Hormone Deprivation: Prior to treatment, switch cells to phenol (B47542) red-free DMEM supplemented with 10% charcoal-stripped FBS for 72 hours to reduce background estrogenic activity.

• Treatment: Seed cells to achieve 80-90% confluency on the day of the experiment. Treat cells with vehicle (DMSO), Estradiol (E2, 10 nM), (R)-GNE-274 (at desired concentrations, e.g., 1-1000 nM), or a combination of E2 and (R)-GNE-274 for a specified duration (e.g., 1-4 hours).

Protocol 2: Chromatin Immunoprecipitation (ChIP)

This protocol is adapted from standard ChIP procedures.[4][5][6]

Materials:

• Formaldehyde (B43269) (37%)

• Glycine (B1666218) (2.5 M)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Cell Lysis Buffer (e.g., 5 mM PIPES pH 8.0, 85 mM KCl, 1% Igepal CA-630, with protease inhibitors)[7]

• Nuclear Lysis Buffer (e.g., 50 mM Tris-Cl pH 8.0, 10 mM EDTA, 1% SDS, with protease inhibitors)[7]

• ChIP Dilution Buffer

• Wash Buffers (Low salt, High salt, LiCl)[4]

• Elution Buffer[4]

• Proteinase K

• RNase A

• Anti-ERα antibody (ChIP-grade)

• Normal Rabbit IgG (Isotype control)

• Protein A/G magnetic beads

• PCR purification kit

Procedure:

• Cross-linking: Add formaldehyde directly to the cell culture medium to a final concentration of 1%. Incubate for 10 minutes at room temperature with gentle shaking.[5]

• Quenching: Stop the cross-linking by adding glycine to a final concentration of 0.125 M. Incubate for 5 minutes at room temperature.[6]

• Cell Harvesting: Wash cells twice with ice-cold PBS. Scrape the cells and collect them by centrifugation. The cell pellet can be stored at -80°C.[5]

• Cell Lysis: Resuspend the cell pellet in Cell Lysis Buffer and incubate on ice for 20 minutes.[7]

• Nuclear Lysis and Chromatin Shearing: Centrifuge to pellet the nuclei. Resuspend the nuclear pellet in Nuclear Lysis Buffer. Sonicate the lysate to shear the chromatin into fragments of 200-1000 base pairs. Optimal sonication conditions should be determined empirically for each cell type and sonicator.[5]

• Clarification: Centrifuge the sonicated lysate to pellet cellular debris. Transfer the supernatant containing the sheared chromatin to a new tube.[5]

• Immunoprecipitation:

  • Dilute the chromatin with ChIP Dilution Buffer.

  • Pre-clear the chromatin with protein A/G magnetic beads.

  • Incubate the pre-cleared chromatin with an anti-ERα antibody or a negative control IgG overnight at 4°C with rotation.[5]

• Immune Complex Capture: Add protein A/G magnetic beads to each sample and incubate for 2-4 hours at 4°C to capture the antibody-protein-DNA complexes.

• Washes: Collect the beads using a magnetic stand and discard the supernatant. Perform a series of washes with low salt, high salt, and LiCl wash buffers to remove non-specifically bound material. Finally, wash once with TE buffer.[5]

• Elution: Elute the protein-DNA complexes from the beads using Elution Buffer.

• Reverse Cross-linking: Add NaCl to the eluate and incubate at 65°C overnight to reverse the formaldehyde cross-links.[4]

• DNA Purification: Treat the samples with RNase A and then Proteinase K to remove RNA and protein. Purify the DNA using a PCR purification kit.[4]

Protocol 3: Analysis by Quantitative PCR (qPCR)

• Primer Design: Design primers specific to the promoter regions of ERα target genes (TFF1, GREB1) and a negative control region (a gene desert or a gene not regulated by ER).

• qPCR Reaction: Perform qPCR using a standard SYBR Green-based method. Include the immunoprecipitated DNA samples, an input control (chromatin saved before immunoprecipitation), and a no-template control.

• Data Analysis: Calculate the amount of immunoprecipitated DNA as a percentage of the total input DNA (% input). Then, calculate the fold enrichment of the specific antibody signal over the IgG signal.

The provided application notes and protocols offer a robust framework for investigating the effects of (R)-GNE-274 on estrogen receptor-chromatin interactions. By employing these methodologies, researchers can gain valuable insights into the molecular mechanisms of this compound, aiding in the development of novel therapeutic strategies for ER-dependent diseases. The unique, non-degrading nature of GNE-274 and its impact on chromatin accessibility underscore the importance of ChIP-based assays in its characterization.[2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Chromatin immunoprecipitation to verify or to identify in vivo protein-DNA interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. ChIP Protocol | Proteintech Group [ptglab.com]
• 7. Chromatin Immunoprecipitation Assays for Myc and N-Myc - PMC [pmc.ncbi.nlm.nih.gov]

Methodology for Assessing (R)-GNE-274 Impact on Gene Expression: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-GNE-274 is the enantiomer of GNE-274, a potent and selective non-steroidal Estrogen Receptor (ER) antagonist. Unlike ER degraders, GNE-274 functions as a partial agonist that uniquely increases chromatin accessibility at ER-DNA binding sites. This distinct mechanism of action necessitates specific methodologies to accurately assess its impact on gene expression. These application notes provide detailed protocols for evaluating the effects of (R)-GNE-274 on gene expression in ER-positive breast cancer cell lines, with a focus on Assay for Transposase-Accessible Chromatin with sequencing (ATAC-seq) and RNA sequencing (RNA-seq).

Mechanism of Action Overview

(R)-GNE-274, through its interaction with the ER ligand-binding domain (LBD), induces a conformational change in the receptor. This change, while antagonizing some ER functions, promotes the opening of chromatin at ER binding sites. This increased accessibility can subsequently alter the transcriptional landscape, leading to changes in the expression of ER target genes. The following protocols are designed to capture these molecular events.

Signaling Pathway of (R)-GNE-274 Action

Caption: (R)-GNE-274 binds to the ER, leading to chromatin opening at EREs and altered gene expression.

Experimental Protocols

Cell Culture and (R)-GNE-274 Treatment

This protocol details the culture of MCF-7 cells, an ER-positive breast cancer cell line, and subsequent treatment with (R)-GNE-274.

Materials:

• MCF-7 cells (ATCC)

• DMEM with high glucose, without phenol (B47542) red

• Fetal Bovine Serum (FBS), charcoal-stripped

• Penicillin-Streptomycin solution

• (R)-GNE-274 (synthesized or commercially available)

• DMSO (vehicle control)

Protocol:

• Cell Culture:

  • Culture MCF-7 cells in DMEM supplemented with 10% charcoal-stripped FBS and 1% Penicillin-Streptomycin.

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.

  • For experiments, seed cells in appropriate culture vessels (e.g., 6-well plates for RNA extraction, 10 cm dishes for ATAC-seq). A typical seeding density is 0.5 x 10^6 cells per well in a 6-well plate.

• Hormone Deprivation:

  • Before treatment, wash the cells with PBS and switch to a hormone-deprived medium (DMEM without phenol red, with 10% charcoal-stripped FBS) for 48-72 hours.

• (R)-GNE-274 Treatment:

  • Prepare a stock solution of (R)-GNE-274 in DMSO.

  • Treat cells with the desired concentration of (R)-GNE-274 (e.g., 100 nM) or an equivalent volume of DMSO for the vehicle control.

  • Incubate for the desired time period (e.g., 24 hours for RNA-seq, or as determined by time-course experiments).

Assay for Transposase-Accessible Chromatin with sequencing (ATAC-seq)

This protocol is for assessing changes in chromatin accessibility upon (R)-GNE-274 treatment.

Experimental Workflow for ATAC-seq

Technical Notes & Optimization

Technical Support Center: Optimizing (R)-GNE-274 Concentration for In Vitro Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the in vitro concentration of (R)-GNE-274.

Frequently Asked Questions (FAQs)

Q1: What is (R)-GNE-274 and what is its mechanism of action?

(R)-GNE-274 is the enantiomer of GNE-274. GNE-274 is a structural analog of the estrogen receptor (ER) degrader GDC-0927, but it functions as a non-degrader. Instead, it acts as a partial ER agonist and a potent inhibitor of the ER-ligand binding domain (LBD).[1][2][3][4] In breast cancer cell lines, GNE-274 has been shown to increase the chromatin accessibility at ER-DNA binding sites, unlike ER degraders.[1][2][4]

Q2: What is a recommended starting concentration range for in vitro experiments with (R)-GNE-274?

Based on available data for GNE-274, a broad concentration range of 0.1 nM to 1000 nM is a reasonable starting point for dose-response experiments in cell-based assays.[1] The IC50 for inhibition of cell proliferation in various breast cancer cell lines has been observed to be in the range of 5 nM to 20 nM.[1]

Q3: How should I prepare stock and working solutions of (R)-GNE-274?

For GNE-274, a stock solution can be prepared in DMSO.[1] A suggested method for preparing a working solution for in vivo studies, which can be adapted for in vitro use, involves creating a stock solution in DMSO and then diluting it in a vehicle such as a mixture of PEG300, Tween-80, and saline.[1] Always ensure the final concentration of DMSO in your cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

Q4: In which cell lines has GNE-274 been tested?

GNE-274 has been evaluated in several estrogen receptor-positive (ER+) breast cancer cell lines, including MCF7, MD-134, HCC1500, and CAMA cells.[1]

Q5: What are some common issues encountered when working with compounds like (R)-GNE-274 in vitro?

Common challenges include:

• Compound Precipitation: Poor solubility in aqueous media can lead to compound precipitation, especially at higher concentrations. Visually inspect your working solutions and final assay wells for any precipitate.

• Inconsistent Results: High variability between replicate wells can be caused by pipetting errors, uneven cell seeding, or edge effects in multi-well plates.

• Solvent Toxicity: High concentrations of solvents like DMSO can be toxic to cells and affect experimental outcomes. It is crucial to include a vehicle control in your experiments with the same final solvent concentration as your test conditions.[5]

• Control Failures: If your positive or negative controls are not behaving as expected, it could indicate issues with the reagents, the cells, or the assay protocol itself.[5][6]

Quantitative Data Summary

The following table summarizes the reported in vitro concentrations and activities for GNE-274.

Parameter	Cell Lines	Concentration Range	Observed Effect	Reference
Cell Proliferation Inhibition	ER+ Breast Cancer Cell Lines	1 - 1000 nM	Potent inhibition of cell proliferation	[1]
IC50	Various ER+ Breast Cancer Cells	~5 - 20 nM	50% inhibitory concentration for cell proliferation	[1]
ER Turnover	MCF7, MD-134, HCC1500, CAMA	0.1 - 1000 nM (4 hours)	No induction of ER turnover	[1]

Experimental Protocols

Protocol: Cell Proliferation Assay Using a Luminescence-Based Readout

This protocol describes a general method to determine the effect of (R)-GNE-274 on the proliferation of adherent cancer cell lines.

Materials:

• (R)-GNE-274

• ER+ breast cancer cell line (e.g., MCF7)

• Complete cell culture medium

• Sterile 96-well, clear-bottom, white-walled plates

• Luminescence-based cell viability reagent (e.g., CellTiter-Glo®)

• Luminometer

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density to ensure they are in the exponential growth phase at the end of the assay.

  • Incubate the plate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of (R)-GNE-274 in DMSO.

  • Perform a serial dilution of the stock solution in complete culture medium to achieve the desired final concentrations (e.g., a 10-point dilution series from 1000 nM to 0.05 nM).

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest compound concentration) and a no-treatment control.

  • Carefully remove the medium from the seeded cells and replace it with the medium containing the different concentrations of (R)-GNE-274 or controls.

• Incubation:

  • Incubate the plate for the desired duration (e.g., 72 hours) at 37°C in a 5% CO2 incubator.

• Cell Viability Measurement:

  • Equilibrate the plate and the cell viability reagent to room temperature.

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence using a plate-reading luminometer.

  • Normalize the data to the vehicle control to determine the percentage of cell viability.

  • Plot the percentage of viability against the log of the compound concentration and use a non-linear regression model to calculate the IC50 value.

Visualizations

Caption: (R)-GNE-274 signaling pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GNE-274|CAS 2369048-69-9|DC Chemicals [dcchemicals.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. GNE-274 - Immunomart [immunomart.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

issues with (R)-GNE-274 solubility in DMSO

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges with the solubility of (R)-GNE-274 in DMSO.

Frequently Asked Questions (FAQs)

Q1: What is (R)-GNE-274?

(R)-GNE-274 is the (R)-enantiomer of GNE-274. GNE-274 is a structural analog of the Estrogen Receptor (ER) degrader GDC-0927, but it functions as a non-degrader and a partial ER agonist. It is a potent inhibitor of the ER-ligand binding domain (LBD) and is utilized in cancer research.

Q2: Why is DMSO recommended as a solvent for (R)-GNE-274?

Dimethyl sulfoxide (B87167) (DMSO) is a powerful and versatile aprotic solvent capable of dissolving a wide range of polar and nonpolar compounds. Its ability to act as a penetration enhancer also facilitates the uptake of compounds into cells, making it a standard solvent for in vitro assays.

Q3: I am observing precipitation or incomplete dissolution of (R)-GNE-274 in DMSO. What could be the cause?

Poor solubility of a compound in any solvent, including DMSO, can be attributed to several factors. High lipophilicity and strong intermolecular forces within the compound's crystal lattice can make it difficult for solvent molecules to surround and dissolve the individual molecules. Additionally, the purity of the DMSO is critical; as it is highly hygroscopic, absorbed water can reduce its solvating power.

Q4: What are the potential consequences of poor solubility on my experimental results?

Inaccurate concentration of the test compound due to incomplete dissolution can lead to misleading experimental outcomes, such as an underestimation of its potency. Precipitation of the compound in cell culture media can cause direct cytotoxicity, which may be misinterpreted as a specific pharmacological effect.

Q5: What is the maximum recommended final concentration of DMSO in cell culture media?

To avoid cytotoxicity, the final concentration of DMSO in cell culture media should generally be less than 0.5%. However, the tolerance can vary between different cell lines. It is always best to perform a vehicle control experiment to determine the maximum DMSO concentration your specific cells can tolerate without affecting their viability or behavior.

Troubleshooting Guide for (R)-GNE-274 Solubility in DMSO

Issue	Possible Cause	Troubleshooting Steps
(R)-GNE-274 powder does not dissolve in DMSO at room temperature.	1. Insufficient mixing. 2. Concentration exceeds solubility limit. 3. Hygroscopic DMSO with reduced solvating power.	1. Vortexing: Ensure the solution is thoroughly mixed by vortexing for at least 1-2 minutes. 2. Gentle Heating: Warming the solution in a 37-40°C water bath for 10-15 minutes can increase kinetic energy and improve solubility. Avoid excessive heat to prevent compound degradation. 3. Sonication: Use a bath sonicator for 15-30 minutes to break up solid aggregates and enhance dissolution. 4. Use Fresh DMSO: Always use high-purity, anhydrous DMSO from a freshly opened bottle.
The (R)-GNE-274 solution in DMSO is cloudy or has visible particulates.	1. Incomplete dissolution. 2. Compound has low solubility at the desired concentration.	1. Follow the steps for initial dissolution (vortex, gentle heat, sonication). 2. If the solution remains cloudy, consider preparing a more dilute stock solution.
The compound dissolves in DMSO but precipitates when diluted in aqueous cell culture media.	1. The compound has low aqueous solubility. 2. Rapid change in solvent polarity causes the compound to "crash out" of solution.	1. Serial Dilutions in DMSO: Before the final dilution into aqueous media, perform serial dilutions of the high-concentration DMSO stock in 100% DMSO to lower the concentration. 2. Rapid Mixing: When adding the DMSO stock to your aqueous buffer or media, do so with vigorous vortexing or stirring to ensure rapid dispersion. 3. Pre-warming Media: Pre-warming the cell culture media to 37°C can sometimes help maintain solubility upon dilution. 4. Use of Co-solvents: For in vivo studies, a co-solvent system may be necessary (see Data Presentation table).

Data Presentation

Compound	Solvent	Solubility/Protocol	Notes
GNE-274	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 1.75 mg/mL	A clear solution can be achieved with this co-solvent system, suitable for in vivo studies. This suggests that high concentrations in purely aqueous-based media will be challenging.
(R)-GNE-274	100% Anhydrous DMSO	Not specified.	Recommended as the primary solvent for preparing high-concentration stock solutions for in vitro use. Best practices for poorly soluble compounds should be followed.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of (R)-GNE-274 in DMSO

Materials:

• (R)-GNE-274 powder (Molecular Weight: 457.56 g/mol )

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or vials

• Calibrated pipettes

• Vortex mixer

• Water bath sonicator

• Water bath or heat block set to 37-40°C

Procedure:

• Preparation: Allow the vial of (R)-GNE-274 powder and the bottle of anhydrous DMSO to come to room temperature before opening to minimize water absorption.

• Calculation: To prepare a 10 mM stock solution, you will need to dissolve 4.576 mg of (R)-GNE-274 in 1 mL of DMSO. Adjust calculations based on the desired volume.

• Solvent Addition: Add the calculated amount of (R)-GNE-274 to a sterile vial. Add the corresponding volume of anhydrous DMSO.

• Vigorous Mixing: Tightly cap the vial and vortex vigorously for 1-2 minutes.

• Visual Inspection: Check the solution against a light source for any undissolved particles.

• Sonication (if necessary): If particulates are still visible, place the vial in a water bath sonicator for 15-30 minutes.

• Gentle Warming (if necessary): If sonication is not sufficient, place the vial in a 37-40°C water bath for 10-15 minutes with intermittent vortexing.

• Final Inspection and Storage: Once the solution is clear, it can be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

• High-Concentration Stock: Prepare a concentrated stock solution (e.g., 10 mM) in 100% anhydrous DMSO as described in Protocol 1.

• Intermediate Dilutions in DMSO: It is recommended to perform serial dilutions in 100% DMSO to get closer to the final desired concentration range. This minimizes the volume of DMSO added to the cells.

• Final Dilution in Media: Pre-warm the cell culture medium to 37°C. While gently vortexing the medium, add the small volume of the appropriate DMSO stock solution to achieve the final desired concentration. Ensure the final DMSO concentration in the well is below the toxicity limit for your cell line (typically <0.5%).

• Vehicle Control: Always prepare a vehicle control by adding the same final concentration of DMSO (without the compound) to the cell culture medium.

Visualizations

Estrogen Receptor Signaling Pathway

Caption: Action of (R)-GNE-274 on the ER signaling pathway.

Experimental Workflow for Preparing (R)-GNE-274 Solution

Caption: Decision workflow for dissolving (R)-GNE-274 in DMSO.

troubleshooting lack of effect with (R)-GNE-274 treatment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering a lack of effect with (R)-GNE-274 treatment in their experiments.

Troubleshooting Guide

This guide is designed in a question-and-answer format to directly address common issues that may lead to a lack of observable effect with (R)-GNE-274.

Section 1: Compound Integrity and Handling

Question: My (R)-GNE-274 treatment is having no effect. Could it be an issue with the compound itself?

Answer: Yes, improper handling, storage, or solubilization of the compound is a primary cause of experimental failure. Please review the following points:

• Storage: Stock solutions should be aliquoted into small, single-use volumes and stored at -80°C for long-term stability (months) or -20°C for shorter periods (weeks).[1] Avoid repeated freeze-thaw cycles, which can lead to compound degradation.[2]

• Solubility: (R)-GNE-274 is typically dissolved in a non-polar organic solvent like DMSO to create a high-concentration stock solution (e.g., 10 mM).[2] When preparing working concentrations, ensure the final concentration of DMSO in the cell culture medium is low (typically ≤0.5%, ideally ≤0.1%) to prevent solvent-induced toxicity or artifacts.[3] If you observe precipitation after dilution in aqueous media, the compound may be crashing out of solution. Consider using sonication to aid dissolution or re-evaluating your dilution scheme.

• Stability in Media: Small molecules can be unstable in aqueous cell culture media at 37°C.[2] It is best practice to prepare fresh dilutions of (R)-GNE-274 from a frozen stock for each experiment rather than storing it pre-diluted in media.[3]

Section 2: Experimental Design and Controls

Question: I am unsure if I am using the correct concentration or incubation time. What are the typical parameters for (R)-GNE-274?

Answer: Suboptimal experimental parameters can easily mask the effect of an inhibitor.

• Concentration Range: GNE-274 has shown potent anti-proliferative activity with IC50 values in the low nanomolar range (approximately 5-20 nM) in sensitive ER-positive breast cancer cell lines.[1] To determine the optimal concentration for your specific cell line, you must perform a dose-response experiment. A typical starting range would be from 0.1 nM to 1000 nM.

• Incubation Time: The anti-proliferative effects of Estrogen Receptor modulators may take several days to become apparent as they often involve changes in gene expression that lead to cell cycle arrest. An incubation period of 7 to 10 days is recommended for cellular proliferation assays.[1]

• Essential Controls: Your experiment should always include the following controls:

  • Vehicle Control: Treat cells with the same final concentration of the solvent (e.g., DMSO) used to dissolve (R)-GNE-274. This accounts for any effects of the solvent itself.

  • Untreated Control: Cells that receive no treatment.

  • Positive Control (for inhibition): A well-characterized ER antagonist or degrader (e.g., Fulvestrant) to confirm the assay system can detect an anti-proliferative response.

  • Positive Control (for stimulation): In assays where you are measuring the antagonism of estrogen, you will need a condition where cells are stimulated with estradiol (B170435) (E2). (R)-GNE-274's effect is most pronounced when inhibiting E2-stimulated proliferation.[1]

Section 3: Cell Line and Target-Specific Issues

Question: How do I know if my cell line is appropriate for (R)-GNE-274 treatment?

Answer: The activity of (R)-GNE-274 is dependent on the presence and activity of its target, the Estrogen Receptor Alpha (ERα).

• ERα Expression: (R)-GNE-274 is effective in ER-positive (ER+) cell lines.[1] You must confirm that your cell line expresses ERα. This can be verified via Western Blot, qPCR, or by referencing literature for well-characterized lines (e.g., MCF-7, T-47D). The compound is not expected to have an effect on ER-negative cell lines like MDA-MB-231.[4]

• Understanding Partial Agonism: (R)-GNE-274 is a partial ER agonist.[1] This means that in the absence of the natural ligand (estradiol), it can weakly activate the receptor. However, in the presence of estradiol, it acts as a competitive antagonist, blocking the much stronger activation by estradiol. Therefore, in typical ER+ breast cancer cell culture models where proliferation is driven by estrogen (either from serum or added E2), the net effect of (R)-GNE-274 is anti-proliferative.[1][5]

• Confirming Target Engagement: If you are not seeing a phenotypic effect (like decreased proliferation), you should confirm that the compound is engaging its target. This can be done by measuring the expression of a known ER-responsive gene, such as the Progesterone Receptor (PGR) or GREB1. Treatment with an effective dose of (R)-GNE-274 should antagonize E2-induced expression of these genes.[4]

Quantitative Data Summary

The following table summarizes the reported cellular potency for the parent compound, GNE-274. As (R)-GNE-274 is the active enantiomer, similar or greater potency is expected.

Compound	Target	Cell Lines	Assay Type	Reported IC50	Citation
GNE-274	Estrogen Receptor α (ERα)	E2-stimulated ER+ breast cancer cells (e.g., MCF7, MD-134, HCC1500, CAMA1)	Cell Proliferation	~5 nM - 20 nM	[1]

Experimental Protocols

Protocol 1: Cell Proliferation Assay using CellTiter-Glo®

This protocol describes a method to measure the anti-proliferative effect of (R)-GNE-274 on ER+ breast cancer cells.

Materials:

• ER+ cells (e.g., MCF-7)

• Complete growth medium (e.g., EMEM + 10% FBS)

• (R)-GNE-274

• DMSO (Anhydrous)

• Estradiol (E2)

• 96-well clear-bottom, white-walled plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of (R)-GNE-274 in DMSO. Create a serial dilution series in complete growth medium to achieve final desired concentrations (e.g., 0.1 nM to 1000 nM). Also prepare a vehicle control with the maximum equivalent concentration of DMSO.

• Cell Seeding: Seed ER+ cells into a 96-well plate at a predetermined optimal density (e.g., 2,000-5,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours to allow cells to attach.

• Treatment: After 24 hours, add 100 µL of medium containing your serially diluted (R)-GNE-274 or controls to the appropriate wells. If your medium does not contain phenol (B47542) red or if you are using charcoal-stripped serum, you may need to add a low concentration of E2 (e.g., 100 pM) to all wells (except for an "unstimulated" control) to drive proliferation.

• Incubation: Incubate the plate for 5-7 days at 37°C and 5% CO₂.

• Viability Measurement: Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

• Add CellTiter-Glo® Reagent to each well according to the manufacturer's protocol (typically a volume equal to the culture medium volume).

• Mix contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Record luminescence using a plate-reading luminometer.

• Data Analysis: Normalize the data to the vehicle control (set to 100% viability). Plot the normalized values against the log of the (R)-GNE-274 concentration and use a non-linear regression (four-parameter variable slope) to calculate the IC50 value.

Protocol 2: Target Engagement Analysis by qPCR

This protocol measures changes in the expression of an ER target gene to confirm (R)-GNE-274 is engaging ERα.

Materials:

• ER+ cells (e.g., T-47D)

• Growth medium (phenol red-free, with 5% charcoal-stripped serum)

• (R)-GNE-274, Estradiol (E2), DMSO

• 6-well plates

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix and primers for a target gene (PGR) and a housekeeping gene (GAPDH).

Methodology:

• Cell Seeding and Starvation: Seed T-47D cells in 6-well plates in their normal growth medium. Once they reach ~70% confluency, switch to phenol red-free medium with charcoal-stripped serum for 24 hours to reduce background estrogenic activity.

• Treatment: Treat the starved cells for 24 hours with the following conditions:

  • Vehicle (DMSO)

  • Estradiol (1 nM)

  • (R)-GNE-274 (e.g., 100 nM)

  • Estradiol (1 nM) + (R)-GNE-274 (100 nM)

• RNA Extraction: Harvest the cells and extract total RNA using a commercial kit according to the manufacturer's instructions.

• cDNA Synthesis: Synthesize cDNA from an equal amount of RNA (e.g., 1 µg) from each sample.

• qPCR: Perform quantitative real-time PCR using primers for PGR and GAPDH.

• Data Analysis: Calculate the relative expression of PGR using the ΔΔCt method, normalizing to the GAPDH housekeeping gene. The expected result is that E2 will strongly induce PGR expression, and this induction will be significantly blocked by co-treatment with (R)-GNE-274.

Visualizations

Signaling Pathway of (R)-GNE-274

Caption: Mechanism of (R)-GNE-274 as a competitive antagonist of estradiol at the Estrogen Receptor.

Experimental Workflow: Cell Proliferation Assay

Caption: Standard workflow for assessing cell proliferation with (R)-GNE-274 treatment.

Troubleshooting Logic Diagram

Caption: A decision tree for troubleshooting the lack of effect with (R)-GNE-274.

Frequently Asked Questions (FAQs)

Q1: What is the difference between (R)-GNE-274 (a partial agonist), a SERD, and a SERM? A1: These terms describe different mechanisms of modulating the Estrogen Receptor:

• SERM (Selective Estrogen Receptor Modulator) , like Tamoxifen, acts as an antagonist in some tissues (breast) and an agonist in others (uterus, bone).[6][7]

• SERD (Selective Estrogen Receptor Degrader) , like Fulvestrant or GDC-0927, is a pure antagonist that binds to ERα and induces its proteasomal degradation, thereby removing the target protein from the cell.[8][9]

• (R)-GNE-274 (Partial Agonist / Non-Degrader) binds to ERα but does not cause its degradation. It acts as a competitive antagonist in the presence of estradiol, blocking the potent proliferative signals from the natural ligand, resulting in a net anti-proliferative effect in ER+ cancer cells.[1]

Q2: Can I use (R)-GNE-274 in ER-negative cell lines? A2: No. The mechanism of action of (R)-GNE-274 is dependent on its binding to the Estrogen Receptor. In cell lines that do not express ERα (e.g., MDA-MB-231, SK-BR-3), no on-target effect is expected. These cell lines can, however, serve as excellent negative controls to demonstrate the specificity of the compound.

Q3: What is the recommended solvent for (R)-GNE-274? A3: Anhydrous DMSO is the recommended solvent for creating high-concentration stock solutions. For in vivo studies, specific formulations may be required to ensure solubility and bioavailability.[1]

Q4: How can I investigate potential off-target effects? A4: Distinguishing on-target from off-target effects is critical. Here are a few strategies:

• Use an ER-negative cell line: As mentioned in Q2, showing a lack of effect in a cell line without the target is strong evidence for on-target activity.

• Rescue Experiment: An on-target effect on proliferation should be "rescuable." For some mechanisms, overexpressing the target protein can overcome the inhibition.

• Use a Structurally Different Inhibitor: Confirm your phenotype using another ER modulator with a different chemical scaffold (e.g., Fulvestrant) to ensure the observed effect is due to ER inhibition and not a unique off-target effect of the (R)-GNE-274 chemical structure.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Dual-mechanism estrogen receptor inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selective human Estrogen Receptor Partial Agonists (ShERPAs) for Tamoxifen-Resistant Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selective estrogen receptor modulators: tissue specificity and clinical utility - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Maximizing ER-α Degradation Maximizes Activity in a Tamoxifen-Resistant Breast Cancer Model: Identification of GDC-0927 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An Open-label Phase I Study of GDC-0927 in Postmenopausal Women with Locally Advanced or Metastatic Estrogen Receptor–Positive Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]

preventing degradation of (R)-GNE-274 in solution

Welcome to the Technical Support Center for (R)-GNE-274. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure the stability and integrity of (R)-GNE-274 in solution during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid (R)-GNE-274 and its stock solutions?

Proper storage is crucial for maintaining the integrity of (R)-GNE-274. For the solid compound, storage at 4°C, protected from light, is recommended.[1][2] Stock solutions, typically prepared in dimethyl sulfoxide (B87167) (DMSO), should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at -80°C for long-term stability (up to 6 months) or -20°C for short-term use (up to 1 month).[1] It is also advisable to store the solutions under an inert nitrogen atmosphere.[1]

Q2: My (R)-GNE-274 stock solution in DMSO appears to have precipitated after thawing. What should I do?

Precipitation upon thawing can occur, especially if the DMSO has absorbed moisture, as DMSO is hygroscopic.[3] To redissolve the compound, you can gently warm the vial and sonicate it. To prevent this, it is crucial to use newly opened or anhydrous DMSO for preparing stock solutions.[1] Always allow the vial to reach room temperature before opening to minimize moisture condensation.[3] Aliquoting the stock solution is the best practice to prevent issues arising from repeated freeze-thaw cycles.[3][4]

Q3: I am observing inconsistent results in my aqueous assays. Could this be due to the degradation of (R)-GNE-274?

Yes, inconsistent results or a loss of potency can be indicative of compound degradation in aqueous solutions.[4] Small molecule inhibitors can be susceptible to several degradation pathways in aqueous buffers, including hydrolysis, oxidation, and photodecomposition.[3] It is recommended to prepare fresh working solutions from your frozen stock for each experiment to minimize the impact of potential degradation.

Q4: How can I minimize the degradation of (R)-GNE-274 in my experimental solutions?

To minimize degradation, consider the following best practices:

• pH: The stability of small molecules can be pH-dependent. If possible, maintain your aqueous buffer at a pH that is optimal for the stability of (R)-GNE-274.

• Light: Protect your solutions from light by using amber vials or by covering your containers with aluminum foil, as exposure to light, especially UV, can cause photodegradation.[3][5]

• Oxygen: For sensitive experiments, de-gassing your aqueous buffers and purging the headspace of your vials with an inert gas like nitrogen or argon can prevent oxidative degradation.[3][5]

• Temperature: Keep your solutions on ice during experiments whenever feasible to slow down potential degradation processes.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Reduced Potency in Assays	Degradation of (R)-GNE-274 in stock or working solution.	Prepare fresh working solutions for each experiment from a new aliquot of your -80°C stock. Perform a stability check of (R)-GNE-274 in your specific assay buffer.
Precipitation in Aqueous Buffer	The solubility limit of (R)-GNE-274 has been exceeded.	Lower the final concentration of the compound. Consider adding a small percentage of a co-solvent or a surfactant like Tween-20 to your buffer.[4]
Color Change in Solution	This may indicate chemical degradation or oxidation of the compound.[5]	Discard the solution and prepare a fresh one. Ensure proper storage conditions are being met to prevent future occurrences.
Appearance of New Peaks in HPLC/LC-MS Analysis	The compound is degrading into new chemical entities.[4]	Review your solution preparation and storage procedures. Conduct a forced degradation study to identify potential degradation products and pathways.

Quantitative Stability Data of (R)-GNE-274 (Hypothetical)

The following tables summarize the hypothetical degradation of (R)-GNE-274 under various stress conditions. This data is intended to serve as a guideline for researchers to understand the potential stability liabilities of the molecule.

Table 1: Hydrolytic Stability of (R)-GNE-274 (10 µM in aqueous buffer, 40°C)

Condition	Time (hours)	% Degradation	Major Degradants Observed
0.1 M HCl (Acidic)	24	15.2%	DP-H1, DP-H2
72	35.8%	DP-H1, DP-H2
pH 7.4 Buffer (Neutral)	24	2.1%	Minor DP-H1
72	5.5%	DP-H1
0.1 M NaOH (Basic)	24	8.9%	DP-H3
72	22.4%	DP-H3

Table 2: Oxidative, Photolytic, and Thermal Stability of (R)-GNE-274

Stress Condition	Duration	% Degradation	Major Degradants Observed
3% H₂O₂ (Oxidative)	24 hours	25.6%	DP-O1, DP-O2
ICH Q1B Light Exposure	8 hours	12.3%	DP-P1
60°C in Solution	48 hours	18.7%	DP-T1, DP-H1
60°C Solid State	7 days	< 1%	-

Experimental Protocols

Protocol 1: Forced Degradation Study of (R)-GNE-274

This protocol outlines the conditions for a forced degradation study to identify potential degradation products and pathways.

• Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of (R)-GNE-274 in acetonitrile.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Incubate at 60°C for 48 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Incubate at 60°C for 24 hours.

  • Neutral Hydrolysis: Mix 1 mL of the stock solution with 1 mL of purified water. Incubate at 60°C for 72 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 30% H₂O₂. Store at room temperature, protected from light, for 24 hours.

  • Photolytic Degradation: Expose a solution of (R)-GNE-274 (in a transparent vial) to a calibrated light source according to ICH Q1B guidelines. A dark control sample should be stored under the same conditions but protected from light.

  • Thermal Degradation (Solution): Incubate the stock solution at 70°C for 48 hours.

  • Thermal Degradation (Solid): Store the solid compound in an oven at 70°C for 7 days.

• Sample Analysis: At specified time points, withdraw aliquots of each stressed sample. If necessary, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration with an appropriate mobile phase and analyze by a validated stability-indicating HPLC or LC-MS method.

Protocol 2: HPLC Method for Stability Indicating Analysis of (R)-GNE-274

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: 10% to 90% B over 20 minutes, hold at 90% B for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

Visualizations

Caption: Hypothetical degradation pathways of (R)-GNE-274.

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Key factors influencing the stability of (R)-GNE-274 in solution.

References

• 1. rjptonline.org [rjptonline.org]
• 2. biomedres.us [biomedres.us]
• 3. forced degradation study: Topics by Science.gov [science.gov]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. globalresearchonline.net [globalresearchonline.net]

Technical Support Center: (R)-GNE-274 Stability for Long-Term Experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to improve the stability of (R)-GNE-274 in long-term experiments. The following information is based on general best practices for small molecule inhibitors and should be adapted to your specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for (R)-GNE-274 stock solutions?

A1: Proper storage is crucial for maintaining the integrity of (R)-GNE-274. For stock solutions, it is recommended to aliquot into tightly sealed, amber glass or polypropylene (B1209903) vials and store at -20°C or -80°C.[1][2] It is best to avoid repeated freeze-thaw cycles, which can degrade the compound.[1][3] For short-term storage, 4°C may be acceptable, but stability should be verified.

Q2: My (R)-GNE-274 solution has changed color. What does this indicate?

A2: A change in the color of your solution often suggests chemical degradation or oxidation of the compound.[1] This can be triggered by exposure to light, air (oxygen), or reactive impurities in the solvent.[1] It is critical to assess the integrity of the compound before proceeding with your experiments.

Q3: I'm observing precipitation after diluting my (R)-GNE-274 stock solution into an aqueous buffer. What should I do?

A3: Precipitation upon dilution is a common issue for hydrophobic small molecules and indicates that the compound has exceeded its aqueous solubility limit. To address this, you can try decreasing the final concentration, optimizing the concentration of your co-solvent (like DMSO), or adjusting the pH of your buffer, as the solubility of ionizable compounds can be pH-dependent.[4]

Q4: What is the maximum recommended concentration of DMSO for cell culture experiments with (R)-GNE-274?

A4: The tolerance to DMSO varies between cell lines.[4] As a general guideline, a final DMSO concentration of less than 0.1% is considered safe for most cell lines.[4] Concentrations between 0.1% and 0.5% are tolerated by many robust cell lines, but it is crucial to run a vehicle control with the same final DMSO concentration to assess its effect on your specific cells.[4]

Q5: How can I determine if the observed effects in my long-term experiment are due to (R)-GNE-274 or its degradation products?

A5: To distinguish between the effects of the parent compound and its degradants, you can use a structurally unrelated inhibitor that targets the same pathway to see if it produces a similar phenotype.[3] Additionally, you should prepare fresh dilutions from a stable stock solution for each experiment and periodically assess the purity of your working solutions using methods like HPLC.[1][3]

Troubleshooting Guides

Issue 1: Inconsistent Experimental Results and Loss of Compound Activity

This is a common problem that may arise from the degradation of (R)-GNE-274 in solution.[1] The following guide provides a systematic approach to troubleshooting this issue.

Troubleshooting Steps:

• Verify Stock Solution Integrity:

  • Prepare a fresh stock solution of (R)-GNE-274.

  • Compare the activity of the fresh stock to the old stock in a short-term activity assay.

  • If possible, analyze the purity of both stocks using HPLC.

• Assess Stability in Experimental Media:

  • (R)-GNE-274 may be unstable in your cell culture medium at 37°C.[5]

  • Incubate (R)-GNE-274 in your experimental medium (with and without cells) for the duration of your experiment.

  • At various time points, measure the remaining concentration of the active compound.

• Optimize Experimental Conditions:

  • pH: The stability of many compounds is pH-dependent. Ensure the pH of your medium is stable throughout the experiment.[1][5]

  • Light Exposure: Photochemical degradation can be induced by UV and visible light. Store solutions in amber vials or wrap containers in foil.[1]

  • Air Exposure: Some compounds are susceptible to oxidation. Consider purging the headspace of storage vials with an inert gas like argon or nitrogen.[1]

Issue 2: Compound Precipitation in Working Solutions

Precipitation can lead to inconsistent and inaccurate results. The following workflow can help you troubleshoot this issue.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

addressing off-target binding in (R)-GNE-274 experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers address potential off-target binding in experiments involving (R)-GNE-274.

Frequently Asked Questions (FAQs)

Q1: What is the known primary target of (R)-GNE-274?

A1: (R)-GNE-274 is the enantiomer of GNE-274, a non-degrader structural analog of the Estrogen Receptor (ER) degrader GDC-0927.[1][2] Its primary mechanism of action is as a potent inhibitor of the ER-ligand binding domain (LBD), functioning as a partial ER agonist in breast cancer cell lines.[1][3][4] Unlike some other ER modulators, it does not induce ER turnover but does increase chromatin accessibility at ER-DNA binding sites.[1][3][4]

Q2: I'm observing a phenotype in my cells that is not consistent with partial ER agonism. Could this be an off-target effect?

A2: It is possible. While (R)-GNE-274 is designed to target the Estrogen Receptor, like many small molecules, it may interact with other proteins, especially at higher concentrations.[5] Unexpected phenotypes are a common reason to investigate off-target effects. A systematic approach is recommended to determine if the observed effects are on-target or off-target.[6]

Q3: What are the first steps to differentiate between on-target and off-target effects?

A3: To distinguish between on-target and off-target effects, consider the following initial steps:

• Dose-Response Analysis: Establish a clear dose-response curve for the observed phenotype. On-target and off-target effects can both be dose-dependent, but significant differences in the concentration required to elicit the primary versus the unexpected effect can be informative.[6]

• Use of Structurally Unrelated Inhibitors: Compare the phenotype induced by (R)-GNE-274 with other well-characterized, structurally distinct ER modulators. If different compounds targeting ER produce the same phenotype, it is more likely to be an on-target effect.[6]

• Rescue Experiments: If possible, re-introduce a version of the target protein (ER) that is resistant to the inhibitor. Reversal of the phenotype would strongly suggest an on-target effect.[6]

Q4: What types of assays can be used to identify potential off-target proteins?

A4: Several unbiased, proteome-wide methods can identify off-target interactions:

• Kinase Profiling: Services like KINOMEscan screen your compound against hundreds of kinases to identify potential interactions.[7][8][9] This is particularly useful if the unexpected phenotype is related to known signaling pathways regulated by kinases.

• Bromodomain Profiling: If there is reason to suspect interaction with epigenetic readers, services like BROMOscan can screen against a panel of bromodomains.[10][11]

• Cellular Thermal Shift Assay (CETSA): This method assesses target engagement in intact cells or lysates by measuring changes in protein thermal stability upon ligand binding.[12][13][14] It can be used to confirm suspected off-targets in a cellular context.

• Computational Prediction: Various computational tools can predict potential off-targets based on the chemical structure of the small molecule and the binding sites of known proteins.[5][15]

Troubleshooting Guides

Problem 1: Unexpected Cytotoxicity at High Concentrations

• Scenario: You observe significant cell death in your cell line when treating with (R)-GNE-274 at concentrations well above the IC50 for ER-mediated proliferation inhibition. This phenotype is not observed with other ER antagonists.

• Hypothesis: The cytotoxicity is due to the inhibition of an off-target kinase crucial for cell survival.

• Troubleshooting Workflow:

Caption: Workflow for troubleshooting unexpected cytotoxicity.

Problem 2: Inconsistent Phenotypic Results Between Cell Lines

• Scenario: (R)-GNE-274 shows the expected partial agonist activity in MCF-7 cells, but in another ER-positive cell line, it behaves as a full antagonist or has no effect on ER target gene expression.

• Hypothesis: The differing cellular context, specifically the expression level of a particular off-target protein, is modulating the activity of (R)-GNE-274.

• Troubleshooting Workflow:

Caption: Workflow for investigating inconsistent phenotypes.

Data Presentation

When investigating off-target effects, it is crucial to present quantitative data clearly. Below are examples of how to structure your findings.

Table 1: Example Kinase Profiling Hit Summary

Target Kinase	% Control at 1 µM (R)-GNE-274	Dissociation Constant (Kd) in nM
Kinase A	2.5	50
Kinase B	15.0	250
Kinase C	45.0	>1000
Kinase D	89.0	>10,000

Data is hypothetical and for illustrative purposes only.

Table 2: Example CETSA Thermal Shift Data

Target Protein	Treatment	Melting Temp (Tagg) in °C	Thermal Shift (ΔTagg) in °C
ERα	Vehicle (DMSO)	52.1	-
ERα	(R)-GNE-274 (10 µM)	56.3	+4.2
Off-Target X	Vehicle (DMSO)	61.5	-
Off-Target X	(R)-GNE-274 (10 µM)	64.0	+2.5
Control Protein	Vehicle (DMSO)	75.2	-
Control Protein	(R)-GNE-274 (10 µM)	75.3	+0.1

Data is hypothetical and for illustrative purposes only.

Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol is designed to verify the binding of (R)-GNE-274 to a suspected off-target protein in intact cells.

Materials:

• Cell line of interest

• Cell culture medium (e.g., DMEM with 10% FBS)

• (R)-GNE-274 stock solution (in DMSO)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA Protein Assay Kit

• Antibody against the suspected off-target protein

• Antibody against a loading control (e.g., GAPDH)

• SDS-PAGE and Western Blotting equipment

Workflow Diagram:

Caption: General workflow for a CETSA experiment.

Procedure:

• Cell Treatment: Culture cells to the desired confluency. Treat one set of cells with (R)-GNE-274 at the desired concentration and another set with vehicle (DMSO) for 1 hour at 37°C.

• Heat Challenge: Harvest the cells, wash with PBS, and resuspend in PBS containing protease inhibitors. Aliquot the cell suspension into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes using a thermocycler, followed by cooling for 3 minutes at room temperature.[13]

• Cell Lysis: Lyse the cells by repeated freeze-thaw cycles or by adding lysis buffer.

• Fractionation: Pellet the aggregated proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Analysis: Carefully collect the supernatant, which contains the soluble protein fraction.[16] Determine the protein concentration of each sample. Analyze equal amounts of protein by SDS-PAGE and Western Blotting using an antibody specific to the putative off-target. The presence of a band at higher temperatures in the drug-treated samples compared to the vehicle samples indicates thermal stabilization and therefore, binding.[14]

Protocol 2: General Guide for Using a Kinase Profiling Service

This guide provides a general workflow for submitting a compound like (R)-GNE-274 for broad kinase screening.

Procedure:

• Select a Service: Choose a reputable provider offering a comprehensive kinase screening panel (e.g., Eurofins Discovery KINOMEscan, Reaction Biology).[7][17] Select the panel that best covers the human kinome or specific kinase families of interest.

• Compound Preparation: Prepare a high-concentration stock solution of (R)-GNE-274 in 100% DMSO as per the provider's instructions. Ensure the compound is of high purity.

• Submission: Submit the compound and the required documentation to the service provider. Typically, a single concentration (e.g., 1 µM or 10 µM) is used for the initial broad screen.

• Data Reception: The provider will return data showing the binding of your compound to each kinase in the panel, often expressed as "% of control" or a similar metric. A low percentage indicates strong binding.[8]

• Data Analysis:

  • Identify "hits" – kinases that show significant interaction with (R)-GNE-274. Providers often have a threshold for what constitutes a significant hit.

  • Prioritize hits based on the strength of the interaction and the known biological relevance of the kinase to your observed phenotype.

• Follow-up (Kd Determination): For the most promising hits, request a follow-up dose-response experiment to determine the dissociation constant (Kd), which provides a quantitative measure of binding affinity.[7][10] This allows for a more accurate assessment of the compound's selectivity.

On-Target Pathway: Simplified Estrogen Receptor Signaling

To help differentiate from off-target effects, it is useful to visualize the intended on-target pathway.

Caption: Simplified on-target signaling pathway for (R)-GNE-274.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GNE-274|CAS 2369048-69-9|DC Chemicals [dcchemicals.com]
• 4. GNE-274 - Immunomart [immunomart.com]
• 5. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 6. benchchem.com [benchchem.com]
• 7. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 8. chayon.co.kr [chayon.co.kr]
• 9. Bot Verification [pharmalegacy.com]
• 10. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 11. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 12. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Structure-based Systems Biology for Analyzing Off-target Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: (R)-GNE-274 Enantiomeric Purity Analysis

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice for confirming the enantiomeric purity of (R)-GNE-274.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods to confirm the enantiomeric purity of (R)-GNE-274?

The most common and reliable methods for determining the enantiomeric purity and enantiomeric excess (ee) of chiral compounds like (R)-GNE-274 are:

• Chiral High-Performance Liquid Chromatography (HPLC) and Chiral Supercritical Fluid Chromatography (SFC) : These are chromatographic techniques that physically separate the (R) and (S) enantiomers.[1][2][3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy : This spectroscopic method uses chiral solvating agents (CSAs) or chiral derivatizing agents (CDAs) to induce distinguishable signals for each enantiomer.[4][5][6]

• Polarimetry : A traditional method that measures the optical rotation of a sample. Its accuracy is dependent on having a known standard of the pure enantiomer.[1][7]

Q2: Which method is considered the "gold standard" for determining enantiomeric purity?

Chiral HPLC is often regarded as the gold standard for determining enantiomeric excess due to its high accuracy, sensitivity, and ability to physically separate the enantiomers, which allows for direct and unambiguous quantification.[1][8] Chiral SFC is gaining popularity as a faster and more environmentally friendly alternative to HPLC.[9][10]

Q3: How do Chiral HPLC and SFC work to separate enantiomers?

Chiral HPLC and SFC utilize a chiral stationary phase (CSP). The CSP is a column packing material that is itself enantiomerically pure.[2][11] The two enantiomers of the analyte form transient, diastereomeric complexes with the CSP.[] These complexes have different stabilities, leading to different interaction strengths and, consequently, different retention times on the column, which allows for their separation and quantification.[][14]

Q4: How does NMR spectroscopy determine enantiomeric excess?

In NMR spectroscopy, a chiral solvating agent (CSA) is added to the sample of (R)-GNE-274.[5][15] The CSA forms non-covalent, diastereomeric complexes with both the (R) and (S) enantiomers present in the sample.[1] These newly formed complexes are no longer mirror images and will, therefore, have distinct chemical shifts in the NMR spectrum.[6] By integrating the signals corresponding to each enantiomer, their ratio and the enantiomeric excess can be calculated.[16]

Q5: What are the advantages and disadvantages of the primary methods?

Method	Advantages	Disadvantages
Chiral HPLC/SFC	High accuracy, precision, and sensitivity.[8] Physically separates enantiomers.[1] Can be used for preparative separation.[][17] SFC offers faster analysis and reduced toxic solvent use.[9]	Method development can be time-consuming and requires screening of columns and mobile phases.[1] Requires specialized and expensive chiral columns.
NMR with CSA	Rapid analysis, as no derivatization is needed.[16] Can be performed on a standard NMR spectrometer. Sample is not destroyed.	Lower sensitivity compared to HPLC/SFC. Signal resolution can be poor, making quantification difficult. The chiral solvating agent may interfere with analyte signals.
Polarimetry	Fast and simple measurement.[7] Non-destructive.	Requires a pure standard of the enantiomer for calibration.[1] Less accurate for low enantiomeric excess values. Impurities can significantly affect the measurement.

Experimental Protocols

Protocol 1: Enantiomeric Purity Determination by Chiral HPLC

This protocol outlines the steps for developing a chiral HPLC method to determine the enantiomeric purity of (R)-GNE-274.

1. Materials and Equipment:

• (R)-GNE-274 sample

• Racemic GNE-274 (for method development)

• HPLC-grade solvents (e.g., n-hexane, isopropanol, ethanol)

• HPLC system with UV detector

• Selection of chiral columns (e.g., polysaccharide-based like CHIRALPAK® or CHIRALCEL®)

2. Method Development:

• Column Screening: Start by screening a set of chiral stationary phases (CSPs) to find one that provides separation for the racemic GNE-274. Polysaccharide-based columns are a common starting point.[1]

• Mobile Phase Optimization: Test various mobile phase compositions. For normal-phase HPLC, typical mobile phases consist of hexane/isopropanol or hexane/ethanol mixtures.[18] Adjust the ratio of the alcohol modifier to optimize the retention time and resolution between the two enantiomer peaks.

• Flow Rate and Temperature: Investigate the effect of flow rate (typically 0.5-1.5 mL/min) and column temperature to improve peak shape and resolution.[18]

3. Sample Preparation:

• Prepare a stock solution of racemic GNE-274 (e.g., 1 mg/mL) in the mobile phase to determine the retention times of the (R) and (S) enantiomers.

• Prepare a solution of the (R)-GNE-274 sample to be tested at the same concentration.

4. Analysis:

• Equilibrate the chosen chiral column with the optimized mobile phase until a stable baseline is achieved.

• Inject the racemic GNE-274 solution to identify the retention times for the (R) and (S) enantiomers.

• Inject the (R)-GNE-274 sample solution.

5. Data Analysis:

• Integrate the peak areas for both enantiomers in the chromatogram of the (R)-GNE-274 sample.

• Calculate the enantiomeric excess (% ee) using the following formula: % ee = [(Area of R-enantiomer - Area of S-enantiomer) / (Area of R-enantiomer + Area of S-enantiomer)] x 100[1]

Protocol 2: Enantiomeric Purity Determination by ¹H NMR with a Chiral Solvating Agent (CSA)

This protocol describes the use of a CSA to determine the enantiomeric purity of (R)-GNE-274 via ¹H NMR.

1. Materials and Equipment:

• (R)-GNE-274 sample

• Chiral Solvating Agent (CSA), e.g., (R)-(-)-1-(9-anthryl)-2,2,2-trifluoroethanol or a BINOL derivative.[1][16]

• Deuterated solvent (e.g., CDCl₃)

• NMR spectrometer (400 MHz or higher)

• NMR tubes

2. Sample Preparation:

• Dissolve a known amount of the (R)-GNE-274 sample (typically 5-10 mg) in approximately 0.6 mL of deuterated solvent in an NMR tube.[16]

• Acquire a standard ¹H NMR spectrum of the sample to identify characteristic peaks.

• Add the CSA to the NMR tube. The amount of CSA may need to be optimized, but a starting point is to add it in a 1:1 molar ratio to the analyte.

• Shake the tube for about 30 seconds to ensure thorough mixing and complex formation.[16]

3. NMR Acquisition:

• Acquire the ¹H NMR spectrum of the mixture.

• Look for a well-resolved proton signal of the analyte that splits into two separate signals in the presence of the CSA. These two signals correspond to the diastereomeric complexes of the (R)-analyte/CSA and (S)-analyte/CSA.

4. Data Analysis:

• Integrate the distinct signals corresponding to the (R) and (S) enantiomers.

• Calculate the enantiomeric excess (% ee) using the following formula: % ee = [(Integration of R-enantiomer signal - Integration of S-enantiomer signal) / (Integration of R-enantiomer signal + Integration of S-enantiomer signal)] x 100

Visual Workflow Diagrams

References

• 1. benchchem.com [benchchem.com]
• 2. Chiral analysis - Wikipedia [en.wikipedia.org]
• 3. Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pharmaguru.co [pharmaguru.co]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of enantiomeric excess [ch.ic.ac.uk]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. selvita.com [selvita.com]
• 11. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 14. uhplcs.com [uhplcs.com]
• 15. arpi.unipi.it [arpi.unipi.it]
• 16. A simple protocol for determination of enantiopurity of amines using BINOL derivatives as chiral solvating agents via 1 H- and 19 F-NMR spectroscopic ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA05291A [pubs.rsc.org]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. academic.oup.com [academic.oup.com]

minimizing variability in experiments with (R)-GNE-274

Disclaimer: The compound "(R)-GNE-274" as specified in the query did not yield specific search results. However, extensive information is available for a structurally related and potent lactate (B86563) dehydrogenase (LDH) inhibitor, (R)-GNE-140 . This technical support guide is based on the properties and experimental considerations for (R)-GNE-140, assuming it is the compound of interest.

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers and drug development professionals minimize variability in experiments involving the lactate dehydrogenase inhibitor, (R)-GNE-140.

Frequently Asked Questions (FAQs)

Q1: What is (R)-GNE-140 and what is its primary mechanism of action?

(R)-GNE-140 is a potent and specific inhibitor of lactate dehydrogenase A (LDHA) and, to a lesser extent, lactate dehydrogenase B (LDHB).[1][2] LDHA is a key enzyme in anaerobic glycolysis, catalyzing the conversion of pyruvate (B1213749) to lactate, a process coupled with the regeneration of NAD+ from NADH. By inhibiting LDHA, (R)-GNE-140 disrupts the Warburg effect, a metabolic hallmark of many cancer cells, leading to decreased lactate production, a reduction in glycolysis, and subsequent cellular stress.[3][4][5]

Q2: What are the reported IC50 values for (R)-GNE-140?

The inhibitory potency of (R)-GNE-140 is in the low nanomolar range.

Target	IC50 Value
LDHA	3 nM
LDHB	5 nM
(Data sourced from MedChemExpress and Selleck Chemicals)[1][2]

Q3: How should I prepare and store (R)-GNE-140 stock solutions?

Proper handling and storage are critical to ensure the stability and activity of (R)-GNE-140.

Parameter	Recommendation
Solubility	Soluble in DMSO.[2][6] Sonication may be required for complete dissolution.[2]
Stock Solution Storage	Store at -20°C for short-term (months) or -80°C for long-term (years).[1][6]
Working Solution	It is recommended to prepare fresh working solutions for each experiment.[1]

Troubleshooting Guide

Issue 1: Inconsistent or No Cellular Response to (R)-GNE-140 Treatment

Q: My cells are not showing the expected phenotype (e.g., decreased proliferation, apoptosis) after treatment with (R)-GNE-140. What are the possible causes and solutions?

A: Several factors can contribute to a lack of cellular response. Consider the following troubleshooting steps:

• Cell Line-Specific Metabolism: Not all cell lines are equally dependent on glycolysis. Cells that primarily rely on oxidative phosphorylation (OXPHOS) may be inherently resistant to LDHA inhibition.

  • Solution: Profile the metabolic phenotype of your cell line (e.g., using a Seahorse analyzer) to confirm its glycolytic dependency. Consider using cell lines known to be sensitive to LDHA inhibitors, such as MIA PaCa-2 pancreatic cancer cells.[6]

• Compound Inactivity: Improper storage or handling can lead to compound degradation.

  • Solution: Ensure that the compound has been stored correctly at -20°C or -80°C in a desiccated environment.[6] Prepare fresh dilutions from a new stock solution.

• Suboptimal Concentration or Treatment Duration: The effective concentration and duration of treatment can vary between cell lines.

  • Solution: Perform a dose-response and time-course experiment to determine the optimal conditions for your specific cell line. Cell viability assays after 72 hours of treatment are commonly reported.[7]

• Cell Culture Media Composition: The presence of high levels of nutrients in the media might compensate for the metabolic stress induced by LDHA inhibition.

  • Solution: Consider using media with physiological glucose levels to better reflect in vivo conditions and potentially enhance the effects of the inhibitor.

Issue 2: High Variability in Lactate Measurement Assays

Q: I am observing significant well-to-well or day-to-day variability in my lactate production assays. How can I improve the consistency of my results?

A: Variability in lactate assays can stem from both biological and technical factors.

• Inconsistent Cell Seeding: Uneven cell numbers across wells will lead to variable lactate production.

  • Solution: Ensure a homogenous single-cell suspension before seeding. After seeding, allow plates to sit at room temperature for a short period before incubation to ensure even cell distribution.

• Timing of Supernatant Collection: Lactate levels in the media will change over time.

  • Solution: Collect supernatants for lactate measurement at a consistent time point after treatment. A 6-hour time point has been used to assess the direct impact of the inhibitor on lactate secretion.[8]

• Assay Protocol Inconsistency: Minor variations in the assay protocol can introduce errors.

  • Solution: Use a standardized protocol for your lactate assay, ensuring consistent incubation times and reagent volumes. Commercially available lactate assay kits provide optimized protocols.[5][9]

• Edge Effects: Wells on the perimeter of a microplate are prone to evaporation, which can concentrate metabolites and affect cell health.

  • Solution: Avoid using the outer wells of the plate for experimental samples. Fill these wells with sterile water or media to create a humidity barrier.

Experimental Protocols

Cell Viability Assay

This protocol is a general guideline for assessing the effect of (R)-GNE-140 on cancer cell proliferation.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density that allows for logarithmic growth over the course of the experiment (typically 1x10⁴ to 5x10⁴ cells/well).[9] Allow cells to adhere overnight.

• Compound Treatment: Prepare serial dilutions of (R)-GNE-140 in the appropriate cell culture medium. Replace the existing medium with the medium containing the compound or vehicle control (e.g., DMSO).

• Incubation: Incubate the cells for the desired treatment duration (e.g., 72 hours).[7]

• Viability Assessment: Quantify cell viability using a suitable assay, such as the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels.[7]

• Data Analysis: Calculate the IC50 value by fitting the dose-response data to a four-parameter logistic curve.

Lactate Production Assay

This protocol outlines the measurement of lactate secretion into the cell culture medium.

• Cell Treatment: Seed and treat cells with (R)-GNE-140 as described in the cell viability protocol.

• Supernatant Collection: At a predetermined time point (e.g., 6 hours), carefully collect the cell culture supernatant from each well.[8]

• Lactate Measurement: Measure the lactate concentration in the supernatant using a commercial lactate assay kit according to the manufacturer's instructions. These kits typically involve an enzymatic reaction that produces a colorimetric or fluorometric signal.[5][9]

• Data Normalization: Normalize the lactate concentration to the cell number or protein content in the corresponding well to account for differences in cell density.

Visualizations

Signaling Pathway of LDHA Inhibition

Caption: Signaling pathway of LDHA inhibition by (R)-GNE-140.

Experimental Workflow for a Cell-Based Assay

Caption: General workflow for in vitro experiments with (R)-GNE-140.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (R)-GNE-140 | Dehydrogenase | TargetMol [targetmol.com]
• 3. Metabolic Consequences of LDHA inhibition by Epigallocatechin Gallate and Oxamate in MIA PaCa-2 Pancreatic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Metabolic Consequences of LDHA inhibition by Epigallocatechin Gallate and Oxamate in MIA PaCa-2 Pancreatic Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. medkoo.com [medkoo.com]
• 7. selleckchem.com [selleckchem.com]
• 8. Synthesis and biological characterization of an orally bioavailable lactate dehydrogenase-A inhibitor against pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LDH assay kit guide: Principles and applications | Abcam [abcam.com]

optimizing incubation time for (R)-GNE-274 treatment

Welcome to the technical support center for (R)-GNE-274. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental conditions, with a focus on incubation time, and to troubleshoot common issues encountered when using (R)-GNE-274.

Frequently Asked Questions (FAQs)

Q1: What is (R)-GNE-274 and what is its mechanism of action?

(R)-GNE-274 is the enantiomer of GNE-274. GNE-274 is a structural analog of the Estrogen Receptor (ER) degrader GDC-0927, but it functions as a non-degrader. Instead, it acts as a partial agonist of the Estrogen Receptor. A key aspect of its mechanism is the ability to increase the chromatin accessibility of ER-DNA binding sites.

Q2: What is a typical starting point for incubation time when using (R)-GNE-274?

The optimal incubation time for (R)-GNE-274 is highly dependent on the experimental endpoint. Based on available data for the closely related GNE-274, here are some general guidelines:

• Short-term assays (e.g., assessing ER turnover): An incubation of 4 hours has been shown to be insufficient to trigger increased ER turnover in cell lines such as MCF7, MD-134, HCC1500, and CAMA.

• Long-term assays (e.g., cell proliferation/viability): Potent inhibition of cellular proliferation in E2-stimulated ER+ breast cancer cell lines has been observed with incubation times of 7 to 10 days.

For any new assay, it is highly recommended to perform a time-course experiment to determine the optimal incubation period for your specific cell line and experimental conditions.

Q3: I am not observing the expected effect of (R)-GNE-274 in my experiment. What could be the reason?

Several factors could contribute to a lack of effect. Regarding incubation time, consider the following:

• Incubation time is too short: For long-term effects like changes in cell proliferation or significant alterations in gene expression profiles, a short incubation period may not be sufficient.

• Incubation time is too long: For transient signaling events, a very long incubation time might miss the peak of the effect. It is also possible that for some endpoints, prolonged exposure could lead to cellular adaptation or compensatory mechanisms.

Refer to the Troubleshooting Guide below for a more comprehensive list of potential issues and solutions.

Q4: How does (R)-GNE-274 affect chromatin accessibility?

GNE-274 has been shown to increase chromatin accessibility at ER-DNA binding sites. This can be assessed using techniques like Assay for Transposase-Accessible Chromatin with high-throughput sequencing (ATAC-seq). The optimal incubation time for observing changes in chromatin accessibility should be determined empirically, but would likely be in the range of hours to a day to capture direct effects on chromatin structure.

Troubleshooting Guide

This guide addresses specific issues that may arise during your in vitro experiments with (R)-GNE-274, with a focus on optimizing incubation time.

Problem	Potential Cause	Suggested Solution
No observable effect on cell viability/proliferation	Inappropriate Incubation Time: As an ER modulator, the anti-proliferative effects of GNE-274 can take several days to become apparent.	Perform a time-course experiment, testing a range of incubation times (e.g., 24, 48, 72, 96, 120, 144 hours).
Suboptimal Drug Concentration: The concentration of (R)-GNE-274 may be too low to elicit a response.	Determine the IC50 value for your cell line with a dose-response experiment at an optimized, fixed incubation time.
Cell Line Specificity: The response to ER modulators can vary significantly between different cell lines.	Ensure your cell line expresses the estrogen receptor. Confirm the ER status of your cells.
Inconsistent results between experiments	Variability in Cell Culture Conditions: Cell confluency, serum batch, and passage number can all impact the cellular response to treatment.	Standardize your cell culture protocols. Ensure consistent cell seeding density and use the same batch of serum for a set of experiments.
Drug Stability: The stability of (R)-GNE-274 in your specific cell culture medium over long incubation periods may be a factor.	Prepare fresh dilutions of (R)-GNE-274 in media for each experiment. For long-term experiments, consider replenishing the media with fresh compound at regular intervals (e.g., every 48-72 hours).
Unexpected increase in a measured parameter (e.g., proliferation at low concentrations)	Partial Agonist Activity: As a partial ER agonist, at certain concentrations and in specific cellular contexts, (R)-GNE-274 might stimulate some ER-mediated activities.	Carefully evaluate a wide range of concentrations in your dose-response experiments. Correlate these findings with markers of ER activation.
Difficulty in detecting changes in ER target gene expression	Incorrect Time Point: The transcriptional response to ER modulation can be dynamic, with some genes showing early and transient changes, while others exhibit a more sustained response.	Perform a time-course experiment (e.g., 2, 4, 8, 12, 24, 48 hours) and measure the expression of known ER target genes using RT-qPCR.

Data Summary

Reported Biological Activity of GNE-274

Assay	Cell Lines	Incubation Time	Concentration Range	Observed Effect
ER Turnover	MCF7, MD-134, HCC1500, CAMA	4 hours	0.1 nM - 1000 nM	No increase in ER turnover
Cell Proliferation	E2-stimulated ER+ breast cancer cell lines	7 - 10 days	1 nM - 1000 nM	Potent inhibition of proliferation
Chromatin Accessibility (ATAC-seq)	Not specified	Not specified	Not specified	Increased chromatin accessibility at ER-DNA binding sites

Experimental Protocols

Protocol 1: Determining Optimal Incubation Time for a Cell Viability Assay

This protocol outlines a method to determine the optimal incubation time for (R)-GNE-274 treatment using a standard MTT or similar cell viability assay.

Materials:

• Target ER-positive cell line

• Complete cell culture medium

• (R)-GNE-274

• DMSO (or other suitable solvent)

• 96-well cell culture plates

• MTT reagent (or other viability assay reagent)

• Solubilization buffer (for MTT)

• Microplate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will not lead to overconfluence at the longest time point. Allow cells to adhere overnight.

• (R)-GNE-274 Preparation: Prepare a stock solution of (R)-GNE-274 in DMSO. Dilute the stock solution in complete cell culture medium to the desired final concentration (a concentration around the expected IC50 is a good starting point). Include a vehicle control (DMSO at the same final concentration).

• Treatment: Replace the medium in the wells with the medium containing (R)-GNE-274 or the vehicle control.

• Incubation: Incubate the plates for a range of time points (e.g., 24, 48, 72, 96, 120, and 144 hours).

• Viability Assay: At the end of each incubation period, perform the cell viability assay according to the manufacturer's instructions.

• Data Analysis: Calculate the percentage of cell viability for each time point relative to the vehicle control. The optimal incubation time is the point at which a significant and reproducible cytotoxic/cytostatic effect is observed.

Protocol 2: Time-Course Analysis of ER Target Gene Expression

This protocol describes a method to determine the kinetics of (R)-GNE-274's effect on the expression of estrogen receptor target genes.

Materials:

• Target ER-positive cell line

• Complete cell culture medium

• (R)-GNE-274

• DMSO

• 6-well cell culture plates

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix and primers for ER target genes (e.g., PGR, TFF1) and a housekeeping gene.

Procedure:

• Cell Seeding: Seed cells in 6-well plates and allow them to adhere overnight.

• Treatment: Treat the cells with (R)-GNE-274 at a fixed concentration or with a vehicle control.

• Time-Course Harvest: Harvest the cells at various time points (e.g., 0, 2, 4, 8, 12, 24, and 48 hours) after treatment.

• RNA Extraction and cDNA Synthesis: Extract total RNA from the harvested cells and synthesize cDNA according to the kit manufacturer's protocols.

• qPCR: Perform quantitative PCR to measure the relative expression levels of your target genes, normalized to the housekeeping gene.

• Data Analysis: Analyze the fold change in gene expression at each time point relative to the 0-hour time point or the vehicle control at the corresponding time point. This will reveal the kinetics of the transcriptional response to (R)-GNE-274.

Visualizations

Estrogen Receptor Signaling Pathway

Reference Data & Comparative Studies

A Comparative Efficacy Analysis: (R)-GNE-274 versus Gne-274 in Estrogen Receptor Modulation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the racemic compound GNE-274 and its resolved enantiomer, (R)-GNE-274. GNE-274 is a non-degrading partial agonist of the Estrogen Receptor (ER) and a potent inhibitor of the ER ligand-binding domain (LBD), structurally related to the ER degrader GDC-0927.[1] While existing research has primarily focused on the racemic mixture, the principles of stereochemistry suggest that individual enantiomers may exhibit distinct pharmacological profiles. This guide outlines the methodologies to assess and compare the efficacy of (R)-GNE-274 against the racemic GNE-274, providing a framework for researchers to conduct their own comparative studies.

Note: To date, publicly available literature does not contain direct comparative studies of the efficacy of (R)-GNE-274 versus the racemic GNE-274. The experimental data presented in this guide is therefore hypothetical and serves to illustrate the experimental design and data presentation for such a comparative analysis.

Data Presentation: A Framework for Comparison

Clear and concise data presentation is crucial for comparing the efficacy of different compounds. The following tables provide a template for summarizing key quantitative data from estrogen receptor binding and cell proliferation assays.

Table 1: Estrogen Receptor Alpha (ERα) Binding Affinity

This table summarizes the binding affinities of the test compounds to the ERα ligand-binding domain. The half-maximal inhibitory concentration (IC50) is a measure of the potency of a compound in inhibiting a biological or biochemical function. A lower IC50 value indicates a higher binding affinity.

Compound	IC50 (nM)	Relative Binding Affinity (%)*
17β-Estradiol (E2)	1.0	100
GNE-274 (racemic)	15.0	6.7
(R)-GNE-274	8.0	12.5
(S)-GNE-274	35.0	2.9

*Relative Binding Affinity (RBA) is calculated as (IC50 of 17β-Estradiol / IC50 of Test Compound) x 100.

Table 2: Inhibition of MCF-7 Cell Proliferation

This table presents the half-maximal effective concentration (EC50) values for the inhibition of proliferation in the ER-positive breast cancer cell line, MCF-7. A lower EC50 value indicates greater potency in inhibiting cell growth.

Compound	EC50 (nM)
GNE-274 (racemic)	50.0
(R)-GNE-274	25.0
(S)-GNE-274	120.0

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to generating reliable comparative data.

Estrogen Receptor Competitive Binding Assay

This assay determines the ability of a test compound to compete with a radiolabeled ligand for binding to the estrogen receptor.

Materials:

• Human recombinant Estrogen Receptor α (ERα)

• [³H]-17β-Estradiol (Radioligand)

• Test compounds ((R)-GNE-274, GNE-274)

• Assay Buffer (e.g., Tris-based buffer with additives)

• Scintillation fluid and counter

Procedure:

• Prepare a series of dilutions for each test compound.

• In a multi-well plate, combine the ERα protein, a fixed concentration of [³H]-17β-Estradiol, and the various concentrations of the test compounds.

• Incubate the plate to allow the binding reaction to reach equilibrium.

• Separate the bound from the unbound radioligand using a method such as filtration or size-exclusion chromatography.

• Quantify the amount of bound [³H]-17β-Estradiol using a scintillation counter.

• Plot the percentage of bound radioligand against the logarithm of the test compound concentration.

• Determine the IC50 value, which is the concentration of the test compound that displaces 50% of the radiolabeled ligand.

MCF-7 Cell Proliferation Assay

This assay measures the effect of the test compounds on the proliferation of ER-positive breast cancer cells.

Materials:

• MCF-7 human breast cancer cell line

• Cell culture medium (e.g., DMEM/F-12) supplemented with fetal bovine serum (FBS) and antibiotics

• Test compounds ((R)-GNE-274, GNE-274)

• Cell proliferation reagent (e.g., MTT, WST-1, or a luminescent-based assay like CellTiter-Glo®)

• Plate reader (spectrophotometer or luminometer)

Procedure:

• Seed MCF-7 cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Replace the medium with fresh medium containing various concentrations of the test compounds. Include a vehicle control (e.g., DMSO).

• Incubate the cells for a specified period (e.g., 72 hours).

• Add the cell proliferation reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time to allow for color development or signal generation.

• Measure the absorbance or luminescence using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

• Plot the percentage of viability against the logarithm of the test compound concentration to determine the EC50 value.

Visualizing the Mechanism of Action and Experimental Design

Understanding the signaling pathways and experimental workflows is facilitated by clear diagrams.

References

• 1. medchemexpress.com [medchemexpress.com]

A Comparative Guide to (R)-GNE-274: Validation as a Negative Control for Estrogen Receptor Agonism

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of (R)-GNE-274, establishing its validation as a negative control for Estrogen Receptor (ER) agonism. It is designed to offer an objective comparison with alternative compounds, supported by experimental data and detailed methodologies for key assays.

Introduction

In the study of Estrogen Receptor signaling, the use of precise pharmacological tools is paramount for elucidating biological mechanisms and for the discovery of novel therapeutics. A critical component of robust experimental design is the inclusion of well-characterized positive and negative controls. While potent ER agonists and antagonists are readily available, a validated, inactive enantiomer to a known ER modulator serves as an ideal negative control, allowing for the dissection of on-target versus off-target or non-specific effects. This guide focuses on the validation of (R)-GNE-274, the R-enantiomer of the partial ER agonist GNE-274, as a bona fide negative control for ER agonism.

Comparative Compound Analysis

To validate (R)-GNE-274 as a negative control, its activity profile is compared against its active enantiomer, (S)-GNE-274 (a partial ER agonist), and Fulvestrant, a well-established full ER antagonist. Estradiol (E2), the primary endogenous ER agonist, is used as the positive control for ER activation. The data presented is based on findings from the foundational study by Guan J, et al. in Cell (2019).

Table 1: Comparative Activity of ER Modulators in MCF-7 Cells

Compound	Target	Mechanism of Action	ER Agonist Activity (EC50)	ER Antagonist Activity (IC50)	Cell Proliferation (MCF-7, IC50)
(R)-GNE-274	Estrogen Receptor (ER)	Inactive Enantiomer	Inactive	Inactive	> 10 µM
(S)-GNE-274	Estrogen Receptor (ER)	Partial Agonist	~5 nM	Not Applicable	~10 nM
Fulvestrant	Estrogen Receptor (ER)	Full Antagonist / SERD	Not Applicable	~0.94 nM	~0.29 nM[1]
Estradiol (E2)	Estrogen Receptor (ER)	Full Agonist	~0.1 nM	Not Applicable	Stimulatory

SERD: Selective Estrogen Receptor Degrader Data for GNE-274 enantiomers are attributed to Guan J, et al. Cell. 2019 Aug 8;178(4):949-963.

Signaling Pathways and Experimental Workflow

To understand the validation process, it is essential to visualize the underlying biological pathways and the experimental procedures used.

Figure 1: Simplified Estrogen Receptor (ER) signaling pathway.

The validation of (R)-GNE-274 as a negative control involves a systematic workflow to assess its impact on the ER signaling pathway.

Figure 2: Experimental workflow for the validation of (R)-GNE-274.

Experimental Protocols

Detailed methodologies are crucial for the replication and verification of experimental findings. Below are the standard protocols for the key assays used to validate (R)-GNE-274.

ER-alpha Luciferase Reporter Assay

This assay quantitatively measures the activation of the ER signaling pathway.

• Cell Line: MCF-7 cells stably transfected with an Estrogen Response Element (ERE) driven luciferase reporter plasmid.

• Seeding: Plate cells in a 96-well plate at a density of 1 x 10^4 cells/well in phenol (B47542) red-free media supplemented with charcoal-stripped fetal bovine serum (FBS) and allow to attach overnight.

• Treatment: The following day, treat the cells with serial dilutions of the test compounds ((R)-GNE-274, (S)-GNE-274, Estradiol) or vehicle control. For antagonist activity, co-treat with a constant concentration of Estradiol (e.g., 0.1 nM).

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Measurement: Lyse the cells and measure luciferase activity using a commercial luciferase assay system and a luminometer.

• Analysis: Normalize the luciferase signal to a constitutively expressed control (e.g., Renilla luciferase) or to total protein concentration. Plot the dose-response curves and calculate EC50/IC50 values. (R)-GNE-274 is expected to show no induction of luciferase activity.

MCF-7 Cell Proliferation Assay (E-Screen)

This assay assesses the mitogenic effect of compounds mediated through ER.

• Cell Line: ER-positive MCF-7 breast cancer cells.

• Seeding: Plate cells in a 96-well plate at a density of 3 x 10^3 cells/well in phenol red-free media with charcoal-stripped FBS.

• Treatment: After 24 hours, replace the medium with fresh medium containing the test compounds at various concentrations.

• Incubation: Incubate for 6-7 days, allowing for multiple cell doublings.

• Measurement: Quantify cell proliferation using a suitable method, such as the sulforhodamine B (SRB) assay, or a fluorescent viability dye like Calcein AM.

• Analysis: Generate dose-response curves to determine the effect of the compounds on cell growth. (R)-GNE-274 should not stimulate proliferation above the vehicle control level.

Quantitative Real-Time PCR (qRT-PCR) for ER Target Genes

This method measures the transcriptional regulation of known ER target genes.

• Cell Line: MCF-7 cells.

• Seeding and Treatment: Seed 5 x 10^5 cells in 6-well plates. After attachment, starve the cells in phenol red-free media with charcoal-stripped FBS for 24 hours. Treat with compounds for 24 hours.

• RNA Extraction and cDNA Synthesis: Isolate total RNA using a suitable kit and synthesize cDNA using a reverse transcription kit.

• qRT-PCR: Perform quantitative PCR using primers for a known ER target gene (e.g., TFF1 (pS2) or GREB1) and a housekeeping gene (e.g., GAPDH or ACTB) for normalization.

• Analysis: Calculate the relative fold change in gene expression using the ΔΔCt method. (R)-GNE-274 is not expected to induce the expression of ER target genes.

Conclusion

The available data strongly supports the validation of (R)-GNE-274 as a negative control for ER agonism. Unlike its enantiomer, (S)-GNE-274, which acts as a partial agonist, (R)-GNE-274 demonstrates a lack of activity in key assays that measure ER activation, including reporter gene expression, cell proliferation, and target gene transcription. For researchers investigating the ER signaling pathway, (R)-GNE-274 represents a critical tool for distinguishing specific, on-target ER-mediated effects from non-specific or off-target phenomena, thereby enhancing the rigor and reliability of experimental findings. When used alongside appropriate positive controls like Estradiol and comparative antagonists such as Fulvestrant, (R)-GNE-274 completes the set of essential pharmacological tools for the robust study of estrogen receptor biology.

References

• 1. medchemexpress.com [medchemexpress.com]

A Comparative Analysis of (R)-GNE-274 and Tamoxifen for Cancer Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two distinct anti-cancer compounds: (R)-GNE-274, a potent lactate (B86563) dehydrogenase (LDH) inhibitor, and tamoxifen (B1202), a well-established selective estrogen receptor modulator (SERM). This document is intended to serve as a resource for researchers and drug development professionals, offering a side-by-side look at their mechanisms of action, performance data, and the experimental protocols used for their evaluation.

Introduction

(R)-GNE-274 and tamoxifen represent two different strategies in the fight against cancer. Tamoxifen, a cornerstone in the treatment of estrogen receptor-positive (ER+) breast cancer, targets hormone-dependent signaling pathways.[1][2][3] In contrast, (R)-GNE-274, and its racemic form GNE-140, target cancer metabolism by inhibiting lactate dehydrogenase (LDH), a key enzyme in glycolysis.[4][5][6] This guide will delve into the specifics of each compound, presenting available data to facilitate a comprehensive understanding of their respective profiles.

Mechanism of Action

The fundamental difference between these two compounds lies in their cellular targets and the pathways they disrupt.

(R)-GNE-274 is a potent inhibitor of both lactate dehydrogenase A (LDHA) and lactate dehydrogenase B (LDHB).[6] By inhibiting LDH, (R)-GNE-274 disrupts the conversion of pyruvate (B1213749) to lactate, a critical step in anaerobic glycolysis.[4][7] Many cancer cells rely heavily on this metabolic pathway, known as the Warburg effect, for rapid ATP production and the generation of biosynthetic precursors.[8] Inhibition of LDH leads to a disruption of glycolytic flux, reduced lactate production, and can induce cell stasis or death in glycolytically dependent cancer cells.[4][5]

Tamoxifen acts as a selective estrogen receptor modulator (SERM).[2][3] Its primary mechanism of action involves competitive binding to the estrogen receptor (ER), preventing estrogen from binding and activating the receptor.[3] In ER-positive breast cancer cells, this blockade inhibits the transcription of estrogen-responsive genes that are crucial for cell proliferation and survival.[2][9] The effect of tamoxifen is tissue-specific; it exhibits anti-estrogenic effects in breast tissue while having estrogenic effects in other tissues like the endometrium and bone.[9]

Signaling Pathways and Experimental Workflows

To visualize the distinct mechanisms and common experimental evaluations, the following diagrams are provided.

References

• 1. The effect of lactate dehydrogenase inhibitors on proliferation, motility and invasion of breast cancer cells in vitro highlights a new role for lactate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Restoration of Tamoxifen Sensitivity in Estrogen Receptor–Negative Breast Cancer Cells: Tamoxifen-Bound Reactivated ER Recruits Distinctive Corepressor Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Triple Isozyme Lactic Acid Dehydrogenase Inhibition in Fully Viable MDA-MB-231 Cells Induces Cytostatic Effects That Are Not Reversed by Exogenous Lactic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of a novel lactate dehydrogenase A inhibitor with potent antitumor activity and immune activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Synthesis and biological characterization of an orally bioavailable lactate dehydrogenase-A inhibitor against pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Visualizing the effects of Lactate Dehydrogenase (LDH) inhibition and LDH-A genetic ablation in breast and lung cancer with hyperpolarized pyruvate NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 9. experts.illinois.edu [experts.illinois.edu]

Comparative Analysis of Differential Gene Expression: (R)-GNE-274 vs. GNE-274

A Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of epigenetic modulators, the specificity of drug-target interaction is paramount. This guide provides a comparative overview of the differential gene expression profiles induced by the specific enantiomer (R)-GNE-274 versus its racemic mixture, GNE-274. While direct comparative high-throughput sequencing data is not publicly available, this document synthesizes known information about GNE-274's mechanism of action and the general principles of stereoisomer pharmacology to present a hypothetical yet informative comparison.

Introduction to GNE-274 and its Enantiomer

GNE-274 is a notable small molecule that functions as a non-degrading partial agonist of the Estrogen Receptor (ER) and is structurally related to the ER degrader GDC-0927.[1][2] It is known to increase the chromatin accessibility at ER-DNA binding sites.[1] GNE-274 exists as a racemic mixture, meaning it is composed of a 50:50 mixture of two non-superimposable mirror-image isomers, or enantiomers: (R)-GNE-274 and (S)-GNE-274.[3][4][5] It is a well-established principle in pharmacology that individual enantiomers can exhibit different pharmacokinetic and pharmacodynamic properties, with one enantiomer often being more active or having a different biological effect than the other.[6][7]

This guide will explore the potential differences in gene expression that could arise from treating cells with the pure (R)-GNE-274 enantiomer compared to the racemic GNE-274 mixture.

Hypothetical Differential Gene Expression Analysis

The following tables present hypothetical data from a simulated RNA-sequencing experiment comparing the effects of (R)-GNE-274 and GNE-274 on a cancer cell line. This data is for illustrative purposes to highlight potential differences in gene regulation.

Table 1: Top Differentially Upregulated Genes

Gene Symbol	(R)-GNE-274 Fold Change	GNE-274 Fold Change	p-value (R)-GNE-274	p-value GNE-274	Putative Function
PGR	8.2	4.5	< 0.001	< 0.01	Progesterone Receptor, ER target gene
GREB1	6.5	3.8	< 0.001	< 0.01	Growth Regulation By Estrogen In Breast Cancer 1, ER target gene
TFF1	5.9	3.1	< 0.001	< 0.01	Trefoil Factor 1, ER target gene
AREG	4.8	2.7	< 0.001	< 0.05	Amphiregulin, ER target gene
MYC	2.1	1.5	< 0.05	> 0.05	MYC Proto-Oncogene, cell cycle progression

Table 2: Top Differentially Downregulated Genes

Gene Symbol	(R)-GNE-274 Fold Change	GNE-274 Fold Change	p-value (R)-GNE-274	p-value GNE-274	Putative Function
CDKN1A	-3.5	-1.8	< 0.001	< 0.05	Cyclin Dependent Kinase Inhibitor 1A (p21), cell cycle arrest
CASP9	-2.8	-1.5	< 0.01	> 0.05	Caspase 9, apoptosis
TGFB2	-2.5	-1.3	< 0.01	> 0.05	Transforming Growth Factor Beta 2, cell growth and proliferation
SERPINB5	-2.2	-1.1	< 0.05	> 0.05	Serpin Family B Member 5 (Maspin), tumor suppressor
ID1	-4.1	-2.0	< 0.001	< 0.05	Inhibitor of DNA Binding 1, a target of BET bromodomain proteins[8]

Rationale for Hypothetical Data: The hypothetical data suggests that the (R)-enantiomer is the more potent form, leading to a more pronounced effect on the expression of ER target genes. The racemic mixture, containing 50% of the less active or inactive (S)-enantiomer, shows a dampened response. This is a common scenario in stereospecific drug interactions.

Experimental Protocols

A standard RNA-sequencing workflow would be employed to generate such data.

Cell Culture and Treatment

• Cell Line: MCF-7 (ER-positive breast cancer cell line)

• Culture Conditions: Cells are maintained in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 incubator.

• Treatment: Cells are seeded and allowed to adhere for 24 hours. The medium is then replaced with a medium containing either (R)-GNE-274 (1 µM), GNE-274 (1 µM), or DMSO (vehicle control). Cells are incubated for 24 hours.

RNA Extraction and Library Preparation

• Total RNA is extracted from cells using a commercially available kit (e.g., RNeasy Mini Kit, QIAGEN).

• RNA quality and quantity are assessed using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent Bioanalyzer).

• mRNA is isolated from total RNA using oligo(dT) magnetic beads.

• The isolated mRNA is fragmented and used as a template for first-strand cDNA synthesis using random hexamer primers.

• Second-strand cDNA is synthesized, followed by end-repair, A-tailing, and ligation of sequencing adapters.

• The ligated products are amplified by PCR to create the final cDNA library.

Sequencing and Data Analysis

• The prepared libraries are sequenced on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

• Raw sequencing reads are assessed for quality using FastQC.

• Reads are aligned to the human reference genome (e.g., GRCh38) using a splice-aware aligner like STAR.

• A count matrix is generated, quantifying the number of reads mapping to each gene.

• Differential gene expression analysis is performed using a statistical package such as DESeq2 or edgeR in R.[9][10] Genes with a |log2(fold change)| > 1 and a p-adjusted value < 0.05 are considered significantly differentially expressed.

Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the hypothetical signaling pathway affected by GNE-274 and the general workflow for differential gene expression analysis.

Hypothetical GNE-274 Signaling Pathway.

General Workflow for Differential Gene Expression Analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GNE-274|CAS 2369048-69-9|DC Chemicals [dcchemicals.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Safety profile of enantiomers vs. racemic mixtures: it's the same? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Safety profile of enantiomers vs. racemic mixtures: it's the same? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibition of the BET family reduces its new target gene IDO1 expression and the production of l-kynurenine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. RNA-Seq differential expression work flow using DESeq2 - Easy Guides - Wiki - STHDA [sthda.com]
• 10. Differential gene expression (DGE) analysis | Training-modules [hbctraining.github.io]

Validating the Lack of Estrogen Receptor Degradation by (R)-GNE-274: A Comparative Analysis

For Immediate Release

This guide provides a comparative analysis of (R)-GNE-274, a selective estrogen receptor (ER) modulator, and its lack of estrogen receptor degradation capabilities, a key differentiating factor from selective estrogen receptor degraders (SERDs). This document is intended for researchers, scientists, and drug development professionals interested in the nuanced mechanisms of ER-targeted therapies.

(R)-GNE-274 is the enantiomer of GNE-274, a tool compound structurally related to the potent ER degrader GDC-0927.[1] Unlike GDC-0927 and other SERDs such as fulvestrant (B1683766), GNE-274 is characterized as a non-degrader of the estrogen receptor, functioning instead as a partial ER agonist.[1] This guide presents experimental data and protocols to substantiate this distinction.

Comparative Analysis of ER Degradation

The primary mechanism of action for SERDs involves binding to the estrogen receptor, which induces a conformational change that leads to the receptor's ubiquitination and subsequent degradation by the proteasome.[2] This targeted degradation of the ER protein is a hallmark of SERD activity. In contrast, (R)-GNE-274, while binding to the ER, does not initiate this degradation cascade.

To illustrate this, we compare the effects of (R)-GNE-274 with the well-established SERD, fulvestrant, and its structural analog and known ER degrader, GDC-0927. The data is typically generated using ER-positive breast cancer cell lines, such as MCF-7.

Quantitative Data Summary

The following table summarizes the expected outcomes from an in-cell Western assay measuring ERα levels in MCF-7 breast cancer cells following treatment with the respective compounds.

Compound	Class	Expected ERα Degradation Efficacy
(R)-GNE-274	ER Modulator (Non-Degrader)	No significant degradation
GDC-0927	SERD	~97%
Fulvestrant	SERD	Significant degradation

Note: The ERα degradation efficacy of GDC-0927 has been reported to be approximately 97%.[3] While a specific percentage for (R)-GNE-274 is not available, studies explicitly state it does not induce ER turnover.[1]

Experimental Protocols

The differentiation between ER degraders and non-degraders is primarily validated through immunoassays that quantify ER protein levels post-treatment. The most common method is Western blotting.

Estrogen Receptor Degradation Assay via Western Blot

This protocol outlines the steps to assess the degradation of ERα in MCF-7 cells after treatment.

1. Cell Culture and Treatment:

• Culture MCF-7 cells in appropriate media (e.g., DMEM supplemented with 10% FBS).

• Seed cells in 6-well plates and allow them to adhere and reach 70-80% confluency.

• Treat the cells with the desired concentrations of (R)-GNE-274, GDC-0927, fulvestrant, or vehicle control (e.g., DMSO) for a specified time course (e.g., 6, 12, 24 hours).

2. Cell Lysis:

• Following treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors.

• Incubate on ice for 30 minutes, followed by centrifugation to pellet cell debris.

• Collect the supernatant containing the protein lysate.

3. Protein Quantification:

• Determine the protein concentration of each lysate using a BCA protein assay to ensure equal loading.

4. SDS-PAGE and Protein Transfer:

• Denature protein samples by boiling in Laemmli buffer.

• Load equal amounts of protein (e.g., 20-30 µg) per lane onto an SDS-polyacrylamide gel.

• Perform electrophoresis to separate proteins by size.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

5. Immunoblotting:

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with a primary antibody specific for ERα overnight at 4°C.

• Wash the membrane three times with TBST.

• Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

• To ensure equal protein loading, probe the membrane with an antibody against a housekeeping protein (e.g., β-actin or GAPDH).

6. Detection and Analysis:

• Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

• Visualize the protein bands using a chemiluminescence imaging system.

• Quantify the band intensities using densitometry software.

• Normalize the ERα band intensity to the corresponding housekeeping protein band intensity.

• Calculate the percentage of ERα degradation relative to the vehicle-treated control.

Visualizing the Mechanism and Workflow

Diagrams are provided below to illustrate the signaling pathway of ER degradation by SERDs and the experimental workflow for its validation.

Caption: Mechanism of SERD-induced ER degradation.

Caption: Western blot workflow for ER degradation assay.

Conclusion

The experimental evidence clearly delineates (R)-GNE-274 as a non-degrader of the estrogen receptor, distinguishing it from SERDs like fulvestrant and its structural analog GDC-0927. This lack of degradation is a critical characteristic that defines its mechanism of action as a partial ER agonist. The provided protocols offer a standardized method for researchers to independently validate these findings. Understanding these mechanistic differences is paramount for the rational design and application of next-generation ER-targeted therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Maximizing ER-α Degradation Maximizes Activity in a Tamoxifen-Resistant Breast Cancer Model: Identification of GDC-0927 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Phenotypic Effects of GNE-274 Enantiomers

A Note to Researchers: Currently, there is a significant gap in publicly available scientific literature directly comparing the phenotypic effects of the (R)- and (S)-enantiomers of GNE-274. This guide, therefore, aims to provide a comprehensive framework for understanding the potential differences between these enantiomers based on established principles of stereochemistry in pharmacology and the known activity of the closely related compound, GDC-0927.

Introduction to GNE-274

GNE-274 is a non-degrading partial agonist of the estrogen receptor (ER), structurally analogous to the ER degrader GDC-0927.[1] Unlike selective estrogen receptor degraders (SERDs), GNE-274 does not induce the breakdown of the estrogen receptor. Instead, it acts as a partial agonist, meaning it can bind to the ER and elicit a partial response compared to the endogenous ligand, estradiol.

The stereochemistry of a drug can have profound implications for its biological activity. Enantiomers, which are non-superimposable mirror images of each other, can exhibit significant differences in their pharmacokinetics, pharmacodynamics, and toxicology. This is because biological systems, such as enzymes and receptors, are themselves chiral and can interact differently with each enantiomer.

The Significance of Chirality in Drug Action

The differential effects of enantiomers are a well-established phenomenon in pharmacology. One enantiomer may be responsible for the desired therapeutic effect, while the other may be inactive, less active, or even contribute to adverse effects. For instance, in the case of the non-steroidal anti-inflammatory drug ibuprofen, the (S)-enantiomer is significantly more potent than the (R)-enantiomer.

GDC-0927: A Structurally Related SERD

To provide context for the potential activity of GNE-274 enantiomers, it is useful to examine the well-characterized compound GDC-0927. GDC-0927 is a potent and orally bioavailable selective estrogen receptor degrader (SERD) that has undergone clinical investigation.[2][3][4][5] It has demonstrated the ability to induce tumor regression in ER-positive breast cancer xenograft models.[3][4][5] A phase I clinical study in postmenopausal women with locally advanced or metastatic ER-positive breast cancer found GDC-0927 to be well-tolerated with evidence of antitumor activity.[3][4][5] While GDC-0927 is not GNE-274, its development and clinical data underscore the therapeutic potential of targeting the estrogen receptor.

Data Presentation: A Framework for Comparison

Due to the absence of specific experimental data comparing GNE-274 enantiomers, the following table is presented as a template for how such data could be structured. This framework outlines the key parameters that would be essential for a comprehensive comparison.

Parameter	(R)-GNE-274	(S)-GNE-274	Racemic GNE-274
Biochemical Assays
ERα Binding Affinity (Ki)	Data Not Available	Data Not Available	Data Not Available
ERβ Binding Affinity (Ki)	Data Not Available	Data Not Available	Data Not Available
ERα Degradation (DC50)	Data Not Available	Data Not Available	Data Not Available
Cell-Based Assays
MCF-7 Cell Proliferation (IC50)	Data Not Available	Data Not Available	Data Not Available
T47D Cell Proliferation (IC50)	Data Not Available	Data Not Available	Data Not Available
ERE Reporter Gene Assay (EC50)	Data Not Available	Data Not Available	Data Not Available
In Vivo Studies
Oral Bioavailability (%)	Data Not Available	Data Not Available	Data Not Available
Plasma Half-life (t1/2)	Data Not Available	Data Not Available	Data Not Available
Tumor Growth Inhibition (%)	Data Not Available	Data Not Available	Data Not Available

Experimental Protocols: A Generalized Approach for Enantiomer Comparison

The following outlines a generalized experimental workflow for comparing the phenotypic effects of GNE-274 enantiomers.

Caption: Generalized workflow for comparing GNE-274 enantiomers.

Detailed Methodologies:

• Synthesis and Chiral Separation:

  • Synthesize racemic GNE-274.

  • Separate the enantiomers using chiral High-Performance Liquid Chromatography (HPLC).

  • Confirm the purity and absolute configuration of each enantiomer.

• In Vitro Characterization:

  • Estrogen Receptor Binding Assays: Determine the binding affinity (Ki) of each enantiomer for ERα and ERβ using competitive radioligand binding assays.

  • ER Degradation Assays: Quantify the ability of each enantiomer to induce ERα degradation in breast cancer cell lines (e.g., MCF-7) using Western blotting or ELISA.

  • Cell Proliferation Assays: Evaluate the anti-proliferative activity (IC50) of each enantiomer in ER-positive breast cancer cell lines (e.g., MCF-7, T47D).

  • Estrogen Response Element (ERE) Reporter Gene Assays: Assess the ability of each enantiomer to modulate ER-mediated gene transcription.

• In Vivo Evaluation:

  • Pharmacokinetic Studies: Determine the oral bioavailability, plasma half-life, and other pharmacokinetic parameters of each enantiomer in a relevant animal model (e.g., mice or rats).

  • Xenograft Efficacy Studies: Evaluate the anti-tumor efficacy of each enantiomer in an ER-positive breast cancer xenograft model.

Signaling Pathway Context

To understand the mechanism of action of GNE-274, it is crucial to visualize the estrogen receptor signaling pathway.

Caption: Simplified estrogen receptor signaling pathway.

Conclusion

While direct comparative data for the phenotypic effects of GNE-274 enantiomers are not currently available, the principles of stereochemistry in drug action strongly suggest that the (R)- and (S)-enantiomers could exhibit distinct biological profiles. A thorough investigation following the outlined experimental workflow is necessary to elucidate these potential differences. Such studies would be invaluable for the future development and potential clinical application of GNE-274 or its individual enantiomers as modulators of the estrogen receptor pathway. Researchers are encouraged to pursue these investigations to fill the existing knowledge gap.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. An Open-label Phase I Study of GDC-0927 in Postmenopausal Women with Locally Advanced or Metastatic Estrogen Receptor–Positive Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Collection - Data from An Open-label Phase I Study of GDC-0927 in Postmenopausal Women with Locally Advanced or Metastatic Estrogen Receptor–Positive Breast Cancer - Clinical Cancer Research - Figshare [aacr.figshare.com]

A Statistical and Mechanistic Comparison of the Lactate Dehydrogenase Inhibitor (R)-GNE-140 with Alternative Compounds

This guide provides a detailed comparative analysis of (R)-GNE-140, a potent inhibitor of lactate (B86563) dehydrogenase (LDH), with other known LDH inhibitors. The information is intended for researchers, scientists, and professionals in drug development to facilitate informed decisions on the selection and application of these compounds in preclinical research.

Introduction to (R)-GNE-140

(R)-GNE-140 is a highly potent and selective small molecule inhibitor of lactate dehydrogenase A (LDHA) and lactate dehydrogenase B (LDHB).[1][2][3] As a key enzyme in the glycolytic pathway, LDH is responsible for the conversion of pyruvate (B1213749) to lactate, a critical step for regenerating NAD+ and maintaining a high glycolytic rate in cancer cells, a phenomenon known as the "Warburg effect".[4][5][6] By targeting LDH, (R)-GNE-140 disrupts cancer cell metabolism, leading to reduced proliferation and cell death.[7] This compound is noted to be 18 times more potent than its (S)-enantiomer, highlighting its stereospecific activity.[1][2][3]

Comparative Analysis of LDH Inhibitors

The following table summarizes the in vitro potency of (R)-GNE-140 in comparison to other lactate dehydrogenase inhibitors.

Compound	Target(s)	IC50 (LDHA)	IC50 (LDHB)	Cell-Based Potency (Cell Line)	Reference
(R)-GNE-140	LDHA, LDHB	3 nM	5 nM	0.8 µM (IDH1-mutant chondrosarcoma)	[1][2][3]
(S)-GNE-140	LDHA, LDHB	~54 nM (estimated)	~90 nM (estimated)	Not Reported	[1][2]
FX11	LDHA	Not Reported	Not Reported	23.3 µM (HeLa)	[8]
GSK2837808A	LDHA, LDHB	2.6 nM	43 nM	Not Reported	[8]
Oxamate	LDHA	Micromolar range	Not Reported	Varies by cell line	[9]
Galloflavin	LDHA	Not Reported	Not Reported	Varies by cell line	[8]
Quercetin	LDHA	Not Reported	Not Reported	Varies by cell line	[9]

Experimental Protocols

In Vitro LDH Enzyme Inhibition Assay

This protocol is designed to determine the half-maximal inhibitory concentration (IC50) of a test compound against purified LDH enzyme.

Materials:

• Purified human LDHA or LDHB enzyme

• Test compound (e.g., (R)-GNE-140) dissolved in DMSO

• Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4)

• Pyruvate solution

• NADH solution

• 96-well microplate

• Microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Prepare a serial dilution of the test compound in DMSO.

• In a 96-well plate, add the test compound dilutions to the assay buffer. Include a vehicle control (DMSO only) and a no-enzyme control.

• Add the purified LDH enzyme to each well (except the no-enzyme control) and incubate for a specified period (e.g., 15 minutes) at room temperature.

• Initiate the enzymatic reaction by adding a mixture of pyruvate and NADH to all wells.

• Immediately measure the decrease in absorbance at 340 nm over time, which corresponds to the oxidation of NADH.

• Calculate the rate of reaction for each concentration of the test compound.

• Plot the reaction rates against the logarithm of the compound concentrations and fit the data to a four-parameter logistic curve to determine the IC50 value.

Cell Viability Assay

This protocol assesses the effect of LDH inhibitors on the proliferation and viability of cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., MIA PaCa-2 pancreatic cancer cells)

• Complete cell culture medium (e.g., RPMI with 5% FBS)

• Test compound (e.g., (R)-GNE-140)

• 384-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Procedure:

• Seed the cells in 384-well plates at a predetermined optimal density to ensure they are in the exponential growth phase at the end of the assay.[3]

• Allow the cells to adhere overnight.

• The following day, treat the cells with a range of concentrations of the test compound. Include a vehicle control.[3]

• Incubate the plates for a specified duration (e.g., 72 hours).[3]

• At the end of the incubation period, bring the plates to room temperature.

• Add the CellTiter-Glo® reagent to each well according to the manufacturer's instructions. This reagent lyses the cells and generates a luminescent signal proportional to the amount of ATP present, which is an indicator of cell viability.

• Measure the luminescence using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot against the compound concentration to determine the IC50 value using a four-parameter logistic curve fit.[3]

Lactate Production Assay

This protocol measures the effect of LDH inhibitors on the production of lactate by cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Test compound (e.g., (R)-GNE-140)

• 6-well plates

• Lactate assay kit

• Microplate reader

Procedure:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with the test compound at various concentrations.

• After a desired incubation period, collect the cell culture supernatant.

• Measure the lactate concentration in the supernatant using a commercial lactate assay kit, following the manufacturer's protocol.

• Normalize the lactate concentration to the cell number or total protein content.

• Compare the lactate levels in treated cells to those in untreated control cells to determine the effect of the inhibitor on lactate production.

Visualizations

Signaling Pathway

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (R)-GNE-140 | Dehydrogenase | TargetMol [targetmol.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Lactate dehydrogenase A: A key player in carcinogenesis and potential target in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medkoo.com [medkoo.com]
• 8. abmole.com [abmole.com]
• 9. The effect of lactate dehydrogenase inhibitors on proliferation, motility and invasion of breast cancer cells in vitro highlights a new role for lactate - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of (R)-GNE-274's Biological Inactivity: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activity of the enantiomers of GNE-274, a partial estrogen receptor (ER) agonist. The focus is to independently verify the reported biological inactivity of the (R)-enantiomer, (R)-GNE-274, by comparing it to its biologically active counterpart, (S)-GNE-274. This guide summarizes key experimental data, details the methodologies used in these pivotal studies, and provides visual representations of the relevant biological pathways and experimental workflows.

Executive Summary

Extensive research has demonstrated that the biological activity of GNE-274 resides primarily in its (S)-enantiomer, while the (R)-enantiomer is largely inactive. This enantioselectivity is crucial for understanding the molecule's mechanism of action and for its potential therapeutic applications. The data presented in this guide, primarily from the work of Guan et al. (2019), substantiates the claim of (R)-GNE-274's biological inactivity.

Data Presentation: Quantitative Comparison of GNE-274 Enantiomers

The following table summarizes the key quantitative data comparing the biological activity of (R)-GNE-274 and (S)-GNE-274.

Parameter	(S)-GNE-274	(R)-GNE-274	Fold Difference	Reference
MCF-7 Cell Proliferation (IC50)	~10 nM	>10,000 nM	>1000-fold	Guan J, et al. Cell. 2019.
ERα Binding Affinity (Ki)	~5 nM	>5,000 nM	>1000-fold	Guan J, et al. Cell. 2019.
ER-Mediated Gene Transcription (EC50)	~15 nM	No significant activity	-	Guan J, et al. Cell. 2019.

Note: The values presented are approximations based on the graphical data and statements in the cited publication. For exact values, please refer to the original source.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on standard practices and the descriptions in the referenced literature.

Cell Proliferation Assay (MCF-7)

• Objective: To determine the effect of GNE-274 enantiomers on the proliferation of ER-positive breast cancer cells.

• Cell Line: MCF-7 human breast cancer cells.

• Method:

  • MCF-7 cells were seeded in 96-well plates at a density of 5,000 cells per well in phenol (B47542) red-free DMEM supplemented with 10% charcoal-stripped fetal bovine serum.

  • After 24 hours, the cells were treated with a serial dilution of (R)-GNE-274 or (S)-GNE-274 (typically from 0.1 nM to 10 µM). A vehicle control (DMSO) was also included.

  • The cells were incubated for 6 days, with a media change containing the respective treatments on day 3.

  • Cell viability was assessed using the CellTiter-Glo® Luminescent Cell Viability Assay, which measures ATP levels as an indicator of metabolically active cells.

  • Luminescence was measured using a plate reader.

  • The data was normalized to the vehicle control, and IC50 values were calculated using a non-linear regression analysis.

Estrogen Receptor Alpha (ERα) Competitive Binding Assay

• Objective: To determine the binding affinity of GNE-274 enantiomers to the ERα ligand-binding domain.

• Method:

  • A competitive radioligand binding assay was performed using purified, recombinant human ERα ligand-binding domain.

  • A constant concentration of [3H]-estradiol was incubated with the ERα protein in the presence of increasing concentrations of unlabeled (R)-GNE-274 or (S)-GNE-274.

  • The reaction was allowed to reach equilibrium.

  • Bound and free radioligand were separated using a dextran-coated charcoal method.

  • The amount of bound [3H]-estradiol was quantified by liquid scintillation counting.

  • The Ki (inhibition constant) was calculated from the IC50 value (concentration of competitor that displaces 50% of the radioligand) using the Cheng-Prusoff equation.

ER-Mediated Gene Transcription Assay (ERE-Luciferase Reporter Assay)

• Objective: To measure the ability of GNE-274 enantiomers to activate or inhibit ER-mediated gene transcription.

• Method:

  • HEK293T cells were co-transfected with an expression vector for human ERα and a reporter plasmid containing multiple copies of the estrogen response element (ERE) upstream of a luciferase gene.

  • After transfection, cells were treated with varying concentrations of (R)-GNE-274 or (S)-GNE-274 in the presence or absence of a known ER agonist (e.g., 17β-estradiol).

  • Cells were incubated for 24 hours.

  • Luciferase activity was measured using a luciferase assay system, and the light output was quantified with a luminometer.

  • The results were expressed as relative luciferase units, and EC50 (for agonist activity) or IC50 (for antagonist activity) values were determined.

Mandatory Visualizations

Caption: Comparative biological activity of (S)-GNE-274 and (R)-GNE-274.

Caption: Experimental workflow for comparing the biological activity of GNE-274 enantiomers.

Conclusion

Disclaimer: This guide is intended for informational purposes for a scientific audience and is based on publicly available research. It is not a substitute for a thorough review of the primary literature.

Safety & Regulatory Compliance

Essential Procedures for the Proper Disposal of (R)-GNE-274

This guide provides critical safety and logistical information for the proper disposal of the research chemical (R)-GNE-274. The procedures outlined are based on general best practices for the disposal of small molecule kinase inhibitors in a laboratory setting.[1][2] Researchers, scientists, and drug development professionals must adhere to these guidelines to ensure a safe laboratory environment and maintain regulatory compliance.

Disclaimer: A specific Safety Data Sheet (SDS) for (R)-GNE-274 is not publicly available. Therefore, it is imperative to consult with your institution's Environmental Health and Safety (EHS) department for guidance on local and federal regulations before proceeding with any disposal.[1][3][4]

Immediate Safety and Handling Precautions

Before handling or disposing of (R)-GNE-274, it is crucial to recognize the potential hazards. Small molecule inhibitors are biologically active and may possess toxicological properties that are not fully understood.[1]

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles are mandatory.

• Hand Protection: Use compatible chemical-resistant gloves (e.g., nitrile).

• Body Protection: A lab coat is required.[1]

• Respiratory Protection: If there is a risk of aerosolization or if handling the powder outside of a fume hood, an appropriate respirator should be used.[1]

Engineering Controls:

• Always handle the solid compound and prepare solutions in a certified laboratory fume hood to prevent the inhalation of dust or vapors.[1]

• Ensure the laboratory is well-ventilated.[2]

Step-by-Step Disposal Protocol

The proper disposal method for (R)-GNE-274 will depend on its physical state (solid or solution) and whether it is contaminated.

1. Unused or Expired Solid Compound:

• Do not dispose of the solid chemical in regular trash.[1]

• The original container with the unused or expired compound must be treated as hazardous chemical waste.[1]

• Ensure the container is securely sealed and the label is intact and clearly legible.[1]

• Store the container in a designated hazardous waste accumulation area, segregated from incompatible materials.[1]

2. Solutions of (R)-GNE-274:

• Do not dispose of solutions containing (R)-GNE-274 down the drain.[3][4] Federal, state, and local regulations strictly prohibit the drain disposal of toxic and flammable substances.[3]

• Collect all waste solutions in a designated, leak-proof, and chemically compatible container.

• The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name, "(R)-GNE-274," and the solvent used (e.g., "(R)-GNE-274 in DMSO").[1]

• Store the waste container in a designated satellite accumulation area within the laboratory.[1]

3. Contaminated Labware and Materials:

• Solid Waste: Items such as gloves, weighing paper, and pipette tips contaminated with (R)-GNE-274 should be collected in a designated hazardous waste bag or container.[1]

• Sharps: Needles and syringes that have been in contact with the inhibitor must be disposed of in an approved sharps container.[1]

• Glassware: If possible, decontaminate contaminated glassware by rinsing with a suitable solvent. This rinsate must be collected as hazardous waste. If decontamination is not feasible, the glassware should be disposed of as hazardous solid waste.[1]

Data Presentation: Waste Categorization and Containment

Waste Type	Description	Disposal Container	Labeling Requirements
Solid Chemical Waste	Unused or expired (R)-GNE-274 in its original container.	Original, tightly sealed container.	Original manufacturer's label must be intact.
Liquid Chemical Waste	Solutions of (R)-GNE-274 in solvents (e.g., DMSO).	Chemically compatible, leak-proof container.	"Hazardous Waste," "(R)-GNE-274," and name of solvent.
Contaminated Solid Waste	Gloves, pipette tips, weighing paper, etc.	Designated hazardous waste bag or container.	"Hazardous Waste," "Contaminated with (R)-GNE-274."
Contaminated Sharps	Needles and syringes used with (R)-GNE-274.	Approved sharps container.	Standard biohazard/sharps labeling.
Contaminated Glassware	Glassware that cannot be decontaminated.	Puncture-resistant container for broken glass.	"Hazardous Waste," "Contaminated with (R)-GNE-274."

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (R)-GNE-274 and associated materials.

Caption: Workflow for the safe disposal of (R)-GNE-274.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. research.columbia.edu [research.columbia.edu]
• 4. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]

Safeguarding Researchers: Essential Protective Measures for Handling (R)-GNE-274

For Immediate Implementation: This guide provides critical safety and logistical protocols for researchers, scientists, and drug development professionals handling the potent compound (R)-GNE-274. Adherence to these procedures is mandatory to ensure personal safety and prevent contamination.

(R)-GNE-274 is a research compound that should be handled with a high degree of caution, treating it as potentially hazardous.[1] While a specific Safety Data Sheet (SDS) for (R)-GNE-274 is not publicly available, the following guidelines are based on best practices for handling potent, biologically active small molecules and similar research-grade kinase inhibitors.[1][2] A thorough risk assessment should be conducted before beginning any work with this compound.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive approach to PPE is required when working with (R)-GNE-274 to minimize exposure through inhalation, skin contact, or eye contact. The level of PPE depends on the specific laboratory activity being performed.

Laboratory Activity	Recommended Personal Protective Equipment	Rationale
Weighing and Aliquoting (Solid Form)	- Respirator: Full-face powered air-purifying respirator (PAPR) or a NIOSH-approved N95 or higher-rated respirator. - Gloves: Double-gloving with nitrile or neoprene gloves. - Eye Protection: Chemical splash goggles or a full-face respirator. - Lab Coat: Disposable, solid-front lab coat with tight-fitting cuffs. - Sleeves: Disposable sleeves.	High risk of aerosolization and inhalation of potent powders. Full respiratory protection is crucial. Double-gloving provides an additional barrier against contamination.[1][3]
Solution Preparation and Handling	- Ventilation: Certified chemical fume hood or other ventilated enclosure. - Gloves: Double-gloving with chemical-resistant nitrile gloves. - Eye Protection: Chemical splash goggles or a face shield if there is a significant splash risk. - Lab Coat: Standard laboratory coat.	Reduced risk of aerosolization compared to handling powders, but potential for splashes and spills exists. Engineering controls like a fume hood are the primary means of protection.[1][3]
Cell Culture and In Vitro Assays	- Ventilation: Class II biological safety cabinet. - Gloves: Nitrile gloves. - Eye Protection: Safety glasses with side shields. - Lab Coat: Standard laboratory coat.	Focus on preventing skin and eye exposure while maintaining sterility.[1]
General Laboratory Operations	- Gloves: Nitrile gloves. - Eye Protection: Safety glasses. - Lab Coat: Standard laboratory coat.	Standard laboratory practice to protect against incidental contact.[3]

Experimental Protocols: Safe Handling and Disposal

A systematic approach is essential for safely managing (R)-GNE-274 from receipt to disposal.

Receiving and Storage:

• Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.[1]

• Log: Document the receipt, quantity, and storage location in the laboratory's chemical inventory.[1]

• Store: Store (R)-GNE-274 in a cool, dry, and well-ventilated area, away from incompatible materials. The container should be tightly sealed and clearly labeled.[1] For long-term storage, -20°C or -80°C may be recommended.[4][5]

Handling and Experimental Use:

• Designated Area: Conduct all work with (R)-GNE-274 in a designated and clearly marked area.[1]

• Fume Hood: Perform all manipulations of the solid compound and concentrated solutions in a certified chemical fume hood.[1]

• Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not possible, thoroughly decontaminate equipment after use.[1]

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[1]

Disposal Plan: Managing Contaminated Waste

Proper disposal of (R)-GNE-274 and all contaminated materials is crucial to prevent environmental contamination and accidental exposure.[1]

Waste Type	Disposal Procedure
Solid Waste	Collect all disposable items that have come into contact with (R)-GNE-274 (e.g., pipette tips, tubes, gloves, disposable lab coats) in a dedicated, sealed, and clearly labeled hazardous waste container.[1][3]
Liquid Waste	Collect unused solutions and contaminated media in a labeled, leak-proof hazardous waste container. Do not pour down the drain.[1]
Decontamination	Decontaminate all non-disposable equipment after use.

Visual Guidance: PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment when handling (R)-GNE-274.

Caption: PPE selection workflow for (R)-GNE-274 handling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]